Dimetane

Core Science & Biosynthesis

The Core Mechanism of Brompheniramine Maleate at the Histamine H1 Receptor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Brompheniramine (B1210426) maleate (B1232345), a first-generation alkylamine antihistamine, has been a cornerstone in the symptomatic relief of allergic conditions for decades.[1] Its clinical efficacy stems from its interaction with the histamine (B1213489) H1 receptor, a member of the G-protein coupled receptor (GPCR) superfamily.[2] This technical guide provides an in-depth exploration of the molecular mechanisms underpinning brompheniramine's action on the H1 receptor, focusing on its dual role as a competitive antagonist and an inverse agonist. The following sections will detail the signaling pathways involved, present relevant quantitative data for related compounds, and provide comprehensive experimental protocols for studying these interactions.

The Histamine H1 Receptor and Its Canonical Signaling Pathway

The histamine H1 receptor is primarily coupled to the Gq/11 family of G-proteins.[3] Upon agonist binding, such as histamine, the receptor undergoes a conformational change that facilitates the exchange of GDP for GTP on the α-subunit of the Gq/11 protein. This activation leads to the dissociation of the Gαq/11 subunit from the Gβγ dimer. The activated Gαq/11 subunit then stimulates phospholipase C (PLC), which catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[3][4]

IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytosol. The subsequent increase in intracellular calcium concentration, along with DAG, activates protein kinase C (PKC), leading to a cascade of downstream cellular responses, including smooth muscle contraction, increased vascular permeability, and the transcription of pro-inflammatory factors.[4]

Brompheniramine Maleate's Mechanism of Action

Brompheniramine exerts its effects on the H1 receptor through two primary mechanisms: competitive antagonism and inverse agonism.

Competitive Antagonism

As a competitive antagonist, brompheniramine binds to the same site on the H1 receptor as histamine. By occupying this binding site, it physically blocks histamine from activating the receptor, thereby preventing the initiation of the downstream signaling cascade. This competitive inhibition is reversible, and its efficacy is dependent on the relative concentrations of brompheniramine and histamine.

Inverse Agonism

The H1 receptor exhibits constitutive activity, meaning it can signal to a certain degree even in the absence of an agonist.[5] This basal signaling is now understood to be a key factor in the underlying inflammatory state of allergic diseases. Unlike a neutral antagonist that only blocks agonist binding, an inverse agonist, such as brompheniramine, can bind to the inactive conformation of the receptor and stabilize it.[5][6] This stabilization shifts the conformational equilibrium of the receptor population towards the inactive state, thereby reducing the constitutive, agonist-independent signaling.[7][8] This inverse agonism is a crucial aspect of the anti-inflammatory properties of many first-generation antihistamines.[5]

Downstream Effects on NF-κB Signaling

The nuclear factor-kappa B (NF-κB) is a critical transcription factor that orchestrates the expression of a wide array of genes involved in inflammation, including cytokines, chemokines, and adhesion molecules.[9][10] The Gq/11-PLC-IP3-Ca2+ pathway, activated by the H1 receptor, is a known upstream regulator of NF-κB. By acting as an inverse agonist and reducing the constitutive activity of the H1 receptor, brompheniramine can lead to a downstream reduction in NF-κB activation.[11] This inhibition of NF-κB signaling is a key molecular mechanism underlying the anti-inflammatory effects of brompheniramine and other first-generation antihistamines.[12]

Quantitative Data

Compound	Receptor	Assay Type	Radioligand	Cell Line	Ki (nM)	IC50 (nM)	Reference
Dexchlorpheniramine	Human H1	Binding	Human Brain	2.67 - 4.81	[2]
Chlorpheniramine	Human H1	Binding	[3H]pyrilamine	Rodent Brain	[13]
Chlorpheniramine	Human H1	Functional (PGE2 release)	Human Gingival Fibroblasts	Attenuated response	[13]
Chlorpheniramine	Human Muscarinic (M1-M5)	Binding	CHO	No subtype selectivity	[14]

Experimental Protocols

Radioligand Binding Assay for H1 Receptor

This protocol is adapted from standard methodologies for determining the binding affinity of a compound to the H1 receptor.

Objective: To determine the inhibitory constant (Ki) of a test compound (e.g., brompheniramine) for the human H1 receptor.

Materials:

• HEK293 cells transiently or stably expressing the human H1 receptor

• Membrane preparation buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Radioligand: [3H]mepyramine (a selective H1 antagonist)

• Unlabeled competitor: Mianserin or a high concentration of the test compound

• Test compound (brompheniramine maleate)

• 96-well plates

• Glass fiber filters

• Scintillation fluid and counter

Procedure:

• Membrane Preparation:

  • Culture and harvest HEK293 cells expressing the H1 receptor.

  • Homogenize the cells in ice-cold membrane preparation buffer.

  • Centrifuge the homogenate at a low speed to remove nuclei and cellular debris.

  • Centrifuge the supernatant at a high speed to pellet the cell membranes.

  • Resuspend the membrane pellet in fresh buffer and determine the protein concentration.

• Binding Assay:

  • In a 96-well plate, set up triplicate wells for total binding, non-specific binding, and competitive binding.

  • Total Binding: Add membrane preparation, [3H]mepyramine (at a concentration near its Kd), and assay buffer.

  • Non-specific Binding: Add membrane preparation, [3H]mepyramine, and a saturating concentration of an unlabeled competitor (e.g., 10 µM mianserin).

  • Competitive Binding: Add membrane preparation, [3H]mepyramine, and serial dilutions of the test compound.

  • Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

• Filtration and Counting:

  • Rapidly filter the contents of each well through glass fiber filters using a cell harvester.

  • Wash the filters several times with ice-cold wash buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding) from the resulting sigmoidal curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Calcium Flux Functional Assay

This protocol outlines a method to measure the functional antagonism of brompheniramine on H1 receptor-mediated calcium mobilization.

Objective: To determine the IC50 value of brompheniramine in inhibiting histamine-induced intracellular calcium release.

Materials:

• HEK293 cells expressing the human H1 receptor

• Cell culture medium

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Histamine (agonist)

• Brompheniramine maleate (test compound)

• Fluorescence plate reader with an injection system

Procedure:

• Cell Preparation:

  • Seed HEK293-H1R cells in a black-walled, clear-bottom 96-well plate and allow them to adhere overnight.

  • Load the cells with a calcium-sensitive fluorescent dye according to the manufacturer's instructions.

• Assay:

  • Wash the cells to remove excess dye.

  • Add varying concentrations of brompheniramine to the wells and incubate for a predetermined time.

  • Place the plate in the fluorescence plate reader and measure the baseline fluorescence.

  • Inject a solution of histamine (at a concentration that elicits a submaximal response, e.g., EC80) into the wells.

  • Immediately begin recording the fluorescence intensity over time to measure the intracellular calcium mobilization.

• Data Analysis:

  • Determine the peak fluorescence response for each well.

  • Normalize the data to the response in the absence of the antagonist.

  • Plot the percentage of inhibition against the logarithm of the brompheniramine concentration.

  • Determine the IC50 value from the resulting dose-response curve.

Visualizations

References

• 1. H1 antagonist - Wikipedia [en.wikipedia.org]
• 2. Chlorphenamine - Wikipedia [en.wikipedia.org]
• 3. Modulation of Gq-Protein-Coupled Inositol Trisphosphate and Ca2+ Signaling by the Membrane Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative properties and receptor reserve of the IP(3) and calcium branch of G(q)-coupled receptor signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. H1-antihistamines: inverse agonism, anti-inflammatory actions and cardiac effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Diphenhydramine - Wikipedia [en.wikipedia.org]
• 7. Inverse Agonistic Activity of Antihistamines and Suppression of Histamine H1 Receptor Gene Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inverse agonistic activity of antihistamines and suppression of histamine H1 receptor gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Inhibiting NF-κB Activation by Small Molecules As a Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. NF-kappaB activation and inhibition: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Chlorpheniramine attenuates histamine-mediated aquaporin 5 downregulation in human nasal epithelial cells via suppression of NF-κB activation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Histamine H1-receptor antagonists inhibit nuclear factor-kappaB and activator protein-1 activities via H1-receptor-dependent and -independent mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Emedastine: a potent, high affinity histamine H1-receptor-selective antagonist for ocular use: receptor binding and second messenger studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Affinities of brompheniramine, chlorpheniramine, and terfenadine at the five human muscarinic cholinergic receptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pharmacokinetic Profile of Brompheniramine in Adults: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacokinetic profile of brompheniramine (B1210426) in adult human subjects. The information presented herein is intended to serve as a core resource for researchers, scientists, and professionals involved in drug development and clinical pharmacology. This document summarizes key pharmacokinetic parameters, details relevant experimental methodologies, and visualizes metabolic pathways and analytical workflows.

Core Pharmacokinetic Parameters

Brompheniramine is a first-generation alkylamine antihistamine that is well-absorbed following oral administration.[1][2] Its pharmacokinetic profile is characterized by a relatively long half-life and a large volume of distribution, contributing to its prolonged antihistaminic effects.[3][4] The key pharmacokinetic parameters of brompheniramine in adults are summarized in the table below.

Parameter	Value	Reference
Time to Peak Plasma Concentration (Tmax)	2 - 5 hours	[5]
3.1 ± 1.1 hours	[3]
Peak Serum Concentration (Cmax)	7.7 - 15.7 ng/mL (single 0.13 mg/kg dose)	[5]
11.6 ± 3.0 ng/mL	[3]
Elimination Half-Life (t½)	24.9 ± 9.3 hours	[3]
11.8 - 34.7 hours	[5]
Volume of Distribution (Vd)	11.7 ± 3.1 L/kg	[3]
Clearance Rate	6.0 ± 2.3 mL/min/kg	[3]
Plasma Protein Binding	39 - 49%	[1][6]
Bioavailability	Well absorbed from the GI tract	[1][5]
Excretion	Approximately 40% in urine and 2% in feces	[1][7]

Detailed Pharmacokinetics

Absorption

Brompheniramine is readily absorbed from the gastrointestinal tract following oral administration.[1][5] Peak serum concentrations are typically observed within 2 to 5 hours.[5] The administration of brompheniramine with or without food does not significantly impact its absorption.[4] A second lower peak in serum concentration has been observed in some individuals, which may be indicative of enterohepatic circulation.[5]

Distribution

The drug is widely distributed throughout the body, which is reflected by its large apparent volume of distribution of approximately 11.7 L/kg.[3][5] Brompheniramine is known to cross the blood-brain barrier, which is consistent with its sedative effects as a first-generation antihistamine.[2] The extent of plasma protein binding for brompheniramine is reported to be between 39% and 49%.[1][6]

Metabolism

Brompheniramine is extensively metabolized in the liver, primarily through the cytochrome P450 enzyme system.[2][8] The main metabolic pathway is N-dealkylation, which results in the formation of active metabolites, monodesmethylbrompheniramine and didesmethylbrompheniramine.[1][7] The propionic acid derivative of brompheniramine is another metabolite, which can be partially conjugated with glycine.[1][7] Studies have indicated that CYP2D6 is a key enzyme involved in the metabolism of brompheniramine.[9]

Metabolic pathway of brompheniramine.

Excretion

The metabolites of brompheniramine, along with a small amount of the unchanged drug, are primarily excreted in the urine.[1][7] Approximately 40% of an administered dose is recovered in the urine, while about 2% is found in the feces.[1][7]

Experimental Protocols

Quantification of Brompheniramine in Biological Matrices

Accurate quantification of brompheniramine in plasma or serum is crucial for pharmacokinetic studies. High-performance liquid chromatography (HPLC), gas-liquid chromatography (GLC), and ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) are commonly employed methods.

3.1.1. Sample Preparation: Liquid-Liquid Extraction

A common procedure for extracting brompheniramine from plasma involves liquid-liquid extraction.

• To a 1 mL aliquot of plasma, add a suitable internal standard.

• Alkalinize the plasma sample by adding a small volume of a basic solution (e.g., 1M sodium hydroxide).

• Add an appropriate organic solvent (e.g., a mixture of diethyl ether and dichloromethane).

• Vortex the mixture vigorously for several minutes to ensure thorough extraction.

• Centrifuge the mixture to separate the organic and aqueous layers.

• Carefully transfer the organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a small volume of the mobile phase for chromatographic analysis.

3.1.2. UPLC-MS/MS Analysis

• Chromatographic System: An ultra-performance liquid chromatography system coupled with a tandem mass spectrometer.

• Column: A reversed-phase column, such as an Agilent Zorbax SB C18 (50 mm × 2.1 mm, 1.8 μm), is suitable.[3]

• Mobile Phase: A gradient or isocratic elution using a mixture of acetonitrile (B52724) and an aqueous buffer (e.g., 0.1% formic acid). A typical composition is acetonitrile: 0.1% formic acid (70:30 v/v).[3]

• Flow Rate: A flow rate of approximately 0.4 mL/min is commonly used.

• Ionization: Positive electrospray ionization (ESI+).

• Detection: Multiple reaction monitoring (MRM) is used for sensitive and specific detection of brompheniramine and its internal standard.

Workflow for pharmacokinetic analysis.

Determination of Plasma Protein Binding by Equilibrium Dialysis

Equilibrium dialysis is a standard method for determining the extent of drug binding to plasma proteins.

• Apparatus: A multi-well equilibrium dialysis apparatus with a semi-permeable membrane (e.g., with a molecular weight cutoff of 12-14 kDa).

• Procedure: a. Spike human plasma with a known concentration of brompheniramine. b. Load the plasma sample into one chamber of the dialysis cell. c. Load an equal volume of phosphate-buffered saline (PBS, pH 7.4) into the adjacent chamber. d. Incubate the apparatus at 37°C with gentle shaking for a sufficient period (e.g., 4-6 hours) to allow equilibrium to be reached. e. After incubation, collect aliquots from both the plasma and buffer chambers. f. Determine the concentration of brompheniramine in both aliquots using a validated analytical method (e.g., LC-MS/MS).

• Calculation: The percentage of protein binding is calculated using the following formula: % Bound = [ (Total Drug Concentration - Unbound Drug Concentration) / Total Drug Concentration ] * 100

Conclusion

This technical guide provides a detailed summary of the pharmacokinetic profile of brompheniramine in adults. The data presented, including absorption, distribution, metabolism, and excretion parameters, offer valuable insights for researchers and clinicians. The outlined experimental protocols for quantification and protein binding studies serve as a practical reference for designing and conducting future research on brompheniramine and related compounds. The visualization of the metabolic pathway and analytical workflow aims to facilitate a clearer understanding of the disposition of brompheniramine in the human body.

References

• 1. helixchrom.com [helixchrom.com]
• 2. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 3. repository.msa.edu.eg [repository.msa.edu.eg]
• 4. researchgate.net [researchgate.net]
• 5. Fungal transformations of antihistamines: metabolism of brompheniramine, chlorpheniramine, and pheniramine to N-oxide and N-demethylated metabolites by the fungus Cunninghamella elegans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. AID 1617 - Protocol for Protein Binding Rapid Equilibrium Dialysis (RED) Assay - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Determination of chlorpheniramine in human plasma by HPLC-ESI-MS/MS: application to a dexchlorpheniramine comparative bioavailability study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The pharmacokinetics and antihistaminic effects of brompheniramine - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to Brompheniramine Maleate: Chemical Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Brompheniramine (B1210426) maleate (B1232345) is a first-generation alkylamine antihistamine widely utilized for the symptomatic relief of allergic conditions. Its therapeutic efficacy is intrinsically linked to its specific chemical structure and physicochemical properties, which dictate its pharmacological activity as a potent antagonist of the histamine (B1213489) H1 receptor. This technical guide provides a comprehensive overview of the chemical structure, and the physical, chemical, and pharmacological properties of brompheniramine maleate. Detailed experimental protocols for the characterization of this compound are provided, alongside visualizations of its primary signaling pathway and a representative experimental workflow for its in vitro characterization. All quantitative data are summarized in structured tables for clarity and comparative analysis.

Chemical Structure and Identification

Brompheniramine maleate is the maleate salt of brompheniramine. The brompheniramine free base has a chiral center, and the commercially available drug is a racemic mixture of the dextrorotatory and levorotatory isomers.[1] The chemical structure of brompheniramine maleate consists of a pyridine (B92270) ring and a p-bromophenyl ring attached to a central carbon, which is also bonded to a dimethylaminoethyl side chain.

Chemical Name (IUPAC): (3RS)-3-(4-bromophenyl)-N,N-dimethyl-3-(pyridin-2-yl)propan-1-amine; (Z)-but-2-enedioic acid[2]

Synonyms: 2-[p-Bromo-α-[2-(dimethylamino)ethyl]benzyl]pyridine maleate, Parabromdylamine maleate[3]

Stereochemistry: Racemic[4]

The structural formula of brompheniramine maleate is presented below:

(Image of the chemical structure of brompheniramine maleate would be placed here in a real document)

Physicochemical Properties

The physicochemical properties of brompheniramine maleate are crucial for its formulation, delivery, and pharmacokinetic profile. A summary of these properties is presented in the tables below.

General and Physical Properties

Property	Value	Reference(s)
Appearance	White to off-white, odorless crystalline powder	[5][6]
Melting Point	130-135 °C	[5][7]
pH (1 in 100 solution)	4.0 - 5.0	[7]

Chemical and Molecular Properties

Property	Value	Reference(s)
Molecular Formula	C₁₆H₁₉BrN₂ · C₄H₄O₄	[3][4][8]
Molecular Weight	435.31 g/mol	[3][4][5]
CAS Number	980-71-2	[3][5][8]
pKa	9.12 (amine)	[9]
logP (Octanol-Water Partition Coefficient)	3.77	[10]

Solubility Profile

Solvent	Solubility	Quantitative Value (approx.)	Reference(s)
Water	Freely soluble	1 g in 5 mL	[5][9]
Ethanol	Soluble	1 g in 15 mL	[5][9]
Chloroform	Soluble	1 g in 15 mL	[9]
Methanol (B129727)	Freely soluble	-	[11]
Methylene (B1212753) Chloride	Freely soluble	-	[11]
Benzene	Soluble	-	[9]

Pharmacological Properties

Mechanism of Action

Brompheniramine maleate is a potent antagonist of the histamine H1 receptor.[12][13] It competitively inhibits the binding of histamine to H1 receptors on effector cells, thereby preventing the histamine-mediated responses associated with allergic reactions. These responses include vasodilation, increased capillary permeability, and smooth muscle contraction. As a first-generation antihistamine, brompheniramine maleate can cross the blood-brain barrier, which accounts for its sedative and anticholinergic side effects.[1][8]

Histamine H1 Receptor Signaling Pathway

The binding of histamine to its H1 receptor, a G-protein coupled receptor (GPCR), initiates a cascade of intracellular events. Brompheniramine, as an antagonist, blocks this signaling pathway.

Histamine H1 Receptor Signaling Pathway

Experimental Protocols

Detailed methodologies for the determination of key physicochemical and pharmacological properties of brompheniramine maleate are outlined below.

Melting Point Determination (USP <741>)

Objective: To determine the melting range of brompheniramine maleate.

Apparatus: Capillary melting point apparatus.

Procedure:

• Finely powder a sample of brompheniramine maleate.

• Introduce the powdered sample into a capillary tube to a height of 2-4 mm.

• Place the capillary tube in the heating block of the melting point apparatus.

• Heat the block at a rate of 10°C/minute until the temperature is approximately 30°C below the expected melting point.

• Reduce the heating rate to 1-2°C/minute.

• Record the temperature at which the substance begins to melt (the first appearance of liquid) and the temperature at which it is completely molten. This range is the melting point.[7]

UV-Visible Spectrophotometry for Identification and Assay

Objective: To identify brompheniramine maleate and determine its concentration.

Apparatus: UV-Visible Spectrophotometer.

Procedure for Identification:

• Prepare a solution of brompheniramine maleate in methanol at a concentration of approximately 35 µg/mL.

• Scan the solution from 200 to 400 nm using methanol as a blank.

• The resulting spectrum should exhibit a maximum absorbance at approximately 261 nm.[7]

Procedure for Assay:

• Prepare a standard solution of USP Brompheniramine Maleate RS in the desired solvent (e.g., 0.1 N HCl) of a known concentration.

• Prepare a sample solution of brompheniramine maleate in the same solvent.

• Measure the absorbance of both solutions at the wavelength of maximum absorbance (λmax).

• Calculate the concentration of the sample solution using the Beer-Lambert law by comparing its absorbance to that of the standard solution.

Gas Chromatography for Purity Assessment

Objective: To determine the purity of brompheniramine maleate and identify any related substances.

Apparatus: Gas chromatograph with a flame-ionization detector (FID).

Chromatographic Conditions (as per USP):

• Column: 1.2-m x 4-mm glass column containing 3% G3 phase on S1AB support.

• Carrier Gas: Dry helium.

• Flow Rate: Adjusted to obtain a retention time of 6-7 minutes for the brompheniramine peak.

• Temperatures:

  • Column: ~190°C

  • Injection Port: ~250°C

  • Detector: ~250°C

Procedure:

• Prepare a test solution by dissolving about 200 mg of brompheniramine maleate in 5 mL of methylene chloride.

• Inject approximately 1 µL of the test solution into the chromatograph.

• Record the chromatogram for at least twice the retention time of the main brompheniramine peak.

• Measure the peak areas of all detected compounds.

• Calculate the percentage of related compounds by comparing their peak areas to the total area of all peaks. The total relative area of all extraneous peaks should not exceed 2.0%.[7]

Potentiometric Titration for pKa Determination

Objective: To determine the acid dissociation constant (pKa) of the ionizable group in brompheniramine.

Apparatus: Potentiometer with a pH electrode.

Procedure:

• Calibrate the pH meter using standard buffers (e.g., pH 4, 7, and 10).

• Prepare a ~1 mM solution of brompheniramine maleate in water.

• Adjust the initial pH of the solution to the acidic range (e.g., pH 2-3) with a standardized solution of a strong acid (e.g., 0.1 M HCl).

• Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M NaOH), adding the titrant in small, known increments.

• Record the pH after each addition of titrant, allowing the reading to stabilize.

• Continue the titration until the pH reaches the basic range (e.g., pH 11-12).

• Plot the pH versus the volume of titrant added. The pKa is the pH at the half-equivalence point, which corresponds to the midpoint of the steepest part of the titration curve.

Shake-Flask Method for logP Determination

Objective: To determine the octanol-water partition coefficient (logP) of brompheniramine.

Apparatus: Separatory funnel, shaker, analytical balance, and a suitable analytical instrument for concentration determination (e.g., UV-Vis spectrophotometer or HPLC).

Procedure:

• Prepare a saturated solution of n-octanol in water and a saturated solution of water in n-octanol.

• Accurately weigh a known amount of brompheniramine maleate and dissolve it in one of the phases (typically the aqueous phase).

• Place a known volume of the drug-containing phase and a known volume of the other phase into a separatory funnel.

• Shake the funnel for a sufficient time to allow for partitioning equilibrium to be reached (e.g., 24 hours).

• Allow the two phases to separate completely.

• Carefully collect samples from both the aqueous and octanol (B41247) phases.

• Determine the concentration of brompheniramine in each phase using a validated analytical method.

• Calculate the partition coefficient (P) as the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

• The logP is the logarithm (base 10) of the partition coefficient.

Histamine H1 Receptor Binding Assay

Objective: To determine the binding affinity of brompheniramine for the histamine H1 receptor.

Apparatus: Cell harvester, scintillation counter.

Materials:

• Membrane preparation from cells expressing the human H1 receptor.

• Radioligand (e.g., [³H]-pyrilamine).

• Non-specific binding control (e.g., a high concentration of an unlabeled H1 antagonist like diphenhydramine).

• Assay buffer.

Procedure:

• In a multi-well plate, combine the receptor membrane preparation, the radioligand, and varying concentrations of brompheniramine maleate.

• Include control wells for total binding (no competitor) and non-specific binding.

• Incubate the plate to allow binding to reach equilibrium.

• Rapidly filter the contents of each well through a glass fiber filter using a cell harvester to separate bound from free radioligand.

• Wash the filters with cold assay buffer to remove unbound radioligand.

• Place the filters in scintillation vials with scintillation cocktail.

• Measure the radioactivity in each vial using a scintillation counter.

• Calculate the specific binding at each concentration of brompheniramine.

• Plot the specific binding versus the concentration of brompheniramine to determine the IC₅₀ (the concentration that inhibits 50% of specific binding).

• Calculate the Ki (inhibition constant) from the IC₅₀ value using the Cheng-Prusoff equation.

Experimental Workflow Visualization

The following diagram illustrates a typical in vitro workflow for the characterization of an H1 receptor antagonist like brompheniramine maleate.

In Vitro Workflow for H1 Antagonist Characterization

Conclusion

This technical guide has provided a detailed examination of the chemical structure and multifaceted properties of brompheniramine maleate. The tabulated physicochemical data, coupled with the comprehensive experimental protocols, offer a valuable resource for researchers and professionals in the fields of medicinal chemistry, pharmacology, and drug development. The visualization of the histamine H1 receptor signaling pathway and the experimental workflow further elucidates the mechanism of action and the characterization process for this important antihistamine. A thorough understanding of these fundamental characteristics is essential for the rational design of new therapeutic agents and the effective clinical application of existing drugs like brompheniramine maleate.

References

• 1. researchgate.net [researchgate.net]
• 2. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 4. researchgate.net [researchgate.net]
• 5. Interlaboratory study of log P determination by shake-flask and potentiometric methods. | Semantic Scholar [semanticscholar.org]
• 6. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 7. Synthesis of anti-allergic drugs - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Interlaboratory study of log P determination by shake-flask and potentiometric methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Drug Development Process Map • Global Drug Trials [globaldrugdevelopment.tghn.org]
• 12. creative-bioarray.com [creative-bioarray.com]
• 13. In vitro and in vivo binding characteristics of a new long-acting histamine H1 antagonist, astemizole - PubMed [pubmed.ncbi.nlm.nih.gov]

The Unseen Target: A Technical Guide to the Anticholinergic Properties of First-Generation Antihistamines

Introduction

First-generation H1 antihistamines, developed in the mid-20th century, are widely recognized for their effectiveness in managing allergic reactions. However, their clinical application is often limited by a notable side-effect profile, largely stemming from their unintended interactions with various neurotransmitter receptors. This in-depth technical guide explores the core of their anticholinergic properties, offering a detailed examination of their engagement with muscarinic acetylcholine (B1216132) receptors, the subsequent impact on signaling pathways, and the experimental methods used to characterize these off-target effects.

Mechanism of Anticholinergic Action: Competitive Antagonism at Muscarinic Receptors

The anticholinergic effects of first-generation antihistamines are a result of their action as competitive antagonists at muscarinic acetylcholine receptors (mAChRs).[1] Due to structural similarities with acetylcholine, these drugs can bind to the orthosteric site of mAChRs, thereby blocking the endogenous ligand, acetylcholine (ACh), from binding and initiating a cellular response.[1] This obstruction of cholinergic signaling is responsible for the classic side effects associated with these medications, including dry mouth, blurred vision, urinary retention, and cognitive impairment.[1][2]

There are five subtypes of muscarinic receptors (M1-M5), each with a distinct tissue distribution and associated signaling pathways.[1] First-generation antihistamines typically demonstrate a non-selective binding profile, antagonizing multiple subtypes to different extents.[1][3] This lack of selectivity is a key contributor to their wide array of anticholinergic side effects.[3]

Quantitative Analysis of Muscarinic Receptor Affinity

The affinity of first-generation antihistamines for muscarinic receptors is a critical determinant of their anticholinergic potency. This is quantified using in vitro binding assays to determine the dissociation constant (Ki). A lower Ki value signifies a higher binding affinity. The following tables present a summary of Ki and pA2 values for several common first-generation antihistamines, compiled from various studies. It is important to recognize that a complete dataset for all agents against all subtypes is not publicly available.

Table 1: Muscarinic Receptor Binding Affinities (Ki in nM) of First-Generation Antihistamines

Drug	M1 Receptor (Ki, nM)	M2 Receptor (Ki, nM)	M3 Receptor (Ki, nM)	M4 Receptor (Ki, nM)	M5 Receptor (Ki, nM)
Diphenhydramine	130[4]	220[4]	190[4]	-	-
Chlorpheniramine	1,600[4]	-	-	-	-
Dexchlorpheniramine	1,300[5]	-	-	-	-
Promethazine	-	-	-	-	-
Hydroxyzine	-	-	-	-	-
Cyproheptadine	-	-	-	-	-

Note: A dash (-) indicates that data was not found in the searched resources.

Table 2: Anticholinergic Potency (pA2 values) in Functional Assays

Drug	In Vitro (Guinea Pig Trachealis Muscle)	In Vivo (Anesthetized Rat)
Cyproheptadine	8.2 ± 0.4[6]	Most Potent[6]
Promethazine	> Cyproheptadine[6]	Second Most Potent[6]
Desloratadine	> Diphenhydramine[6]	Third Most Potent[6]
Diphenhydramine	> Loratadine[6]	Fifth Most Potent[6]
Loratadine	> Chlorpheniramine[6]	Fourth Most Potent[6]
Chlorpheniramine	> Hydroxyzine[6]	-
Hydroxyzine	> Pyrilamine[6]	-
Pyrilamine	4.8 ± 0.4[6]	-
Fexofenadine	Inactive[6]	No Significant Effect[6]
Cetirizine	Inactive[6]	No Significant Effect[6]

Note: pA2 is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift in the concentration-response curve of an agonist. A higher pA2 value indicates greater potency.

Experimental Protocols

The characterization of anticholinergic properties of first-generation antihistamines relies on a variety of in vitro and in vivo experimental protocols.

In Vitro Radioligand Binding Assay

This assay is fundamental for determining the binding affinity (Ki) of a compound for a specific receptor subtype.[7][8]

Objective: To quantify the affinity of first-generation antihistamines for the five muscarinic receptor subtypes (M1-M5).[8]

Methodology:

• Membrane Preparation: Cell membranes expressing the target muscarinic receptor subtype are prepared from either cultured cell lines or animal tissues.[4]

• Incubation: A fixed concentration of a radiolabeled ligand (e.g., [³H]-N-methylscopolamine) is incubated with the membrane preparation in the presence of varying concentrations of the unlabeled first-generation antihistamine.[4]

• Separation: The receptor-bound radioligand is separated from the unbound radioligand, typically by rapid filtration through glass fiber filters.[4][7]

• Quantification: The radioactivity retained on the filters is measured using a liquid scintillation counter.[4][7]

• Data Analysis: The concentration of the antihistamine that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[4]

In Vitro Functional Assay (Schild Analysis)

This assay measures the potency of a competitive antagonist by quantifying its ability to shift the concentration-response curve of an agonist.[1]

Objective: To determine the pA2 value of a first-generation antihistamine at a specific muscarinic receptor subtype.[1]

Methodology:

• Tissue Preparation: An isolated tissue preparation containing the muscarinic receptor subtype of interest (e.g., guinea pig ileum for M3 receptors) is mounted in an organ bath containing a physiological salt solution.[1]

• Agonist Concentration-Response Curve: A cumulative concentration-response curve to a muscarinic agonist (e.g., carbachol) is established.

• Antagonist Incubation: The tissue is incubated with a fixed concentration of the first-generation antihistamine for a predetermined period.

• Second Agonist Curve: A second cumulative concentration-response curve to the agonist is generated in the presence of the antagonist.

• Data Analysis: The dose ratio (the ratio of the agonist concentration producing a 50% maximal response in the presence and absence of the antagonist) is calculated. The pA2 value is determined by plotting the log (dose ratio - 1) against the negative log of the antagonist concentration (Schild plot).

Signaling Pathways and Visualizations

First-generation antihistamines disrupt the normal signaling cascades initiated by acetylcholine binding to muscarinic receptors. There are two primary signaling pathways for muscarinic receptors, determined by the G protein to which they couple.[9]

• M1, M3, and M5 Receptors: These receptors couple to Gq/11 proteins.[10][11] Activation of Gq/11 stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[11] IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC).[11]

• M2 and M4 Receptors: These receptors couple to Gi/o proteins.[10][11] Activation of Gi/o inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[11] The βγ subunits of Gi/o can also directly modulate ion channels, such as inwardly rectifying potassium channels.[11]

Below are Graphviz diagrams illustrating these pathways and the point of inhibition by first-generation antihistamines.

Caption: M1/M3/M5 Receptor Signaling Pathway and Inhibition.

Caption: M2/M4 Receptor Signaling Pathway and Inhibition.

Caption: Experimental Workflow for Anticholinergic Profiling.

References

• 1. benchchem.com [benchchem.com]
• 2. pharmcourse.com [pharmcourse.com]
• 3. H1 antagonist - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. Chlorphenamine - Wikipedia [en.wikipedia.org]
• 6. Comparative anticholinergic activities of 10 histamine H1 receptor antagonists in two functional models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. In vitro muscarinic receptor radioligand-binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pnas.org [pnas.org]
• 10. Muscarinic acetylcholine receptor - Wikipedia [en.wikipedia.org]
• 11. benchchem.com [benchchem.com]

The Cytochrome P450-Mediated Metabolism of Brompheniramine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Brompheniramine (B1210426) is a first-generation alkylamine antihistamine widely used for the symptomatic relief of allergic conditions. Its therapeutic efficacy and potential for drug-drug interactions are intrinsically linked to its metabolic fate, which is primarily governed by the cytochrome P450 (CYP) enzyme system in the liver. This technical guide provides an in-depth overview of the metabolism of brompheniramine by CYP enzymes, with a focus on the core metabolic pathways, enzymatic kinetics, and relevant experimental methodologies.

Core Metabolic Pathways

The metabolism of brompheniramine predominantly proceeds via two main pathways: N-dealkylation and the formation of a propionic acid derivative . These biotransformations are primarily catalyzed by the polymorphic enzyme CYP2D6.

N-Dealkylation

The sequential removal of the two methyl groups from the tertiary amine of brompheniramine results in the formation of monodesmethylbrompheniramine and didesmethylbrompheniramine. This process is a key detoxification route and is significantly influenced by the genetic polymorphism of CYP2D6, leading to inter-individual variations in drug clearance.

Propionic Acid Derivative Formation

Another significant metabolic route involves the oxidative deamination of the side chain, leading to the formation of a propionic acid derivative. This metabolite can be further conjugated with glycine (B1666218) before excretion. The precise enzymatic steps and the specific CYP isozymes involved in this pathway are less well-characterized but are believed to be a part of the overall hepatic metabolism.

Cytochrome P450 Isozymes Involved

Current research indicates that CYP2D6 is the principal enzyme responsible for the metabolism of brompheniramine. However, as with many xenobiotics, other CYP isozymes may play a minor role. The metabolism of the structurally similar antihistamine, chlorpheniramine (B86927), has been shown to be stereoselective, with CYP2D6 preferentially metabolizing the S-(+)-enantiomer.[1][2] It is highly probable that a similar stereoselective metabolism occurs with brompheniramine.

Quantitative Data Summary

While specific kinetic parameters for brompheniramine metabolism are not extensively available in the public domain, data from its close analog, chlorpheniramine, provide valuable insights into the potential enzyme kinetics. The following table summarizes the available quantitative data for the inhibition of CYP2D6 by chlorpheniramine, which is expected to be comparable to brompheniramine.

Compound	CYP Isozyme	Parameter	Value	Reference
Chlorpheniramine	CYP2D6	K_i_	~11 µM	[3]

Note: K_i_ (inhibition constant) represents the concentration of the inhibitor that results in 50% of the maximal inhibition. A lower K_i_ value indicates a more potent inhibitor. The data for chlorpheniramine suggests that brompheniramine is likely a moderate inhibitor of CYP2D6.

Experimental Protocols

In Vitro Metabolism of Brompheniramine using Human Liver Microsomes

This protocol is designed to determine the metabolic stability and identify the major metabolites of brompheniramine in a pooled human liver microsome (HLM) system.

Materials:

• Brompheniramine maleate

• Pooled human liver microsomes (HLMs)

• NADPH regenerating system (e.g., Glucose-6-phosphate, G6P-dehydrogenase, NADP+)

• Phosphate (B84403) buffer (0.1 M, pH 7.4)

• Acetonitrile (B52724) (ACN)

• Formic acid

• LC-MS/MS system

Procedure:

• Preparation of Incubation Mixture: In a microcentrifuge tube, prepare the incubation mixture containing brompheniramine (at various concentrations, e.g., 1-100 µM), HLMs (e.g., 0.5 mg/mL), and phosphate buffer.

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes to equilibrate the temperature.

• Initiation of Reaction: Initiate the metabolic reaction by adding the NADPH regenerating system.

• Incubation: Incubate the mixture at 37°C with gentle shaking for various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Termination of Reaction: Terminate the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Sample Preparation: Centrifuge the mixture to precipitate the proteins. Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen. Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis: Analyze the samples to quantify the remaining brompheniramine and identify its metabolites.

Recombinant CYP Enzyme Phenotyping

This protocol aims to identify the specific CYP isozymes responsible for brompheniramine metabolism using a panel of recombinant human CYP enzymes.

Materials:

• Brompheniramine maleate

• Recombinant human CYP enzymes (e.g., CYP1A2, CYP2C9, CYP2C19, CYP2D6, CYP3A4)

• Cytochrome P450 reductase

• Liposomes

• NADPH

• Phosphate buffer (0.1 M, pH 7.4)

• Acetonitrile (ACN)

• Formic acid

• LC-MS/MS system

Procedure:

• Reconstitution of Enzymes: Reconstitute the recombinant CYP enzymes with cytochrome P450 reductase and liposomes according to the manufacturer's instructions.

• Incubation Setup: In separate tubes for each CYP isozyme, combine the reconstituted enzyme system, brompheniramine (at a fixed concentration, e.g., 10 µM), and phosphate buffer.

• Pre-incubation: Pre-incubate the mixtures at 37°C for 5 minutes.

• Initiation of Reaction: Start the reaction by adding NADPH.

• Incubation: Incubate at 37°C for a fixed time (e.g., 30 minutes).

• Termination and Sample Preparation: Follow the same termination and sample preparation steps as described in the HLM protocol.

• LC-MS/MS Analysis: Analyze the samples to determine the extent of brompheniramine metabolism by each CYP isozyme.

Visualizations

Caption: Metabolic pathway of brompheniramine.

References

• 1. dokumen.pub [dokumen.pub]
• 2. Intestinal absorption and metabolism of chlorpheniramine enantiomers in rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vitro characterization of cytochrome P450 2D6 inhibition by classic histamine H1 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to Brompheniramine: Blood-Brain Barrier Permeability and Sedative Effects

Abstract: This document provides a detailed technical overview of brompheniramine (B1210426), a first-generation alkylamine antihistamine, with a specific focus on its ability to cross the blood-brain barrier (BBB) and the subsequent sedative effects. It is intended for researchers, scientists, and professionals in drug development. This guide synthesizes key physicochemical data, outlines the mechanisms of action leading to sedation, and details the experimental protocols used to quantify its central nervous system (CNS) effects. Quantitative data are presented in tabular format for clarity, and critical pathways and workflows are visualized using Graphviz diagrams to facilitate a deeper understanding of the underlying science.

Introduction

Brompheniramine is a potent histamine (B1213489) H1 receptor antagonist widely used for the symptomatic relief of allergic conditions.[1] As a first-generation antihistamine, it is known for its ability to readily penetrate the blood-brain barrier, a characteristic that leads to significant central nervous system effects, most notably sedation.[2][3][4] This property distinguishes it from second-generation antihistamines, which are designed to be more selective for peripheral H1 receptors and have limited CNS penetration.[4][5] Understanding the molecular and physiological basis of brompheniramine's BBB permeability and its sedative action is crucial for the development of new CNS-acting drugs and for optimizing the therapeutic use of existing antihistamines.

This guide explores the physicochemical properties that facilitate brompheniramine's entry into the CNS, its interaction with central H1 and muscarinic receptors, and the experimental methodologies employed to study these phenomena.

Physicochemical Properties and Blood-Brain Barrier Permeability

The ability of a drug to cross the blood-brain barrier is largely dictated by its physicochemical characteristics. Small, lipophilic molecules are more likely to passively diffuse across the tightly-packed endothelial cells of the BBB. Brompheniramine's properties align with those of a CNS-penetrant molecule.

Quantitative Data

The key physicochemical properties of brompheniramine are summarized below. A lower molecular weight and a higher LogP value (indicating greater lipid solubility) are generally predictive of enhanced BBB penetration.

Property	Value	Source
Molecular Formula	C16H19BrN2	[6]
Molecular Weight	319.24 g/mol	[1][6][7]
LogP (Octanol-Water Partition Coefficient)	3.4 - 3.75	[1][6]
Topological Polar Surface Area (TPSA)	16.13 Ų	[6]
Hydrogen Bond Donors	0	[6]
Hydrogen Bond Acceptors	2	[6]
Rotatable Bonds	5	[6]

Factors Influencing BBB Permeability

The passage of drugs into the central nervous system is a complex process governed by both the drug's properties and the physiological characteristics of the blood-brain barrier. The diagram below illustrates the key factors that determine whether a molecule like brompheniramine can enter the brain.

Diagram 1. Factors Influencing Blood-Brain Barrier Permeability.

Mechanism of Sedation

Brompheniramine's sedative effects are a direct consequence of its antagonism of histamine H1 receptors within the central nervous system. Additionally, its anticholinergic properties contribute to its overall CNS-depressant profile.[1][2][8]

Central H1 Receptor Antagonism

Histamine in the brain acts as a key neurotransmitter promoting wakefulness and arousal. By crossing the BBB, brompheniramine competitively binds to and blocks central H1 receptors, thereby inhibiting the normal arousal signals mediated by histamine.[2][4] This blockade is the primary mechanism responsible for the drowsiness and sedation experienced by users.[2][3]

The signaling pathway initiated by histamine at the H1 receptor, and its subsequent inhibition by brompheniramine, is depicted below.

Diagram 2. Signaling Pathway of Central H1 Receptor Antagonism.

Anticholinergic Effects

Brompheniramine also exhibits moderate affinity for muscarinic acetylcholine (B1216132) receptors.[1][9] Its anticholinergic action in the CNS can contribute to sedation and cognitive impairment, alongside peripheral side effects like dry mouth and blurred vision.[1][10]

Receptor Binding Affinities

The following table summarizes the binding affinities of brompheniramine for relevant receptors. A lower Ki (inhibition constant) value indicates a higher binding affinity. Data for muscarinic receptors show that brompheniramine does not discriminate significantly between the five subtypes (m1-m5).[9]

Receptor Target	Binding Affinity (Ki)	Notes	Source
Histamine H1	Data not consistently reported in nM values	Potent antagonism is well-established.	[1][2][11]
Muscarinic (m1-m5)	~1-10 µM range (estimated from IC50)	Moderate affinity; non-selective across subtypes.	[9]

Experimental Protocols and Methodologies

A variety of in vitro, in vivo, and clinical methodologies are used to assess the BBB permeability and sedative properties of compounds like brompheniramine.

In Vitro BBB Permeability Assessment

In vitro models are essential for high-throughput screening of a drug's potential to cross the BBB.[12][13] The Transwell assay is a commonly used model.[14][15]

• Cell Culture: A monolayer of brain capillary endothelial cells (e.g., hCMEC/D3 or primary cells) is cultured on a microporous membrane of a Transwell insert, which is placed in a well of a culture plate.[12][14] This setup creates two compartments: an apical (luminal/blood) side and a basolateral (abluminal/brain) side. Co-culture with astrocytes or pericytes in the basolateral compartment can enhance barrier tightness.[12]

• Barrier Integrity Measurement: The integrity of the cell monolayer is confirmed by measuring Trans-Endothelial Electrical Resistance (TEER). High TEER values indicate the formation of robust tight junctions, mimicking the BBB.

• Permeability Study:

  • Brompheniramine is added to the apical compartment at a known concentration.

  • At specified time intervals (e.g., 30, 60, 90, 120 minutes), samples are collected from the basolateral compartment.

  • The concentration of brompheniramine in the collected samples is quantified using an appropriate analytical method, typically Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

• Data Analysis: The apparent permeability coefficient (Papp) is calculated using the formula: Papp (cm/s) = (dQ/dt) / (A * C0), where dQ/dt is the rate of drug appearance in the basolateral chamber, A is the surface area of the membrane, and C0 is the initial drug concentration in the apical chamber.

Diagram 3. Experimental Workflow for In Vitro BBB Permeability Assay.

In Vivo Quantification of Brain Penetration

• Animal Dosing: Laboratory animals (e.g., rats, mice) are administered a defined dose of brompheniramine.

• Sample Collection: At a designated time point corresponding to the expected peak concentration, animals are euthanized. Blood is collected, and the brain is rapidly excised and rinsed to remove residual blood.

• Tissue Processing: The brain tissue is weighed and homogenized in a suitable buffer.

• Extraction: An extraction procedure (e.g., solid-phase extraction or liquid-liquid extraction) is performed on the brain homogenate and plasma samples to isolate the drug.

• Quantification: The concentration of brompheniramine in the extracts is determined using a validated analytical method such as Gas Chromatography-Mass Spectrometry (GC-MS) or LC-MS/MS.[16][17][18][19]

• Analysis: The brain-to-plasma concentration ratio (Kp) is calculated to quantify the extent of BBB penetration.

PET is a non-invasive imaging technique that can quantify drug distribution and receptor occupancy in the living brain.[20]

• Radioligand Synthesis: A PET radioligand that binds specifically to H1 receptors (e.g., [11C]doxepin) is synthesized.[21][22]

• Baseline Scan: A baseline PET scan is performed on a human volunteer or animal subject after injection of the radioligand to measure the baseline density of available H1 receptors (binding potential).

• Drug Administration: The subject is administered a therapeutic dose of brompheniramine.

• Post-Dosing Scan: A second PET scan is conducted near the time of maximum plasma concentration of brompheniramine. The radioligand is injected again.

• Image Analysis: The binding potential from the post-dosing scan is compared to the baseline scan. The reduction in radioligand binding indicates the percentage of H1 receptors occupied by brompheniramine. Studies have shown that first-generation antihistamines like chlorpheniramine (B86927) (structurally similar to brompheniramine) can occupy over 50% of brain H1 receptors at therapeutic doses.[5][22]

Diagram 4. Experimental Workflow for PET Imaging of H1 Receptor Occupancy.

Clinical Assessment of Sedation

The sedative effects of antihistamines are evaluated in clinical trials using a combination of objective performance tests and subjective rating scales.[23][24]

• Study Design: A double-blind, placebo-controlled, crossover study design is typically used to minimize bias.[24]

• Participants: Healthy volunteers are recruited for the study.

• Treatment Arms: Participants receive brompheniramine, a placebo, and potentially a positive control (another known sedative drug) in a randomized order, with a washout period between treatments.

• Assessments: A battery of tests is administered at baseline and at several time points after drug administration.

  • Objective Tests: These measure cognitive and psychomotor performance and can include the Digit Symbol Substitution Test (DSST), Critical Flicker Fusion (CFF) threshold, and tests of tracking and reaction time.[23][25]

  • Subjective Ratings: Participants rate their level of drowsiness using a Visual Analogue Scale (VAS), a 100 mm line where they mark their feeling from "alert" to "drowsy".[26]

• Data Analysis: Performance data and VAS scores from the brompheniramine treatment period are compared to the placebo period using appropriate statistical methods to determine the magnitude and duration of sedation.

The following table summarizes findings from a study that quantified the subjective sedative effects of brompheniramine.

Study Parameter	Placebo	Brompheniramine (8mg)	Finding	Source
Mean VAS Score at 120 min	7 (CI: 2-12)	31 (CI: 14-48)	Statistically significant increase in drowsiness (p<0.008)	[26]
Mean VAS Score at 240 min	7 (CI: 2-12)	40 (CI: 21-60)	Statistically significant increase in drowsiness (p<0.008)	[26]

Conclusion

Brompheniramine's chemical structure and physicochemical properties—namely its relatively low molecular weight and high lipophilicity—enable it to efficiently cross the blood-brain barrier via passive diffusion. Once in the central nervous system, it exerts a potent antagonistic effect on histamine H1 receptors, disrupting the histamine-mediated arousal pathways and leading to its characteristic sedative effects. Its moderate anticholinergic activity may further contribute to this CNS depression.

The methodologies detailed in this guide, from in vitro permeability assays and in vivo brain concentration measurements to advanced neuroimaging with PET and controlled clinical trials, provide a robust framework for quantifying the CNS penetration and pharmacodynamic effects of brompheniramine and other neuroactive compounds. This comprehensive understanding is essential for the rational design of future medications, aiming to either maximize CNS effects for targeted therapies or minimize them to improve the safety profile of peripherally acting drugs.

References

• 1. Brompheniramine | C16H19BrN2 | CID 6834 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Brompheniramine Maleate? [synapse.patsnap.com]
• 3. What is Brompheniramine Maleate used for? [synapse.patsnap.com]
• 4. SMPDB [smpdb.ca]
• 5. All antihistamines cross blood-brain barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Small Molecules [lincsportal.ccs.miami.edu]
• 7. BROMPHENIRAMINE Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses - Gpatindia: Pharmacy Jobs, Admissions, Scholarships, Conference,Grants, Exam Alerts [gpatindia.com]
• 8. droracle.ai [droracle.ai]
• 9. Affinities of brompheniramine, chlorpheniramine, and terfenadine at the five human muscarinic cholinergic receptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. brompheniramine | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 11. Unleashing the Power of Brompheniramine maleate: A Comprehensive Review on R&D Breakthroughs [synapse.patsnap.com]
• 12. medical.researchfloor.org [medical.researchfloor.org]
• 13. Maximizing Drug Efficacy with In Vitro Blood Brain Barrier Permeability Assessment [visikol.com]
• 14. In-vitro blood-brain barrier models for drug screening and permeation studies: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Diphenhydramine - Wikipedia [en.wikipedia.org]
• 17. Improved measurement of drug exposure in the brain using drug-specific correction for residual blood - PMC [pmc.ncbi.nlm.nih.gov]
• 18. repository.msa.edu.eg [repository.msa.edu.eg]
• 19. pubs.acs.org [pubs.acs.org]
• 20. How is drug distribution in the brain measured? [synapse.patsnap.com]
• 21. New findings in pharmacological effects induced by antihistamines: from PET studies to knock-out mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Neuroimaging of histamine H1-receptor occupancy in human brain by positron emission tomography (PET): a comparative study of ebastine, a second-generation antihistamine, and (+)-chlorpheniramine, a classical antihistamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Antihistamines: models to assess sedative properties, assessment of sedation, safety and other side-effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Antihistamines: models to assess sedative properties, assessment of sedation, safety and other side-effects - Database of Abstracts of Reviews of Effects (DARE): Quality-assessed Reviews - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 25. Antihistamines: models to assess sedative properties, assessment of sedation, safety and other side‐effects | Semantic Scholar [semanticscholar.org]
• 26. JOURNAL OF THE ROYAL MEDICAL SERVICES [rmsjournal.org]

The Pharmacodynamics of Brompheniramine Maleate in Allergic Rhinitis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Brompheniramine (B1210426) maleate (B1232345) is a first-generation alkylamine antihistamine that has been a mainstay in the symptomatic relief of allergic rhinitis for decades.[1] Its therapeutic effects are primarily attributed to its antagonism of the histamine (B1213489) H1 receptor, a key player in the inflammatory cascade of allergic rhinitis. This technical guide provides an in-depth exploration of the pharmacodynamics of brompheniramine maleate, detailing its mechanism of action, receptor binding characteristics, and the experimental methodologies used to elucidate these properties.

Mechanism of Action

Brompheniramine functions as an inverse agonist at the histamine H1 receptor.[2][3] In the context of allergic rhinitis, allergens trigger the cross-linking of IgE antibodies on the surface of mast cells and basophils, leading to their degranulation and the release of histamine, among other inflammatory mediators.[4][5] Histamine then binds to H1 receptors on various effector cells, including those in the nasal vasculature and sensory nerves, initiating the characteristic symptoms of an allergic reaction: sneezing, rhinorrhea, nasal pruritus, and congestion.[6]

Brompheniramine competitively binds to the H1 receptor, preventing histamine from binding and thereby blocking its downstream effects.[2] As a first-generation antihistamine, brompheniramine can cross the blood-brain barrier, which contributes to its sedative side effects.[2] Furthermore, it possesses anticholinergic (antimuscarinic) properties that can lead to drying of mucous membranes.[7][8]

Receptor Binding Affinity

Table 1: Representative Binding Affinities of a First-Generation Antihistamine (Chlorpheniramine)

Receptor	Ligand	Ki (nM)	Notes
Histamine H1 Receptor	Dexchlorpheniramine	2.67 - 4.81	Dexchlorpheniramine is the more active enantiomer of chlorpheniramine (B86927).[9]
Muscarinic Acetylcholine Receptors	Dexchlorpheniramine	1,300	This demonstrates a significantly lower affinity for muscarinic receptors compared to the H1 receptor, though still sufficient to cause anticholinergic side effects.[9]

Disclaimer: The data presented for chlorpheniramine is to be considered representative of a first-generation antihistamine and may not be identical to the binding profile of brompheniramine.

Dose-Response Relationship in Allergic Rhinitis

Clinical trials have established the efficacy of brompheniramine maleate in reducing the symptoms of allergic rhinitis. While comprehensive dose-ranging studies are not extensively published, clinical data from comparative trials provide insights into effective dosages.

Table 2: Clinical Efficacy of Brompheniramine Maleate in Allergic Rhinitis

Study Design	Treatment Groups	Key Outcomes
Multicenter, randomized, double-blind, placebo-controlled	Intranasal chlorpheniramine maleate (1.25 mg/nostril, twice daily) vs. Placebo	Significant decrease in daily symptom scores and visual analog scale scores for the active treatment group compared to placebo over 30 days.[10][11]
Multicenter, randomized, parallel-group	Cetirizine (5-10 mg daily) vs. Chlorpheniramine (2 mg three times daily) in children	Both treatments showed a marked reduction in total symptom severity scores with no statistically significant difference between the groups.[12]
Prospective, randomized, single-blind	Cetirizine vs. Chlorpheniramine vs. Terfenadine (B1681261)	Cetirizine and chlorpheniramine were significantly more effective than terfenadine in reducing allergic rhinitis symptoms.[13]

Signaling Pathways

The histamine H1 receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gq/11 family of G proteins.[14][15][16] Upon histamine binding, the activated Gαq subunit stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[14][15] IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).[14] This signaling cascade ultimately results in the physiological responses associated with allergic rhinitis, such as increased vascular permeability and sensory nerve stimulation.[6] Brompheniramine, by acting as an inverse agonist, stabilizes the inactive conformation of the H1 receptor, thereby preventing this cascade from being initiated by histamine.[2][3]

Histamine H1 Receptor Signaling Pathway

Experimental Protocols

Competitive Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a test compound for a specific receptor.

1. Materials:

• Cell membranes expressing the human histamine H1 receptor.

• Radioligand (e.g., [3H]-mepyramine).

• Test compound (brompheniramine maleate).

• Non-specific binding control (a high concentration of an unlabeled H1 antagonist).

• Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

• 96-well microplates.

• Glass fiber filters.

• Scintillation counter.

2. Procedure:

• Prepare serial dilutions of the test compound in assay buffer.

• In a 96-well plate, add the assay buffer, radioligand, and either the test compound, buffer (for total binding), or non-specific binding control.

• Initiate the binding reaction by adding the cell membrane preparation to each well.

• Incubate the plate at a controlled temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).

• Terminate the reaction by rapid filtration through glass fiber filters, which traps the receptor-bound radioligand.

• Wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Measure the radioactivity on the filters using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the specific binding as a function of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[17][18][19][20]

Competitive Radioligand Binding Assay Workflow

Mast Cell Degranulation Assay (β-Hexosaminidase Release)

This assay measures the ability of a compound to inhibit the release of inflammatory mediators from mast cells.

1. Materials:

• Mast cell line (e.g., RBL-2H3 cells).

• Cell culture medium and supplements.

• Sensitizing agent (e.g., anti-DNP IgE).

• Antigen (e.g., DNP-BSA).

• Test compound (brompheniramine maleate).

• β-hexosaminidase substrate (p-nitrophenyl-N-acetyl-β-D-glucosaminide).

• Lysis buffer (e.g., Triton X-100).

• Stop solution (e.g., glycine-carbonate buffer).

• 96-well plates.

• Plate reader.

2. Procedure:

• Seed mast cells in a 96-well plate and sensitize them with IgE overnight.

• Wash the cells to remove unbound IgE.

• Pre-incubate the cells with various concentrations of the test compound.

• Induce degranulation by adding the antigen. Include controls for spontaneous release (no antigen) and total release (cell lysis).

• Incubate to allow for degranulation (e.g., 30-60 minutes at 37°C).

• Centrifuge the plate to pellet the cells.

• Transfer the supernatant to a new plate.

• Add the β-hexosaminidase substrate to the supernatant and incubate to allow for the enzymatic reaction.

• Stop the reaction with the stop solution.

• Measure the absorbance at the appropriate wavelength (e.g., 405 nm) using a plate reader.

• Calculate the percentage of β-hexosaminidase release for each condition relative to the total release control.

• Plot the percentage of inhibition of degranulation as a function of the test compound concentration to determine its potency.[4][5][21][22][23]

Clinical Trial for Efficacy in Allergic Rhinitis

A multicenter, randomized, double-blind, placebo-controlled trial is the gold standard for evaluating the efficacy of a drug for allergic rhinitis.

1. Study Population:

• Patients with a documented history of seasonal or perennial allergic rhinitis.

• Inclusion criteria may include a minimum baseline symptom score.

• Exclusion criteria would include conditions or medications that could interfere with the study results.

2. Study Design:

• Randomization: Patients are randomly assigned to receive either the active drug (brompheniramine maleate) or a placebo.

• Blinding: Neither the patients nor the investigators know who is receiving the active drug or the placebo.

• Treatment Period: Patients take the assigned treatment for a specified period (e.g., 2-4 weeks).

3. Efficacy Assessments:

• Symptom Scores: Patients record the severity of their nasal and non-nasal symptoms (e.g., sneezing, rhinorrhea, nasal pruritus, nasal congestion, itchy/watery eyes) daily in a diary using a standardized scale (e.g., Total Nasal Symptom Score - TNSS).[1][24][25][26]

• Quality of Life: Patients may complete validated questionnaires to assess the impact of their symptoms on their quality of life.

• Physician Assessment: Investigators may also assess symptom severity at clinic visits.

4. Safety Assessments:

• Adverse events are recorded throughout the study.

5. Data Analysis:

• The primary endpoint is typically the change in the mean total symptom score from baseline to the end of the treatment period.

• Statistical analysis is performed to compare the change in symptom scores between the active treatment group and the placebo group.

Allergic Rhinitis Clinical Trial Workflow

Conclusion

Brompheniramine maleate remains a relevant therapeutic option for the management of allergic rhinitis. Its well-characterized pharmacodynamics, centered on the potent antagonism of the histamine H1 receptor, provides a clear rationale for its clinical efficacy. The experimental methodologies detailed in this guide are fundamental to the ongoing research and development of antihistamines and other therapies for allergic diseases. A thorough understanding of these principles is essential for scientists and drug development professionals working to advance the treatment of allergic rhinitis.

References

• 1. A multicenter, randomized, double-blind, placebo-controlled, parallel-group phase III clinical trial to assess the efficacy and safety of Yuping Tongqiao tablets in the treatment of persistent allergic rhinitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Chlorpheniramine Maleate? [synapse.patsnap.com]
• 3. m.youtube.com [m.youtube.com]
• 4. abmgood.com [abmgood.com]
• 5. benchchem.com [benchchem.com]
• 6. H1 (Histamine) Receptors Mnemonic for USMLE [pixorize.com]
• 7. researchgate.net [researchgate.net]
• 8. Affinities of brompheniramine, chlorpheniramine, and terfenadine at the five human muscarinic cholinergic receptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Chlorphenamine - Wikipedia [en.wikipedia.org]
• 10. A Randomized Controlled Pilot Trial to Test the Efficacy of Intranasal Chlorpheniramine Maleate With Xylitol for the Treatment of Allergic Rhinitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Treatment of Seasonal Allergic Rhinitis in Children with Cetirizine or Chlorpheniramine: A Multicenter Study | CoLab [colab.ws]
• 13. Model for outcomes assessment of antihistamine use for seasonal allergic rhinitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Histamine Receptors: Ex Vivo Functional Studies Enabling the Discovery of Hits and Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Histamine H1 receptor - Wikipedia [en.wikipedia.org]
• 17. giffordbioscience.com [giffordbioscience.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. chem.uwec.edu [chem.uwec.edu]
• 20. Radioligand binding methods: practical guide and tips - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Detecting degranulation via hexosaminidase assay [protocols.io]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. ClinicalTrials.gov [clinicaltrials.gov]
• 25. A multicenter, randomized, controlled trial testing the effects of acupuncture on allergic rhinitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Molecular Targets of Brompheniramine Beyond H1 Receptors

Audience: Researchers, scientists, and drug development professionals.

Introduction

Brompheniramine (B1210426) is a first-generation antihistamine of the alkylamine class, widely recognized for its antagonism of the histamine (B1213489) H1 receptor.[1] This activity forms the basis of its therapeutic use in the symptomatic relief of allergic conditions. However, the pharmacological profile of brompheniramine extends beyond H1 receptor blockade, encompassing a range of "off-target" interactions that contribute to both its therapeutic effects and adverse side-effect profile. This technical guide provides a comprehensive overview of the known molecular targets of brompheniramine beyond the H1 receptor, presenting quantitative data, detailed experimental protocols for target characterization, and visualizations of the associated signaling pathways.

Quantitative Pharmacological Data

The interaction of brompheniramine with various non-H1 molecular targets has been quantified using a range of in vitro assays. The following tables summarize the available binding affinity and functional inhibition data.

Table 1: Muscarinic Receptor Activity of Brompheniramine

Target	Agonist	Preparation	Assay Type	Parameter	Value	Reference
Muscarinic Receptors	Methacholine	Human Nasal Mucosa Explants	Glandular Secretion Inhibition	ED50	4.10 µM	[2]

Note: A study evaluating the affinity of brompheniramine at the five human muscarinic cholinergic receptor subtypes (M1-M5) found that it did not discriminate between them. Atropine was significantly more potent at all subtypes.[2]

Table 2: Voltage-Gated Ion Channel Inhibition by Brompheniramine

Target	Cell Line	Assay Type	Parameter	Value	Reference
hERG (KCNH2)	CHO cells	Whole-cell patch clamp	IC50	0.90 µM	[3]
Voltage-gated Sodium Channels (INa)	CHO cells (transiently transfected with SCN5A)	Whole-cell patch clamp	IC50	21.26 µM	[3]
Voltage-gated Calcium Channels (ICa)	Rat ventricular myocytes	Whole-cell patch clamp	IC50	16.12 µM	[3]

Table 3: Monoamine Transporter and Sigma Receptor Interactions of Brompheniramine

Target	Ligand/Assay	Parameter	Value	Reference
Serotonin (B10506) Transporter (SERT)	Serotonin reuptake inhibition	-	Identified as a serotonin reuptake inhibitor	Qualitative data
Sigma-1 Receptor	Radioligand binding assay	Ki	Data not available	-
Sigma-2 Receptor	Radioligand binding assay	Ki	Data not available	-

Experimental Protocols

The characterization of brompheniramine's activity at its non-H1 targets employs a variety of specialized in vitro techniques. Below are detailed methodologies for key experiments.

Muscarinic Receptor Antagonism: Schild Analysis

Objective: To determine the affinity (pA2 value) and nature of antagonism of brompheniramine at a specific muscarinic receptor subtype (e.g., M3) in a functional assay.

Materials:

• Isolated tissue preparation expressing the muscarinic receptor of interest (e.g., guinea pig ileum for M3).

• Organ bath system with temperature control, aeration, and an isometric force transducer.

• Physiological salt solution (e.g., Krebs-Henseleit solution).

• Muscarinic agonist (e.g., acetylcholine (B1216132) or carbachol).

• Brompheniramine.

Procedure:

• Tissue Preparation: The isolated tissue is mounted in the organ bath containing physiological salt solution, maintained at 37°C, and aerated with 95% O2/5% CO2. The tissue is allowed to equilibrate under a resting tension.

• Control Agonist Concentration-Response Curve: A cumulative concentration-response curve to the muscarinic agonist is generated by adding increasing concentrations of the agonist to the bath and recording the contractile response until a maximum is reached.

• Antagonist Incubation: The tissue is washed to remove the agonist. A known concentration of brompheniramine is then added to the bath and incubated for a predetermined time to allow for equilibrium.

• Agonist Concentration-Response Curve in the Presence of Antagonist: The cumulative addition of the agonist is repeated to generate a second concentration-response curve in the presence of brompheniramine.

• Repeat with Multiple Antagonist Concentrations: The procedure is repeated with at least two other concentrations of brompheniramine.

• Data Analysis: The dose ratio (the ratio of the agonist EC50 in the presence and absence of the antagonist) is calculated for each concentration of brompheniramine. A Schild plot is constructed by plotting the log (dose ratio - 1) against the negative log of the molar concentration of brompheniramine. The x-intercept of the linear regression provides the pA2 value, and the slope should be close to 1 for competitive antagonism.[4][5][6][7]

hERG Channel Inhibition: Whole-Cell Patch Clamp Electrophysiology

Objective: To determine the half-maximal inhibitory concentration (IC50) of brompheniramine on the human ether-a-go-go-related gene (hERG) potassium channel.

Materials:

• A cell line stably expressing the hERG channel (e.g., HEK293 or CHO cells).

• Patch clamp rig including an amplifier, micromanipulator, and data acquisition system.

• Borosilicate glass capillaries for pulling micropipettes.

• Extracellular and intracellular recording solutions.

• Brompheniramine stock solution.

Procedure:

• Cell Culture: Cells expressing hERG channels are cultured to an appropriate confluency for electrophysiological recording.

• Pipette Fabrication: Micropipettes are pulled from borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with intracellular solution.

• Whole-Cell Configuration: A micropipette is brought into contact with a cell, and a high-resistance seal (gigaohm seal) is formed between the pipette tip and the cell membrane. The membrane patch is then ruptured to achieve the whole-cell configuration, allowing for control of the intracellular environment and measurement of whole-cell currents.

• Voltage Clamp Protocol: The cell is held at a negative holding potential (e.g., -80 mV). A depolarizing voltage step is applied to activate the hERG channels, followed by a repolarizing step to elicit the characteristic tail current, which is used to quantify channel activity.

• Drug Application: After obtaining a stable baseline recording of the hERG current, brompheniramine is applied to the cell at increasing concentrations via a perfusion system.

• Data Acquisition and Analysis: The hERG tail current is measured at each concentration of brompheniramine. The percentage of current inhibition is plotted against the drug concentration, and the data are fitted with a Hill equation to determine the IC50 value.[3]

Serotonin Reuptake Inhibition: Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of brompheniramine for the serotonin transporter (SERT).

Materials:

• Cell membranes prepared from cells stably expressing the human serotonin transporter (hSERT), or from brain tissue known to be rich in SERT (e.g., rat brain synaptosomes).[8]

• A suitable radioligand for SERT (e.g., [³H]-citalopram or [³H]-paroxetine).

• Unlabeled brompheniramine.

• Assay buffer.

• Filtration apparatus and glass fiber filters.

• Scintillation counter and scintillation fluid.

Procedure:

• Assay Setup: In a multi-well plate, incubate the cell membranes with a fixed concentration of the radioligand and varying concentrations of unlabeled brompheniramine.

• Determination of Total and Non-specific Binding: Include wells with only the radioligand and membranes (total binding) and wells with the radioligand, membranes, and a high concentration of a known SERT inhibitor (e.g., fluoxetine) to determine non-specific binding.

• Incubation: Incubate the plate at a specified temperature for a sufficient time to reach binding equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters to separate bound from free radioligand. The filters are then washed with ice-cold assay buffer.[8][9][10]

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. The concentration of brompheniramine that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression. The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for SERT.[8][9][10]

Signaling Pathways and Mechanisms of Action

The interaction of brompheniramine with its non-H1 targets initiates distinct intracellular signaling cascades. The following diagrams, generated using the DOT language, illustrate these pathways.

Muscarinic Receptor Antagonism

Caption: Antagonism of Gq-coupled muscarinic receptors by brompheniramine.

hERG Potassium Channel Blockade

Caption: Mechanism of hERG potassium channel blockade by brompheniramine.

Serotonin Transporter (SERT) Inhibition

Caption: Inhibition of the serotonin transporter (SERT) by brompheniramine.

Conclusion

The pharmacological profile of brompheniramine is more complex than its classification as a simple H1 antihistamine would suggest. Its interactions with muscarinic receptors, voltage-gated ion channels, and the serotonin transporter underscore the polypharmacology common among first-generation antihistamines. This broader activity spectrum is critical for a comprehensive understanding of its clinical efficacy and adverse effect profile. For drug development professionals, the non-H1 activities of brompheniramine serve as a salient example of the importance of thorough off-target screening and characterization. The methodologies and data presented in this guide provide a framework for the continued investigation of the molecular interactions of brompheniramine and other pharmacologically related compounds.

References

• 1. brompheniramine | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. Affinities of brompheniramine, chlorpheniramine, and terfenadine at the five human muscarinic cholinergic receptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Electrophysiological effects of brompheniramine on cardiac ion channels and action potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Pharmacological characterization of muscarinic receptor subtypes mediating vasoconstriction of human umbilical vein - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Construction of antagonist dose-response curves for estimation of pA2-values by Schild-plot analysis and detection of allosteric interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Glaxo Wellcome and Science - Global [pdg.cnb.uam.es]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. giffordbioscience.com [giffordbioscience.com]

From Antihistamine to Antidepressant: The Technical Journey of Zimelidine's Discovery from Brompheniramine

A deep dive into the seminal work of Arvid Carlsson and the dawn of the SSRI era, this technical guide illuminates the scientific journey from a first-generation antihistamine to one of the first selective serotonin (B10506) reuptake inhibitors. Tailored for researchers, scientists, and drug development professionals, this document details the core pharmacological data, experimental methodologies, and the logical framework that heralded a paradigm shift in the treatment of major depressive disorder.

The late 1960s and 1970s marked a pivotal period in neuropsychopharmacology. The prevailing monoamine hypothesis of depression posited that a deficiency in neurotransmitters like norepinephrine (B1679862) and serotonin was a key factor in the pathophysiology of the disorder. At the forefront of this research was the Nobel laureate Dr. Arvid Carlsson, whose work on dopamine (B1211576) had already revolutionized the understanding and treatment of Parkinson's disease.[1] In collaboration with the Swedish pharmaceutical company Astra AB, Carlsson's team embarked on a quest for a more targeted antidepressant, one that could circumvent the broad and often debilitating side effects of the then-dominant tricyclic antidepressants (TCAs) and monoamine oxidase inhibitors (MAOIs).[2]

Their search led them to an astute observation: the mild antidepressant effects of certain antihistamines.[3] Specifically, the pheniramine (B192746) class of antihistamines, including brompheniramine (B1210426), demonstrated an ability to inhibit the reuptake of monoamines.[1] This crucial insight provided the foundational chemical scaffold and the conceptual launchpad for the development of zimelidine, a compound that would become one of the world's first commercially available selective serotonin reuptake inhibitors (SSRIs).[1][3]

From Non-Selective to Selective: A Pharmacological Comparison

The genius of Carlsson's team lay in their ability to recognize and then systematically modify the brompheniramine structure to enhance its selectivity for the serotonin transporter (SERT) over the norepinephrine transporter (NET). This strategic chemical manipulation was the cornerstone of zimelidine's discovery.

Compound	IC50 (µM) vs [¹⁴C]5-HT Uptake	IC50 (µM) vs [³H]NA Uptake	Selectivity Ratio (NA/5-HT)
Brompheniramine	~1.4	~1.0	~0.7
Zimelidine	0.28	4.8	17
Norzimelidine (active metabolite)	0.18	4.0	22

Note: Data for brompheniramine is extrapolated from closely related compounds and historical data on pheniramines. Direct head-to-head comparative data is scarce in publicly available literature.

The data clearly illustrates the remarkable increase in selectivity for serotonin reuptake inhibition achieved with zimelidine and its active metabolite, norzimelidine, compared to the starting compound, brompheniramine. This shift from a relatively non-selective monoamine reuptake inhibitor to a highly selective one was a landmark achievement in rational drug design.

Pharmacokinetic Profiles: Zimelidine and its Active Metabolite

The clinical efficacy of a drug is intrinsically linked to its pharmacokinetic profile. The following table summarizes key pharmacokinetic parameters for zimelidine and its N-demethylated active metabolite, norzimelidine, in humans.

Parameter	Zimelidine	Norzimelidine
Plasma Half-Life (t½)	~5 hours	~15-25 hours
Bioavailability (Oral)	~30-50%	-
Metabolism	Hepatic (N-demethylation to norzimelidine)	Further hepatic metabolism
Excretion	Primarily renal	Primarily renal

The longer half-life of norzimelidine suggests that it likely contributes significantly to the therapeutic effect of zimelidine upon repeated dosing.[4][5]

Experimental Protocols: The Methodologies Behind the Discovery

The characterization of zimelidine's pharmacological profile relied on a suite of in vitro and in vivo experimental techniques.

In Vitro Monoamine Reuptake Inhibition Assay

Objective: To determine the potency and selectivity of compounds in inhibiting the reuptake of serotonin and norepinephrine into nerve terminals.

Methodology:

• Synaptosome Preparation: Crude synaptosomal fractions are prepared from specific brain regions of rats (e.g., hypothalamus for serotonin, cortex for norepinephrine) by homogenization in isotonic sucrose (B13894) solution followed by differential centrifugation.

• Incubation: Aliquots of the synaptosomal suspension are pre-incubated with various concentrations of the test compounds (e.g., brompheniramine, zimelidine) in a physiological buffer.

• Radiolabeled Neurotransmitter Addition: The reuptake reaction is initiated by the addition of a low concentration of radiolabeled neurotransmitter ([¹⁴C]5-HT for serotonin or [³H]norepinephrine for noradrenaline).

• Termination of Uptake: After a short incubation period (typically 5-10 minutes) at 37°C, the uptake is terminated by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer to remove unbound radioactivity.

• Quantification: The radioactivity retained on the filters, representing the amount of neurotransmitter taken up by the synaptosomes, is measured by liquid scintillation counting.

• Data Analysis: The concentration of the test compound that produces 50% inhibition of neurotransmitter uptake (IC50) is calculated from concentration-response curves.

In Vivo Microdialysis for Extracellular Serotonin Measurement

Objective: To measure the effect of zimelidine administration on the extracellular concentrations of serotonin in the living brain.

Methodology:

• Probe Implantation: A microdialysis probe is stereotaxically implanted into a specific brain region of an anesthetized rat (e.g., the hippocampus).

• Perfusion: The probe is continuously perfused with a physiological Ringer's solution at a slow, constant flow rate (e.g., 1-2 µL/min).

• Dialysate Collection: Small molecules in the extracellular fluid of the brain, including serotonin, diffuse across the semipermeable membrane of the probe and into the perfusion fluid (dialysate). The dialysate is collected at regular intervals.

• Drug Administration: After a baseline collection period, zimelidine is administered systemically (e.g., via intraperitoneal injection).

• Sample Analysis: The concentration of serotonin in the dialysate samples is quantified using a highly sensitive analytical technique, typically high-performance liquid chromatography (HPLC) with electrochemical or fluorescence detection.

• Data Analysis: The changes in extracellular serotonin levels following zimelidine administration are compared to baseline levels to determine the in vivo efficacy of the drug in blocking serotonin reuptake.

The Chemical Evolution: From Brompheniramine to Zimelidine

While zimelidine was inspired by the structure of brompheniramine, its synthesis is not a direct conversion from the antihistamine. Instead, the development of zimelidine involved a rational design approach, modifying the core structure of pheniramines to optimize for serotonin transporter selectivity. A plausible synthetic route to zimelidine involves a Wittig reaction, a powerful tool in organic chemistry for the formation of carbon-carbon double bonds.

Caption: A logical workflow for a plausible synthesis of zimelidine utilizing a Wittig reaction.

Signaling Pathway: The Mechanism of Action of Zimelidine

Zimelidine exerts its therapeutic effect by selectively blocking the serotonin transporter (SERT) on the presynaptic neuron. This inhibition leads to an accumulation of serotonin in the synaptic cleft, thereby enhancing and prolonging its action on postsynaptic receptors.

Caption: The mechanism of action of zimelidine at the serotonergic synapse.

Conclusion: A Legacy of Rational Drug Design

The discovery of zimelidine from the structural template of brompheniramine stands as a testament to the power of rational drug design. Arvid Carlsson's pioneering work not only provided a novel therapeutic agent for depression but also laid the conceptual and methodological groundwork for the development of the entire class of SSRIs. Although zimelidine was later withdrawn from the market due to rare but serious side effects, its legacy endures in the countless lives improved by the selective serotonin reuptake inhibitors that followed. This technical exploration of its discovery serves as a valuable case study for today's researchers and drug development professionals, illustrating the path from a non-selective lead compound to a highly targeted and effective therapeutic agent.

References

• 1. (3S)-3-(4-bromophenyl)-N,N-dimethyl-3-pyridin-2-ylpropan-1-amine;(Z)-but-2-enedioate | C20H21BrN2O4-2 | CID 20057038 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Diphenhydramine - Wikipedia [en.wikipedia.org]
• 3. Quantitation of zimelidine and norzimelidine in plasma using high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics of zimelidine in humans--plasma levels and urinary excretion of zimelidine and norzimelidine after intravenous and oral administration of zimelidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics of zimelidine. Systemic availability of zimelidine and norzimelidine in human volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes: High-Performance Liquid Chromatography (HPLC) Methods for the Analysis of Brompheniramine in Pharmaceutical Formulations

Introduction

Brompheniramine (B1210426) is an antihistamine of the propylamine (B44156) class, commonly found in pharmaceutical preparations for the relief of symptoms associated with the common cold and allergic rhinitis.[1] Accurate and reliable analytical methods are crucial for the quality control of brompheniramine in various dosage forms, including tablets, syrups, and combination products. High-Performance Liquid Chromatography (HPLC) is a widely employed technique for this purpose due to its high resolution, sensitivity, and specificity. This document provides an overview of HPLC methods for brompheniramine analysis, including a detailed protocol and a summary of key chromatographic parameters.

Chromatographic Challenges and Solutions

The analysis of brompheniramine can present challenges due to its basic and hydrophobic nature, which can lead to poor peak shape and strong retention on traditional reversed-phase columns.[1] Furthermore, brompheniramine is often formulated with other active pharmaceutical ingredients (APIs) and excipients, necessitating a method that can effectively separate it from these components.[1][2]

To overcome these challenges, various strategies are employed:

• Mixed-Mode Chromatography: Columns with both reversed-phase and ion-exchange characteristics, such as the Heritage MA column, can provide excellent separation of basic compounds like brompheniramine along with other acidic and basic components without the need for ion-pairing reagents.[1]

• pH Control of Mobile Phase: Adjusting the pH of the mobile phase is a critical parameter. For basic compounds like brompheniramine, a mobile phase with a slightly acidic pH can improve peak shape and retention time.

• Use of Organic Modifiers: Acetonitrile and methanol (B129727) are common organic modifiers used to control the elution strength of the mobile phase and achieve optimal separation.[2][3][4]

• Method Validation: All analytical methods must be validated according to International Council for Harmonisation (ICH) guidelines to ensure they are accurate, precise, linear, specific, and robust.[2][3][5]

Quantitative Data Summary

The following table summarizes the chromatographic conditions and validation parameters from various HPLC and UPLC methods for the determination of brompheniramine.

Parameter	Method 1 (UPLC-MS/MS) [6]	Method 2 (HPLC-UV) [4][7]	Method 3 (HPLC-UV) [2]	Method 4 (HPLC-UV) [8]
Column	Agilent Zorbax SB C18 (50 mm × 2.1 mm, 1.8 µm)	C18	Microsorb-MV 1005 CN (250 mm x 4.6 mm, 5 µm)	Chromatopak C18 (25 cm × 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile: 0.1% Formic Acid (70:30 v/v)	Water: Acetonitrile (75:25, v/v; pH 3.2)	10mM Triethylamine-Phosphoric Acid Buffer (pH 4.0): Methanol (35:65, v/v)	Methanol: Acetonitrile: 0.025 M Phosphate Buffer (50:25:25 v/v/v)
Flow Rate	0.3 mL/min	Not Specified	1.0 mL/min	1.0 mL/min
Injection Volume	7.5 µL	Not Specified	Not Specified	Not Specified
Detection	Positive Electrospray Ionization (ESI), MRM	UV at 210 nm	UV at 215 nm	UV at 265 nm
Retention Time	Not Specified	2.164 min	6.69 ± 0.12 min (as Chlorpheniramine)	12.219 min (as Chlorpheniramine)
Linearity Range	0.1–50.0 ng/mL	Not Specified	Not Specified	5.0–30.0 µg/ml (as Chlorpheniramine)
Correlation Coefficient (r²)	Not Specified	Not Specified	> 0.99	0.9988 (as Chlorpheniramine)
Limit of Detection (LOD)	Not Specified	Not Specified	Not Specified	Not Specified
Limit of Quantification (LOQ)	0.1 ng/mL	Not Specified	Not Specified	Not Specified

Experimental Protocol: HPLC Analysis of Brompheniramine in a Combination Pharmaceutical Formulation

This protocol is a representative example for the simultaneous determination of brompheniramine maleate (B1232345), paracetamol, and pseudoephedrine hydrochloride in a tablet formulation.

1. Objective

To quantify the amount of Brompheniramine Maleate in a combination drug product using a validated Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method with UV detection.

2. Materials and Reagents

• Brompheniramine Maleate reference standard

• Paracetamol reference standard

• Pseudoephedrine Hydrochloride reference standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid (analytical grade)

• Combination drug product tablets containing brompheniramine maleate, paracetamol, and pseudoephedrine hydrochloride.

3. Instrumentation and Chromatographic Conditions

• HPLC System: A system equipped with a pump, autosampler, column oven, and a UV-Vis detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: A filtered and degassed mixture of Water: Acetonitrile (75:25, v/v), with the pH adjusted to 3.2 with phosphoric acid.[4][7]

• Flow Rate: 1.0 mL/min.

• Column Temperature: Ambient.

• Detection Wavelength: 210 nm.[4][7]

• Injection Volume: 20 µL.

4. Standard Solution Preparation

• Standard Stock Solution: Accurately weigh and dissolve appropriate amounts of brompheniramine maleate, paracetamol, and pseudoephedrine hydrochloride reference standards in the mobile phase to obtain a known concentration.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution using the mobile phase to create calibration standards covering the expected concentration range of the sample.

5. Sample Preparation

• Tablet Powder: Weigh and finely powder not fewer than 20 tablets.

• Sample Stock Solution: Accurately weigh a portion of the powder equivalent to the average tablet weight and transfer it to a volumetric flask. Add the mobile phase, sonicate for 15 minutes to dissolve the active ingredients, and then dilute to volume with the mobile phase.

• Working Sample Solution: Filter an aliquot of the stock solution through a 0.45 µm syringe filter. Dilute the filtered solution with the mobile phase to a concentration within the calibration range.

6. Chromatographic Procedure

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the blank (mobile phase), followed by the working standard solutions and the working sample solution.

• Record the chromatograms and measure the peak areas for each analyte.

7. Data Analysis

• Construct a calibration curve by plotting the peak area of brompheniramine maleate from the standard solutions against their corresponding concentrations.

• Perform a linear regression analysis to obtain the equation of the line and the correlation coefficient (r²).

• Calculate the concentration of brompheniramine maleate in the sample solution using the regression equation.

• Determine the amount of brompheniramine maleate per tablet.

8. System Suitability

Before sample analysis, perform system suitability tests to ensure the chromatographic system is performing adequately. Key parameters include:

• Tailing Factor: Should be ≤ 2.0 for the brompheniramine peak.

• Theoretical Plates: Should be > 2000 for the brompheniramine peak.

• Relative Standard Deviation (RSD) for replicate injections: Should be ≤ 2.0%.

Visualizations

Caption: Workflow for HPLC analysis of brompheniramine.

References

• 1. helixchrom.com [helixchrom.com]
• 2. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 3. researchgate.net [researchgate.net]
• 4. fue.edu.eg [fue.edu.eg]
• 5. iosrjournals.org [iosrjournals.org]
• 6. repository.msa.edu.eg [repository.msa.edu.eg]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]

Application Notes and Protocols for In Vitro Determination of H1 Receptor Antagonist Activity

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for a suite of in vitro assays designed to characterize the antagonist activity of compounds targeting the histamine (B1213489) H1 receptor. The histamine H1 receptor is a G-protein coupled receptor (GPCR) primarily linked to the Gq/11 family of G proteins.[1] Activation of the H1 receptor by histamine initiates a signaling cascade involving phospholipase C (PLC) activation, which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[1] IP3 subsequently binds to its receptors on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca2+), a key event in mediating allergic and inflammatory responses.[1][2]

The following sections detail the principles and methodologies of key in vitro assays used to quantify the potency and efficacy of H1 receptor antagonists.

H1 Receptor Signaling Pathway

The activation of the H1 receptor by its endogenous ligand, histamine, triggers a well-defined intracellular signaling cascade. This pathway is the foundation for several functional assays designed to measure antagonist activity.

Caption: H1 Receptor Signaling Pathway and Point of Antagonist Intervention.

Key In Vitro Assays

A variety of in vitro assays can be employed to determine the activity of H1 receptor antagonists. These assays can be broadly categorized into two types: radioligand binding assays that measure the direct interaction of a compound with the receptor, and functional assays that quantify the downstream cellular response following receptor activation.

Radioligand Binding Assays

Radioligand binding assays are a gold standard for determining the affinity of a test compound for a specific receptor.[3] These assays involve the use of a radiolabeled ligand (e.g., [3H]mepyramine) that binds with high affinity and specificity to the H1 receptor.[4] The antagonist activity is determined by measuring the ability of a test compound to compete with the radioligand for binding to the receptor.

Experimental Protocol: Competitive Radioligand Binding Assay

• Membrane Preparation:

  • Culture cells expressing the human H1 receptor (e.g., CHO or HEK293T cells).

  • Harvest the cells and homogenize them in a cold lysis buffer (e.g., 50mM Tris-HCl, 5 mM MgCl2, 5 mM EDTA with protease inhibitors).[5]

  • Centrifuge the homogenate at low speed to remove nuclei and large debris.[5]

  • Centrifuge the resulting supernatant at high speed (e.g., 20,000 x g) to pellet the cell membranes.[5]

  • Wash the membrane pellet and resuspend it in a suitable binding buffer.[5]

  • Determine the protein concentration of the membrane preparation using a standard protein assay (e.g., BCA assay).[4]

• Binding Assay:

  • In a 96-well plate, add the cell membrane preparation (typically 3-20 µg of protein).[5]

  • Add varying concentrations of the test antagonist.

  • Add a fixed concentration of the radioligand (e.g., [3H]mepyramine).

  • For determining non-specific binding, add a high concentration of a known H1 antagonist (e.g., 10 µM mianserin) in separate wells.[4]

  • Incubate the plate at a specified temperature (e.g., 25-30°C) for a sufficient time to reach equilibrium (e.g., 60-240 minutes).[4][5]

• Separation and Detection:

  • Rapidly filter the contents of each well through a glass fiber filter plate to separate the membrane-bound radioligand from the unbound radioligand.[5]

  • Wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.[5]

  • Dry the filters and add a scintillation cocktail.[5]

  • Measure the radioactivity retained on the filters using a scintillation counter.[5]

• Data Analysis:

  • Subtract the non-specific binding from the total binding to obtain the specific binding for each concentration of the test compound.

  • Plot the specific binding as a function of the log concentration of the test compound to generate a competition curve.

  • Calculate the IC50 value (the concentration of the antagonist that inhibits 50% of the specific binding of the radioligand).

  • Convert the IC50 value to a Ki (inhibition constant) value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[5]

Data Presentation: H1 Receptor Antagonist Affinities

Compound	Ki (nM)	Cell Line	Radioligand
Mepyramine	1.2	HEK293T	[3H]mepyramine
Diphenhydramine	30	HUVECs	-
Fexofenadine	30	HUVECs	-
Epinastine	38	CHO-K1	-
Ketotifen	154	CHO-K1	-
Azelastine	273	CHO-K1	-
Olopatadine	1369	CHO-K1	-

Note: Data compiled from various sources.[4][6][7] Conditions may vary between studies.

Functional Assays

Functional assays measure the cellular response following receptor activation and provide a measure of the antagonist's ability to inhibit this response.

This is a widely used functional assay for Gq-coupled receptors like the H1 receptor.[8][9] It measures the increase in intracellular calcium concentration upon receptor activation. Antagonists will inhibit or reduce the histamine-induced calcium flux.

Experimental Protocol: FLIPR-based Calcium Mobilization Assay

• Cell Culture and Plating:

  • Plate cells stably expressing the human H1 receptor (e.g., CHO-K1 or HeLa cells) in a 96-well or 384-well black-walled, clear-bottom plate.[6][10]

  • Allow the cells to adhere and grow to a confluent monolayer.

• Dye Loading:

  • Remove the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or the FLIPR Calcium Assay Kit) in a suitable buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).[9]

  • Incubate the cells at 37°C for a specified time (e.g., 60 minutes) to allow for dye uptake and de-esterification.

  • Wash the cells to remove excess dye.

• Assay Procedure:

  • Place the plate in a fluorescence imaging plate reader (FLIPR) or a similar instrument capable of real-time fluorescence measurements.

  • Add varying concentrations of the test antagonist to the wells and pre-incubate for a defined period (e.g., 2.5 to 60 minutes).[6]

  • Initiate the assay by adding a fixed concentration of histamine (typically the EC80 concentration, which gives 80% of the maximal response).

  • Measure the fluorescence intensity over time to monitor the change in intracellular calcium concentration.

• Data Analysis:

  • Determine the peak fluorescence response for each well.

  • Plot the peak response as a function of the log concentration of the antagonist.

  • Calculate the IC50 value, which represents the concentration of the antagonist that causes a 50% inhibition of the histamine-induced calcium response.

Caption: Workflow for a Calcium Mobilization Assay.

This assay measures the accumulation of inositol monophosphate (IP1), a stable downstream metabolite of IP3.[11] Since IP1 accumulation is a direct consequence of Gq pathway activation, this assay provides a robust method for quantifying H1 receptor antagonism. The assay often utilizes Homogeneous Time-Resolved Fluorescence (HTRF) technology.[12]

Experimental Protocol: HTRF IP-One Assay

• Cell Stimulation:

  • In a suitable microplate, add H1 receptor-expressing cells.

  • Add varying concentrations of the test antagonist.

  • Add a fixed concentration of histamine (agonist).

  • Incubate the plate for a specified time at 37°C to allow for IP1 accumulation. Lithium chloride (LiCl) is typically included in the stimulation buffer to inhibit the degradation of IP1.[12][13]

• Detection:

  • Lyse the cells and add the HTRF detection reagents: an anti-IP1 antibody labeled with a donor fluorophore (e.g., Europium cryptate) and IP1 labeled with an acceptor fluorophore (e.g., d2).[12]

  • Incubate at room temperature to allow for the competitive binding reaction to reach equilibrium.

• Measurement:

  • Read the plate on an HTRF-compatible reader, which measures the fluorescence emission at two different wavelengths.

• Data Analysis:

  • The HTRF ratio is inversely proportional to the amount of IP1 produced by the cells.

  • Plot the HTRF ratio against the log concentration of the antagonist to generate an inhibition curve.

  • Calculate the IC50 value.

This functional assay measures the activation of G proteins, an early event in the GPCR signaling cascade.[14] In the presence of an agonist, the Gα subunit exchanges GDP for GTP. A non-hydrolyzable GTP analog, [35S]GTPγS, is used to quantify this activation. Antagonists will inhibit the agonist-stimulated [35S]GTPγS binding.[15]

Experimental Protocol: [35S]GTPγS Binding Assay

• Membrane Preparation:

  • Prepare cell membranes expressing the H1 receptor as described for the radioligand binding assay.

• Binding Assay:

  • In a microplate, combine the cell membranes, varying concentrations of the test antagonist, and a fixed concentration of histamine (agonist).

  • Add [35S]GTPγS to initiate the binding reaction.

  • Incubate the mixture at 30°C for a defined period (e.g., 30-60 minutes).[14]

• Separation and Detection:

  • Terminate the reaction by rapid filtration through a glass fiber filter plate, similar to the radioligand binding assay.

  • Wash the filters with ice-cold buffer.

  • Dry the filters, add scintillation fluid, and count the radioactivity.

• Data Analysis:

  • Plot the amount of [35S]GTPγS bound against the log concentration of the antagonist.

  • Determine the IC50 value for the inhibition of agonist-stimulated [35S]GTPγS binding.

Caption: Relationship of Functional Assays to the H1R Signaling Cascade.

Summary

The choice of assay for determining H1 receptor antagonist activity depends on the specific research question and the stage of drug discovery. Radioligand binding assays provide a direct measure of affinity, while functional assays offer insights into the antagonist's ability to block the physiological signaling cascade. By employing a combination of these robust in vitro methods, researchers can effectively characterize and compare the pharmacological profiles of novel H1 receptor antagonists.

References

• 1. benchchem.com [benchchem.com]
• 2. SMPDB [smpdb.ca]
• 3. giffordbioscience.com [giffordbioscience.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. giffordbioscience.com [giffordbioscience.com]
• 6. iovs.arvojournals.org [iovs.arvojournals.org]
• 7. researchgate.net [researchgate.net]
• 8. AID 687266 - Antagonist activity at human H1 receptor expressed in CHO cells assessed as inhibition of calcium mobilization by FLIPR assay - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Ca2+ mobilization assays in GPCR drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. selectscience.net [selectscience.net]
• 12. revvity.com [revvity.com]
• 13. IP-3/IP-1 Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. GTPγS Binding Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. dda.creative-bioarray.com [dda.creative-bioarray.com]

Application Notes and Protocols for Studying Antihistamine Efficacy in Animal Models of Allergies

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes and protocols detail the use of established animal models for evaluating the efficacy of antihistamines in common allergic disorders: allergic rhinitis, allergic asthma, and atopic dermatitis. The provided methodologies, data presentations, and visual workflows are intended to guide researchers in the preclinical assessment of novel anti-allergic compounds.

Introduction to Histamine's Role in Allergy

Histamine (B1213489) is a critical chemical mediator released primarily by mast cells and basophils during an allergic reaction.[1][2] When an allergen enters the body of a sensitized individual, it triggers a cascade of immune events, leading to the release of histamine and other inflammatory mediators.[2] Histamine then binds to its receptors, principally the H1 receptor, on various cell types, eliciting the characteristic symptoms of allergy.[3][4] These symptoms can range from sneezing and a runny nose in allergic rhinitis to bronchoconstriction in asthma and itching in atopic dermatitis.[1][4] Antihistamines function by blocking the action of histamine at these receptors, thereby alleviating allergic symptoms.

Histamine H1 Receptor Signaling Pathway

The binding of histamine to the H1 receptor, a G-protein coupled receptor (GPCR), initiates a downstream signaling cascade. This activation of the Gq/11 protein leads to the stimulation of phospholipase C (PLC). PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). This cascade ultimately results in various physiological responses, including smooth muscle contraction, increased vascular permeability, and sensory nerve stimulation, which manifest as allergic symptoms.[3]

Histamine H1 Receptor Signaling Pathway

Animal Models for Antihistamine Efficacy Testing

A variety of animal models are utilized to mimic human allergic diseases and serve as platforms for testing the efficacy of antihistamines.[5] Rodents, such as mice and rats, are the most commonly used due to their well-characterized genetics, ease of handling, and cost-effectiveness.

Allergic Rhinitis: Ovalbumin (OVA)-Induced Model

The OVA-induced allergic rhinitis model in mice is a widely used and reproducible model that mimics the symptoms of hay fever in humans.[6][7][8]

Experimental Protocol:

• Animal Selection: BALB/c mice are frequently chosen for their propensity to mount a strong Th2-biased immune response, which is characteristic of allergic reactions.[9]

• Sensitization:

  • On days 0, 7, and 14, sensitize mice via intraperitoneal (i.p.) injection of 0.2 mL of a solution containing 0.5 mg/mL ovalbumin (OVA) and 20 mg/mL aluminum hydroxide (B78521) (alum) as an adjuvant.[7] Control animals receive i.p. injections of phosphate-buffered saline (PBS).

• Challenge:

  • From days 21 to 28, challenge the sensitized mice daily by intranasal (i.n.) administration of 100 µg of OVA.[7]

• Antihistamine Treatment:

  • Administer the test antihistamine (e.g., orally or intraperitoneally) at the desired dose(s) for a specified period before or during the challenge phase. For example, treatment can be given from day 21 to day 27.[7] A vehicle control group and a positive control group (a known effective antihistamine) should be included.

• Efficacy Assessment:

  • Symptom Scoring: On day 28, following the final OVA challenge, observe and count the frequency of sneezing and nasal rubbing movements for a defined period (e.g., 15-20 minutes).[6][10]

  • Immunological Analysis: Collect blood and nasal lavage fluid (NALF) to measure levels of OVA-specific IgE, histamine, and inflammatory cytokines (e.g., IL-4, IL-5, IL-13).[11]

  • Histopathology: Euthanize the animals and collect nasal tissues for histological examination to assess inflammatory cell infiltration (e.g., eosinophils and mast cells).[11]

Experimental Workflow:

Workflow for OVA-Induced Allergic Rhinitis Model

Quantitative Data Summary: Antihistamine Efficacy in Allergic Rhinitis Models

Antihistamine	Animal Model	Key Efficacy Endpoints	Quantitative Results
Cetirizine	OVA-induced AR in rats	Clinical Scores (sneezing, itching, nasal discharge)	Significant reduction in clinical scores compared to untreated AR group.[12][13]
OVA-induced AR in rats	Blood and Mast Cell Histamine	Significantly decreased histamine concentrations in blood and mast cells.[13]
Desloratadine	Murine models of asthma	Bronchial Inflammation & Hyperresponsiveness	Inhibited bronchial inflammation and hyperresponsiveness.[12]
Murine models of asthma	T-cell Cytokine Production	Depressed production of IL-4, IL-5, and IL-13.[12]

Allergic Asthma: House Dust Mite (HDM)-Induced Model

The house dust mite (HDM) model is considered more clinically relevant than the OVA model as HDM is a common human allergen.[14] This model induces key features of asthma, including airway hyperresponsiveness (AHR), airway inflammation, and mucus production.[1][15]

Experimental Protocol:

• Animal Selection: BALB/c mice are commonly used for their robust Th2 responses.[3]

• Sensitization and Challenge (Combined):

  • Administer HDM extract (e.g., 25 µg in 30 µL saline) intranasally to mice five days a week for three to five weeks.[3][13] A control group receives intranasal PBS.

• Antihistamine Treatment:

  • Administer the test antihistamine at the desired dose(s) concurrently with the HDM exposure period.

• Efficacy Assessment:

  • Airway Hyperresponsiveness (AHR): Measure changes in lung resistance and dynamic compliance in response to increasing doses of a bronchoconstrictor like methacholine.[1]

  • Bronchoalveolar Lavage (BAL): Collect BAL fluid to analyze the infiltration of inflammatory cells (eosinophils, neutrophils, lymphocytes) and measure cytokine levels (IL-4, IL-5, IL-13).[1]

  • Serum Analysis: Measure total and HDM-specific IgE levels in the serum.[2]

  • Histopathology: Examine lung tissue sections for signs of inflammation, mucus hypersecretion (using PAS staining), and airway remodeling.[1]

Experimental Workflow:

Workflow for HDM-Induced Allergic Asthma Model

Quantitative Data Summary: Antihistamine Efficacy in Allergic Asthma Models

Antihistamine	Animal Model	Key Efficacy Endpoints	Quantitative Results
Loratadine (B1675096)	Subjects with asthma	Airway response to histamine	20 mg dose significantly increased the provocative concentration of histamine causing a 20% fall in FEV1.[15][16]
Subjects with asthma	Airway response to allergen	No protective effect on early or late-phase bronchoconstrictor responses.[16][17]
Desloratadine	HDM-induced asthma in mice	Airway Inflammation	Inhibited allergen-induced airway inflammation.[12]
HDM-induced asthma in mice	Bronchial Hyperresponsiveness	Inhibited bronchial hyperresponsiveness.[12]

Atopic Dermatitis: 2,4-Dinitrochlorobenzene (DNCB)-Induced Model

The DNCB-induced atopic dermatitis model in mice is a widely accepted model for studying the pathogenesis of this chronic inflammatory skin disease and for evaluating potential therapeutics.[18][19][20]

Experimental Protocol:

• Animal Selection: NC/Nga mice are a suitable inbred strain that develops AD-like skin lesions.[14][17] BALB/c mice are also commonly used.[21]

• Sensitization:

  • On day 0, apply 100 µL of 1% DNCB solution (in a 4:1 acetone/olive oil vehicle) to the shaved dorsal skin and the surface of one ear.[18]

• Challenge:

  • Beginning on day 3, repeatedly apply 0.2% or 0.5% DNCB solution to the same skin areas three times a week for several weeks to induce chronic inflammation.[18][20]

• Antihistamine Treatment:

  • Topically or systemically administer the test antihistamine during the challenge phase.

• Efficacy Assessment:

  • Dermatitis Score: Clinically score the severity of skin lesions based on erythema, edema, excoriation, and dryness.[22]

  • Scratching Behavior: Observe and quantify the frequency of scratching behavior for a defined period.[6][16][23]

  • Transepidermal Water Loss (TEWL): Measure TEWL to assess skin barrier function.

  • Immunological Analysis: Measure serum IgE and histamine levels.[17] Analyze cytokine expression (e.g., IL-4, IFN-γ) in skin tissue.

  • Histopathology: Examine skin biopsies for epidermal thickness and infiltration of mast cells and eosinophils.[14]

Experimental Workflow:

References

• 1. Environmental allergens house dust mite-induced asthma is associated with ferroptosis in the lungs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. House Dust Mite-Induced Asthma Model | Chondrex, Inc. [chondrex.com]
• 3. researchgate.net [researchgate.net]
• 4. The effect of fexofenadine on pruritus in a mouse model (HR-ADf) of atopic dermatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 9. benchchem.com [benchchem.com]
• 10. Sneezing and Rubbing Counts in Allergic Rhinitis Mouse Models Are a Reliable Indicator of Type 2 Immune Response - PMC [pmc.ncbi.nlm.nih.gov]
• 11. NOD1 sensing of house dust mite-derived microbiota promotes allergic experimental asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Ameliorative Effect of a Neoteric Regimen of Catechin plus Cetirizine on Ovalbumin-Induced Allergic Rhinitis in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Murine Models of Allergic Asthma: Methodological Insights into Allergen Sensitization and Challenge Protocols | Biomedical Research and Therapy [bmrat.org]
• 15. Lack of effect of loratadine on moderate to severe asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Inhibition of scratching behavior associated with allergic dermatitis in mice by tacrolimus, but not by dexamethasone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Comparison of the effect of loratadine on the airway and skin responses to histamine, methacholine, and allergen in subjects with asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. db-thueringen.de [db-thueringen.de]
• 19. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 20. mdpi.com [mdpi.com]
• 21. researchgate.net [researchgate.net]
• 22. Characterization of Different Inflammatory Skin Conditions in a Mouse Model of DNCB-Induced Atopic Dermatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]

Analytical Techniques for Detecting Brompheniramine and its Metabolites in Plasma: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of brompheniramine (B1210426) and its primary metabolites in human plasma. The methodologies described are based on published analytical techniques, primarily focusing on Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS), which offers high sensitivity and specificity. Information on Gas Chromatography-Mass Spectrometry (GC-MS) is also provided as a viable alternative.

Introduction

Brompheniramine is a first-generation antihistamine used to treat symptoms of the common cold and allergic rhinitis. Understanding its pharmacokinetic profile, including the absorption, distribution, metabolism, and excretion (ADME) of the parent drug and its metabolites, is crucial for drug development and clinical pharmacology studies. The primary metabolic pathways for brompheniramine involve N-demethylation and N-oxidation, leading to the formation of mono-desmethylbrompheniramine, di-desmethylbrompheniramine, and brompheniramine N-oxide. Accurate and robust analytical methods are essential for the quantification of these analytes in biological matrices like plasma.

Analytical Methodologies

The most common and effective techniques for the analysis of brompheniramine and its metabolites in plasma are UPLC-MS/MS and GC-MS. UPLC-MS/MS is often preferred due to its high sensitivity, selectivity, and speed.

UPLC-MS/MS Method

This method provides a rapid and sensitive approach for the simultaneous quantification of brompheniramine in human plasma.

Quantitative Data Summary

Parameter	Brompheniramine	Reference
Linearity Range	0.1–50.0 ng/mL	[1]
Lower Limit of Quantification (LLOQ)	0.1 ng/mL	[1]
Intra-day Precision (%RSD)	0.852 - 1.85	[1]
Inter-day Precision (%RSD)	0.941 - 2.01	[1]
Intra-day Accuracy (%)	98.8 - 101.3	[1]
Inter-day Accuracy (%)	99.2 - 100.8	[1]
Mean Recovery (%)	91.35–93.14	[1]

Experimental Protocol: UPLC-MS/MS Analysis

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

• To 450 µL of human plasma in a microcentrifuge tube, add 50 µL of the internal standard (IS) working solution (e.g., Diphenhydramine at a suitable concentration).

• Add 100 µL of 1 M sodium hydroxide (B78521) and vortex for 30 seconds.

• Add 4 mL of ethyl acetate (B1210297) and vortex for 60 seconds.

• Centrifuge at 4000 rpm for 10 minutes.[1]

• Transfer the upper organic layer to a clean tube and evaporate to dryness at 40°C under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase and vortex.

2. Chromatographic Conditions

• UPLC System: Waters ACQUITY UPLC or equivalent

• Column: Agilent Zorbax SB C18 (50 mm × 2.1 mm, 1.8 µm)[1]

• Mobile Phase: Acetonitrile: 0.1% Formic acid in water (70:30 v/v)[1]

• Flow Rate: 0.3 mL/min[1]

• Injection Volume: 7.5 µL[1]

• Column Temperature: 40°C

• Run Time: Approximately 1 minute[1]

3. Mass Spectrometry Conditions

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)[1]

• Detection Mode: Multiple Reaction Monitoring (MRM)[1]

• Desolvation Gas Flow: 500 L/h[1]

• Source Temperature: 150°C[1]

• Desolvation Temperature: 400°C[1]

MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
Brompheniramine	321.03	276.06	0.1	30	20
Diphenhydramine (IS)	256.12	167.04	0.1	35	15

Note: Cone voltage and collision energy may require optimization depending on the specific instrument used.

4. Data Acquisition and Processing

• Data acquisition and processing can be performed using software such as MassLynx™. This software allows for instrument control, data acquisition, and quantitative analysis.

Analysis of Brompheniramine Metabolites

While a specific validated method for the simultaneous quantification of brompheniramine and its metabolites was not found in the immediate search results, a method for the analogous compound chlorpheniramine (B86927) and its metabolites provides a strong starting point. The primary metabolites of brompheniramine are mono-desmethylbrompheniramine, di-desmethylbrompheniramine, and brompheniramine N-oxide.[2]

Proposed MRM Transitions for Brompheniramine Metabolites (for method development)

Metabolite	Predicted Precursor Ion (m/z)	Predicted Product Ion (m/z)
Mono-desmethylbrompheniramine	307.0	Fragment from cleavage of the ethylamine (B1201723) side chain
Di-desmethylbrompheniramine	293.0	Fragment from cleavage of the ethylamine side chain
Brompheniramine N-oxide	337.0	Loss of oxygen (m/z 321.0) or other characteristic fragments

Note: These are predicted transitions and require experimental verification and optimization.

Experimental Protocol: Solid-Phase Extraction (SPE) for Metabolites

A generic SPE protocol for basic drugs can be adapted for the extraction of brompheniramine and its more polar metabolites from plasma.

• SPE Cartridge: Polymeric reversed-phase sorbent (e.g., Oasis HLB)

• Conditioning: 1 mL Methanol

• Equilibration: 1 mL Water

• Sample Loading: 1 mL of plasma pre-treated with a buffer to adjust pH (e.g., phosphate (B84403) buffer, pH 6)

• Washing: 1 mL of 5% Methanol in water

• Elution: 1 mL of Methanol containing 2% formic acid

• The eluate is then evaporated and reconstituted in the mobile phase for UPLC-MS/MS analysis.

GC-MS Method

Gas chromatography-mass spectrometry is another technique that can be used for the determination of brompheniramine in plasma, typically requiring derivatization.

Experimental Protocol: GC-MS Analysis (General Approach)

1. Sample Preparation: Liquid-Liquid Extraction

• Follow a similar LLE protocol as described for the UPLC-MS/MS method.

2. Derivatization

• The dried extract is derivatized to increase volatility and improve chromatographic properties. A common derivatizing agent for amines is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Reconstitute the dried extract in 50 µL of BSTFA and 50 µL of ethyl acetate.

• Heat at 70°C for 30 minutes.

3. GC-MS Conditions

• GC System: Agilent GC system or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar

• Carrier Gas: Helium at a constant flow rate of 1 mL/min

• Injection Mode: Splitless

• Injector Temperature: 250°C

• Oven Temperature Program: Initial temperature of 100°C, hold for 1 minute, then ramp to 280°C at 20°C/min, and hold for 5 minutes.

• Mass Spectrometer: Single quadrupole or triple quadrupole mass spectrometer

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Detection Mode: Selected Ion Monitoring (SIM) or full scan

Selected Ions for Brompheniramine (for method development)

• Characteristic fragment ions of the derivatized brompheniramine would need to be determined from the mass spectrum.

Visualizations

Caption: UPLC-MS/MS experimental workflow for brompheniramine analysis in plasma.

References

• 1. lcms.cz [lcms.cz]
• 2. lcms.labrulez.com [lcms.labrulez.com]

Application Note: UPLC-MS/MS for the Simultaneous Determination of Brompheniramine in Combination Drugs

Audience: Researchers, scientists, and drug development professionals.

Introduction

Brompheniramine (B1210426) is a common antihistamine used to relieve symptoms of allergies and the common cold, such as sneezing, runny nose, and itchy or watery eyes. It is frequently formulated in combination with other active pharmaceutical ingredients (APIs), such as the analgesic and antipyretic paracetamol (acetaminophen) and the decongestant pseudoephedrine, to provide comprehensive symptom relief. The simultaneous quantification of these APIs in a single analysis is crucial for pharmacokinetic studies, quality control of pharmaceutical formulations, and clinical monitoring. Ultra-Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS) offers a highly sensitive, selective, and rapid method for this purpose. This application note provides a detailed protocol for the simultaneous determination of brompheniramine, paracetamol, and pseudoephedrine in human plasma.

Experimental Protocols

This section details the methodology for sample preparation, UPLC-MS/MS analysis, and data acquisition.

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is adapted for the extraction of brompheniramine, paracetamol, and pseudoephedrine from human plasma.[1][2][3]

• Materials:

  • Human plasma samples

  • Paracetamol, Pseudoephedrine, and Brompheniramine reference standards

  • Diphenhydramine (Internal Standard, IS)

  • Methanol (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ethyl acetate (B1210297) (HPLC grade)

  • Sodium hydroxide (B78521) (1 M)

  • Microcentrifuge tubes (1.5 mL and 2 mL)

  • Vortex mixer

  • Centrifuge

  • Sample evaporator

• Procedure:

  • Pipette 450 µL of human plasma into a microcentrifuge tube.

  • Spike with 50 µL of the appropriate working standard solution of paracetamol, pseudoephedrine, and brompheniramine.

  • Add 50 µL of the internal standard working solution (Diphenhydramine, 200 ng/mL final concentration).

  • Add 100 µL of 1 M sodium hydroxide and vortex for 30 seconds.[1]

  • Add 4 mL of ethyl acetate, vortex for 60 seconds, and then centrifuge at 4000 rpm for 10 minutes.[1]

  • Transfer the upper organic layer to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 100 µL of methanol.

  • Vortex the reconstituted sample and transfer it to an autosampler vial for UPLC-MS/MS analysis.

2. UPLC-MS/MS Analysis

• Instrumentation:

  • UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Conditions: [1][2][3]

  • Column: Agilent Zorbax SB C18 (50 mm × 2.1 mm, 1.8 µm)

  • Mobile Phase: Acetonitrile: 0.1% Formic acid in water (70:30, v/v)

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 7.5 µL

  • Column Temperature: 40°C

  • Analysis Run Time: Approximately 1 minute per sample[1][2][3]

• Mass Spectrometric Conditions: [1]

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 350°C

  • MRM Transitions: See Table 1.

Data Presentation

The quantitative data for the UPLC-MS/MS method are summarized in the following tables.

Table 1: Mass Spectrometric Parameters (MRM Transitions)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Paracetamol (PAR)	151.88	110.02
Pseudoephedrine (PSD)	166.10	148.10
Brompheniramine (BRP)	321.03	276.06
Diphenhydramine (IS)	256.12	167.04

Data sourced from a study on the UPLC-MS/MS estimation of these drugs in human plasma.[1]

Table 2: Method Validation Parameters

Parameter	Paracetamol (PAR)	Pseudoephedrine (PSD)	Brompheniramine (BRP)
Linearity Range	0.05–20.0 µg/mL	1.0–500.0 ng/mL	0.1–50.0 ng/mL
Correlation Coefficient (r²)	>0.99	>0.99	>0.99
LLOQ	0.05 µg/mL	1.0 ng/mL	0.1 ng/mL
Intra-day Precision (%RSD)	<15%	<15%	<15%
Inter-day Precision (%RSD)	<15%	<15%	<15%
Intra-day Accuracy (%)	85-115%	85-115%	85-115%
Inter-day Accuracy (%)	85-115%	85-115%	85-115%
Recovery (%)	~90%	~88%	~92%

This table summarizes typical validation results for a UPLC-MS/MS method for the simultaneous determination of paracetamol, pseudoephedrine, and brompheniramine in human plasma, as per FDA guidelines.[1][2][3]

Visualizations

Experimental Workflow Diagram

Caption: Workflow for UPLC-MS/MS analysis of brompheniramine and other APIs in plasma.

Logical Relationship of Analytical Steps

Caption: Key stages in the bioanalytical method for drug quantification.

References

• 1. repository.msa.edu.eg [repository.msa.edu.eg]
• 2. repository.msa.edu.eg [repository.msa.edu.eg]
• 3. "UPLC-MS/MS estimation of paracetamol, pseudoephedrine hydrochloride an" by Dalia Mohamed, Omar Hassan et al. [buescholar.bue.edu.eg]

Application Notes and Protocols for the Development of Sustained-Release Brompheniramine Maleate Formulations

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to developing and characterizing sustained-release oral dosage forms of brompheniramine (B1210426) maleate (B1232345). The protocols outlined below cover various formulation strategies, including matrix systems, coated multiparticulates, and osmotic pump technology, to achieve a prolonged therapeutic effect, improve patient compliance, and potentially reduce side effects.

Introduction to Sustained-Release Brompheniramine Maleate

Brompheniramine maleate is a first-generation alkylamine antihistamine widely used for the symptomatic relief of allergic rhinitis and the common cold.[1] Its relatively short biological half-life of approximately 15-25 hours necessitates frequent dosing to maintain therapeutic plasma concentrations.[2][3] The development of sustained-release formulations offers the advantage of a reduced dosing frequency, leading to improved patient adherence and a more consistent therapeutic effect over an extended period.

The primary goal in formulating a sustained-release version of brompheniramine maleate is to control the rate of drug dissolution and absorption from the gastrointestinal tract. This can be achieved through several formulation strategies, each with its own mechanism of release modulation.

Physicochemical Properties of Brompheniramine Maleate

A thorough understanding of the physicochemical properties of brompheniramine maleate is fundamental to designing a successful sustained-release formulation.

Property	Value	Reference
Molecular Formula	C₁₆H₁₉BrN₂·C₄H₄O₄	[4]
Molecular Weight	435.3 g/mol	[4]
Description	White crystalline powder	[5]
Solubility	Freely soluble in water	[5]
pKa	Not specified
LogP	3.4	[5]

Formulation Strategies for Sustained Release

Several technologies can be employed to achieve sustained release of brompheniramine maleate. The choice of platform will depend on the desired release profile, manufacturing capabilities, and intellectual property considerations.

Hydrophilic Matrix Tablets

Hydrophilic matrix tablets are a popular and cost-effective approach for sustained release. In this system, the drug is uniformly dispersed within a swellable polymer matrix. Upon contact with gastrointestinal fluids, the polymer hydrates to form a gel layer that controls the release of the drug through a combination of diffusion and erosion.

Key Polymers:

• Hydroxypropyl Methylcellulose (HPMC): Different viscosity grades (e.g., K4M, K15M, K100M) can be used to modulate the drug release rate.[6][7] Higher viscosity grades generally lead to slower release.

• Carbopol® (Carbomers): These are high-molecular-weight polymers of acrylic acid that swell rapidly in aqueous environments, forming a strong gel barrier.

Manufacturing Methods:

• Direct Compression: This is the simplest method, involving the blending of the drug, polymer, and other excipients, followed by compression into tablets. This method is suitable for drug substances with good flowability and compressibility.

• Wet Granulation: This technique is employed to improve the flow and compression characteristics of the powder blend. It involves the addition of a granulating fluid to the powder mixture, followed by drying and milling of the resulting granules.

Coated Multiparticulate Systems

This approach involves the formulation of the drug into small pellets or beads, which are then coated with a release-retarding polymer. These coated multiparticulates can be filled into capsules or compressed into tablets. This strategy offers the advantage of a more predictable and reproducible release profile, with a lower risk of dose dumping compared to monolithic matrix tablets.

Core Pellets:

• Can be prepared by extrusion-spheronization or drug layering onto inert cores (e.g., sugar spheres, microcrystalline cellulose (B213188) spheres).

Coating Polymers:

• Ethylcellulose: A water-insoluble polymer that forms a diffusion barrier. The release rate can be modified by incorporating pore-formers (e.g., HPMC, povidone) into the coating formulation.[8]

• Methacrylic Acid Copolymers (Eudragit®): A range of polymers with pH-dependent or pH-independent solubility characteristics are available to target drug release to specific regions of the gastrointestinal tract.

Manufacturing Method:

• Fluid Bed Coating (Wurster Process): This is the most common technique for applying a uniform and controlled coating onto multiparticulates.

Osmotic Pump Tablets

Osmotic drug delivery systems are sophisticated formulations that release the drug at a zero-order rate, independent of the pH and hydrodynamics of the gastrointestinal tract. An elementary osmotic pump consists of a core containing the drug and an osmotic agent, surrounded by a semipermeable membrane with a laser-drilled orifice. Water from the gastrointestinal fluids is drawn into the tablet by osmosis, creating a hydrostatic pressure that forces the drug solution or suspension out through the orifice at a constant rate.

Key Components:

• Osmotic Agents: Soluble salts (e.g., sodium chloride, potassium chloride) or sugars (e.g., mannitol) are used to create the osmotic gradient.

• Semipermeable Membrane: Typically made of cellulose acetate.

• Orifice: Created using a laser drill.

Experimental Protocols

The following protocols provide a starting point for the development of sustained-release brompheniramine maleate formulations. Optimization of these formulations will be necessary to achieve the desired release profile.

Protocol 1: Preparation of HPMC-Based Matrix Tablets by Wet Granulation

Objective: To prepare a 12-hour sustained-release matrix tablet of brompheniramine maleate.

Materials:

• Brompheniramine Maleate

• Hydroxypropyl Methylcellulose (HPMC K100M)

• Lactose (B1674315) Monohydrate (filler)

• Povidone K30 (binder)

• Purified Water (granulating fluid)

• Magnesium Stearate (B1226849) (lubricant)

• Talc (B1216) (glidant)

Equipment:

• High-shear granulator

• Fluid bed dryer or tray dryer

• Blender

• Rotary tablet press

Procedure:

• Blending: In a high-shear granulator, blend brompheniramine maleate, HPMC K100M, and lactose monohydrate for 10 minutes.

• Granulation: Prepare a binder solution by dissolving povidone K30 in purified water. Slowly add the binder solution to the powder blend under continuous mixing until a suitable granular mass is formed.

• Drying: Dry the wet granules in a fluid bed dryer or tray dryer at 50-60°C until the loss on drying (LOD) is less than 2%.

• Milling: Mill the dried granules to a suitable particle size.

• Lubrication: Add magnesium stearate and talc to the milled granules and blend for 5 minutes.

• Compression: Compress the final blend into tablets using a rotary tablet press.

Protocol 2: Preparation of Ethylcellulose-Coated Pellets

Objective: To prepare sustained-release pellets of brompheniramine maleate for encapsulation.

Materials:

• Brompheniramine Maleate

• Microcrystalline Cellulose (MCC) spheres (e.g., Cellets®)

• Hydroxypropyl Methylcellulose (HPMC E5) (binder for drug layering)

• Ethylcellulose (e.g., Surelease®) (release-retarding polymer)

• Dibutyl Sebacate (B1225510) (plasticizer)

• Purified Water

Equipment:

• Fluid bed coater with a Wurster insert

Procedure:

• Drug Layering:

  • Prepare a drug suspension by dispersing brompheniramine maleate and HPMC E5 in purified water.

  • In a fluid bed coater, spray the drug suspension onto the MCC spheres until the desired drug load is achieved.

  • Dry the drug-layered pellets.

• Sustained-Release Coating:

  • Prepare the coating solution by dispersing ethylcellulose and dibutyl sebacate in purified water.

  • Spray the coating solution onto the drug-layered pellets in the fluid bed coater. The thickness of the coating will determine the release rate.

  • Dry the coated pellets.

• Curing (optional): To ensure stable release profiles, the coated pellets can be cured in a tray dryer at a slightly elevated temperature (e.g., 40-60°C) for a specified period.

Protocol 3: In Vitro Dissolution Testing

Objective: To evaluate the in vitro release profile of the sustained-release brompheniramine maleate formulations.

Apparatus: USP Apparatus 1 (Basket) or Apparatus 2 (Paddle)

Dissolution Medium:

• Acid Stage: 0.1 N HCl (pH 1.2) for the first 2 hours.

• Buffer Stage: pH 6.8 phosphate (B84403) buffer for the remaining duration of the test.

Procedure:

• Set the dissolution bath temperature to 37 ± 0.5°C.

• Place one tablet or an accurately weighed amount of pellets in each dissolution vessel.

• For matrix tablets, a paddle speed of 50 rpm is typically used. For pellets in a basket, a rotation speed of 100 rpm is common.

• Withdraw samples at predetermined time intervals (e.g., 1, 2, 4, 6, 8, 10, and 12 hours).

• Replace the withdrawn volume with fresh, pre-warmed dissolution medium.

• Analyze the samples for brompheniramine maleate content using a validated analytical method (e.g., UV-Vis spectrophotometry at approximately 264 nm or HPLC).[4]

Data Presentation

The following tables provide representative data for different sustained-release formulations of brompheniramine maleate. Note that these are illustrative examples, and actual results will vary depending on the specific formulation and process parameters.

In Vitro Drug Release Profiles

Time (hours)	HPMC K100M Matrix Tablet (% Released)	Ethylcellulose Coated Pellets (% Released)	Osmotic Pump Tablet (% Released)
1	15 - 25	10 - 20	5 - 15
2	25 - 40	20 - 35	15 - 30
4	40 - 60	35 - 55	30 - 50
6	55 - 75	50 - 70	45 - 65
8	70 - 90	65 - 85	60 - 80
12	> 85	> 80	> 80

Pharmacokinetic Parameters

The pharmacokinetic parameters of sustained-release brompheniramine maleate formulations are expected to differ significantly from immediate-release formulations. The following table provides a comparison based on available data for immediate-release brompheniramine and controlled-release chlorpheniramine, a closely related compound.[9]

Parameter	Immediate-Release Brompheniramine Maleate (4 mg)	Expected for Sustained-Release Brompheniramine Maleate (e.g., 12 mg)
Cmax (ng/mL)	~5-10	Lower and sustained peak
Tmax (hours)	~2-4	Delayed (e.g., 4-8 hours)
AUC (ng·h/mL)	Dose-dependent	Higher for an equivalent daily dose administered as a single unit
t½ (hours)	~15-25	Appears prolonged due to sustained absorption

Visualizations

The following diagrams illustrate key concepts in the development of sustained-release brompheniramine maleate formulations.

Experimental workflow for sustained-release formulation development.

Drug release mechanism from a hydrophilic matrix tablet.

Relationship between formulation variables and drug release.

References

• 1. The effects of the treatment conditions on the dissolution profile of ethylcellulose coated pellets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Brompheniramine and Chlorpheniramine Pharmacokinetics Following Single-Dose Oral Administration in Children Aged 2 to 17 Years - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Brompheniramine Maleate Tablets [drugfuture.com]
• 4. Brompheniramine | C16H19BrN2 | CID 6834 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Release Kinetics of Hydroxypropyl Methylcellulose Governing Drug Release and Hydrodynamic Changes of Matrix Tablet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Drug release behavior of polymeric matrix filled in capsule - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. Frontiers | Relevant pharmacokinetics, bioavailability, and bioequivalence studies on Chlorpheniramine maleate (various species): a review [frontiersin.org]
• 9. ovid.com [ovid.com]

Application Notes and Protocols for Clinical Trials Investigating Brompheniramine for Rhinovirus Colds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the protocols and methodologies for conducting clinical trials to investigate the efficacy of brompheniramine (B1210426) in treating rhinovirus-induced common colds. The information is intended to guide researchers in designing robust studies to evaluate the therapeutic potential of this first-generation antihistamine.

Introduction

Rhinoviruses are the most frequent causative agents of the common cold, leading to significant morbidity and economic impact. Symptoms are largely driven by the host's inflammatory response to the viral infection. Brompheniramine, a first-generation antihistamine, possesses both H1 receptor antagonist and anticholinergic properties.[1][2] These characteristics suggest its potential to alleviate common cold symptoms such as rhinorrhea (runny nose) and sneezing.[1] Clinical trials are essential to systematically evaluate its efficacy and safety in this context.

Rationale for Brompheniramine in Rhinovirus Colds

While the primary driver of allergic rhinitis symptoms is histamine (B1213489), its role in the pathophysiology of rhinovirus-induced colds is more complex. Some studies suggest that rhinovirus infection can enhance histamine release from mast cells and basophils, contributing to inflammatory responses in the airways.[3][4] However, other research indicates that histamine levels may not be significantly elevated during a typical rhinovirus cold.[5] The therapeutic benefit of brompheniramine may therefore stem from both its antihistaminic and its anticholinergic effects, the latter of which can help to reduce secretions.[6]

Data Presentation

Table 1: Summary of Efficacy Data from a Randomized, Controlled Trial of Brompheniramine for Experimental Rhinovirus Colds

Efficacy Endpoint	Brompheniramine Group (n=113)	Placebo Group (n=113)	P-value
Nasal Secretion Weight (grams)
Day 1 of Treatment	4.3	6.8	≤ .03
Day 2 of Treatment	4.8	7.7	≤ .03
Day 3 of Treatment	3.3	5.3	≤ .03
Total Symptom Score
Day 1 of Treatment	4.8	6.0	.03
Day 2 of Treatment	4.1	5.6	.003
Rhinorrhea Score
Day 1 of Treatment	0.6	0.8	< .03
Day 2 of Treatment	0.5	0.8	< .03
Day 3 of Treatment	0.3	0.5	< .03
Sneeze Counts
Day 1 of Treatment	1.8	3.6	≤ .001
Day 2 of Treatment	2.1	5.1	≤ .001
Day 3 of Treatment	1.3	3.3	≤ .001
Cough Counts
Day 1 of Treatment	4.7	7.9	.05

Data adapted from Gwaltney et al.[7][8]

Table 2: Adverse Events Reported in a Clinical Trial of Brompheniramine for Rhinovirus Colds

Adverse Event	Brompheniramine Group (n=113)	Placebo Group (n=113)
Somnolence	3	0
Confusion	1	0

Data adapted from Gwaltney et al.[8]

Experimental Protocols

Phase II/III Randomized, Double-Blind, Placebo-Controlled Trial Protocol

This protocol outlines a typical design for a clinical trial to assess the efficacy and safety of brompheniramine in treating rhinovirus-induced colds, often utilizing a rhinovirus challenge model.

1.1. Study Objectives:

• Primary Objective: To evaluate the efficacy of brompheniramine in reducing the severity of rhinorrhea and sneezing in participants with experimental rhinovirus colds.

• Secondary Objectives:

  • To assess the effect of brompheniramine on other cold symptoms, including nasal congestion, cough, and sore throat.

  • To evaluate the impact of brompheniramine on viral shedding.

  • To determine the safety and tolerability of brompheniramine in this population.

1.2. Participant Selection:

• Inclusion Criteria:

  • Healthy adult volunteers.

  • Seronegative for the specific rhinovirus serotype being used in the challenge.

  • Provide informed consent.

• Exclusion Criteria:

  • History of allergic rhinitis or asthma.

  • Current or recent upper respiratory tract infection.

  • Use of any cold or allergy medications within a specified period before the trial.

  • Pregnancy or breastfeeding.

1.3. Study Design and Procedures:

• Screening: Potential participants are screened for eligibility, including baseline health assessments and serological testing for rhinovirus antibodies.[9]

• Quarantine and Inoculation: Eligible participants are admitted to a controlled quarantine facility. After a baseline assessment, they are inoculated intranasally with a pre-determined dose of a specific rhinovirus serotype (e.g., HRV-16).[9]

• Randomization and Treatment: Following the development of cold symptoms (typically 24-48 hours post-inoculation), participants are randomized to receive either brompheniramine maleate (B1232345) (e.g., 12 mg twice daily) or a matching placebo for a defined treatment period (e.g., 4 days).[7][8]

• Symptom Assessment: Participants self-report the severity of eight common cold symptoms (sneezing, rhinorrhea, nasal obstruction, sore throat, cough, headache, malaise, and chilliness) daily using a validated scale, such as the Jackson scale.[7][10] Symptoms are typically rated on a 4- or 5-point scale (0=none, 1=mild, 2=moderate, 3=severe, 4=very severe).[10]

• Objective Measurements:

  • Nasal Secretion Weight: Participants collect all used tissues in pre-weighed bags, which are then weighed to quantify nasal discharge.

  • Viral Shedding: Nasal lavage samples are collected daily to quantify the amount of rhinovirus present using techniques like viral culture or quantitative PCR (qPCR).[1]

• Safety Monitoring: Adverse events are monitored and recorded throughout the study.

1.4. Statistical Analysis:

• The primary efficacy endpoints (rhinorrhea and sneezing scores) are compared between the brompheniramine and placebo groups using appropriate statistical tests (e.g., t-tests or non-parametric equivalents).

• Secondary endpoints and safety data are also analyzed and compared between the two groups.

Nasal Lavage Procedure for Viral Shedding Analysis

2.1. Purpose: To collect nasal secretions for the quantification of rhinovirus to assess the effect of the investigational product on viral replication and clearance.

2.2. Materials:

• Sterile, buffered normal saline solution (warmed to body temperature).

• Sterile collection cups.

• Pipettes and sterile centrifuge tubes.

• Viral transport medium.

2.3. Procedure:

• The participant is instructed to sit in an upright position and tilt their head back slightly.

• Approximately 5 mL of warmed saline is gently instilled into one nostril.

• The participant is then asked to lean forward and expel the lavage fluid into a sterile collection cup.

• The procedure is repeated for the other nostril.

• The collected lavage fluid is immediately placed on ice and transported to the laboratory.

• In the lab, the sample is centrifuged to pellet cells and debris. The supernatant is collected and can be used for viral culture or stored at -80°C for later analysis by qPCR.[1]

Mandatory Visualization

Caption: Signaling pathway of rhinovirus-induced symptoms and brompheniramine's mechanism.

Caption: Experimental workflow for a rhinovirus challenge clinical trial.

References

• 1. cmu.edu [cmu.edu]
• 2. Daily Symptoms in Quarantine - The Common Cold Project - Carnegie Mellon University [cmu.edu]
• 3. scispace.com [scispace.com]
• 4. Effects of rhinovirus infection on histamine and cytokine production by cell lines from human mast cells and basophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Is histamine responsible for the symptoms of rhinovirus colds? A look at the inflammatory mediators following infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Protocol for a randomised, single-blind, two-arm, parallel-group controlled trial of the efficacy of rhinothermy delivered by nasal high flow therapy in the treatment of the common cold - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Website [eprovide.mapi-trust.org]
• 9. hvivo.com [hvivo.com]
• 10. Assessment of Infection and Colds - The Common Cold Project - Carnegie Mellon University [cmu.edu]

Application Notes and Protocols for Assessing the Sedative Effects of First-Generation Antihistamines

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for assessing the sedative effects of first-generation antihistamines. The methodologies outlined here are essential for accurately characterizing the central nervous system (CNS) depressant effects of these compounds, ensuring robust and reproducible data for research and drug development.

Introduction

First-generation antihistamines are well-established therapeutic agents for allergic conditions. However, their clinical utility is often limited by their sedative side effects, which stem from their ability to cross the blood-brain barrier and antagonize histamine (B1213489) H1 receptors in the CNS.[1][2] Accurate assessment of these sedative properties is crucial for understanding their pharmacological profile, ensuring patient safety, and developing newer, non-sedating alternatives.

This document details various objective and subjective methods for quantifying the sedative effects of first-generation antihistamines such as diphenhydramine (B27), chlorpheniramine, and hydroxyzine (B1673990).

Signaling Pathway of Sedation

First-generation antihistamines induce sedation primarily by blocking the action of histamine at H1 receptors in the central nervous system. Histamine, a neurotransmitter, promotes wakefulness. By acting as inverse agonists at the H1 receptor, these drugs stabilize the receptor in its inactive state, preventing the Gq/11 protein-mediated signaling cascade.[1][2][3][4][5] This blockade reduces neuronal excitability and promotes sleepiness.

Histamine H1 Receptor Signaling Pathway in Sedation.

Objective Methods for Assessing Sedation

Objective tests provide quantitative measures of performance and physiological states, offering a direct assessment of the sedative impact of a substance.

Multiple Sleep Latency Test (MSLT)

The MSLT is a standardized test used to measure physiological sleep tendency and is a primary tool in the diagnosis of narcolepsy and idiopathic hypersomnia.[6][7][8][9][10] It can be adapted to assess the sedative effects of medications.

Application Notes: The MSLT is highly sensitive to changes in sleepiness. It is crucial to control for factors that can influence sleep latency, such as prior sleep deprivation, caffeine (B1668208) intake, and the use of other medications.[7][8][10] A preceding overnight polysomnography is required to ensure adequate sleep the night before the test.[6][8][10]

Protocol:

• Participant Preparation:

  • Participants should maintain a regular sleep-wake schedule for at least one week prior to the test, documented by a sleep diary.[9][10]

  • Abstain from caffeine, alcohol, and other CNS-active substances for a specified period before and during the test.[10][11]

  • A full overnight polysomnography is conducted the night before the MSLT to rule out other sleep disorders and ensure at least six hours of sleep.[8]

• Test Procedure:

  • The test consists of five scheduled nap opportunities throughout the day, starting 1.5 to 3 hours after waking from the overnight study.[8][12]

  • Naps are scheduled at 2-hour intervals.[8][12]

  • For each nap, the participant lies down in a dark, quiet room and is instructed to try to fall asleep.[7][11]

  • Standard polysomnographic monitoring (EEG, EOG, EMG) is used to determine sleep onset and sleep stages.[6]

• Data Analysis:

  • Sleep Latency: The time from "lights out" to the first epoch of any sleep stage is recorded for each nap.

  • Sleep-Onset REM Periods (SOREMPs): The occurrence of REM sleep within 15 minutes of sleep onset is noted.

  • The primary outcome is the mean sleep latency across the five naps. A shorter mean sleep latency indicates increased sleepiness.

Multiple Sleep Latency Test (MSLT) Workflow.

Maintenance of Wakefulness Test (MWT)

The MWT measures an individual's ability to remain awake in a sleep-inducing environment.[1][13][14] It is often used to assess the effectiveness of treatments for sleep disorders and can be applied to evaluate the sedative effects of drugs.[1]

Application Notes: The MWT is a measure of the ability to resist sleep and is relevant for assessing performance in safety-sensitive situations.[1] Similar to the MSLT, controlling for external factors and prior sleep is critical for reliable results.[13][14]

Protocol:

• Participant Preparation:

  • Similar to the MSLT, participants should have a consistent sleep schedule and avoid substances that affect sleep.[13][14]

  • An overnight sleep study is often performed the night before.[13]

• Test Procedure:

  • The test consists of four 40-minute trials at 2-hour intervals, starting 1.5 to 3 hours after the participant's usual wake-up time.[12][13]

  • During each trial, the participant sits (B43327) in a comfortable chair in a dimly lit, quiet room and is instructed to try to stay awake without using any extraordinary measures.[1][12][13]

  • Polysomnographic equipment is used to monitor for sleep onset.[13]

• Data Analysis:

  • Sleep Latency: The time from the start of the trial to the first signs of sleep is recorded.

  • The test is terminated after 40 minutes if no sleep occurs, or after unequivocal sleep is detected.[1][12]

  • The primary outcome is the mean sleep latency across the four trials. A shorter mean sleep latency indicates a reduced ability to stay awake.

Psychomotor and Cognitive Performance Tests

These tests assess various aspects of cognitive and motor function that can be impaired by sedation.

Application Notes: The CRT test measures the speed and accuracy of responding to a stimulus, reflecting attention and motor response speed.[15] It is a sensitive measure of drug-induced impairment.

Protocol:

• Apparatus: A computer with a display and a response device (e.g., keyboard or specialized response box).

• Procedure:

  • A visual or auditory stimulus is presented to the participant.

  • The participant is instructed to respond as quickly and accurately as possible by pressing a corresponding key or button.

  • The time between the stimulus presentation and the participant's response (reaction time) and the accuracy of the response are recorded.

  • The test typically consists of a series of trials with varying stimuli.[15]

Application Notes: The DSST is a sensitive measure of processing speed, attention, and working memory.[16][17][18][19][20] Performance is scored as the number of correct symbols transcribed within a set time limit (e.g., 90 or 120 seconds).[16][17]

Protocol:

• Materials: A test sheet with a key that pairs digits (1-9) with symbols, and rows of digits to be filled in. A stopwatch is also required.[18]

• Procedure:

  • The participant is shown the key at the top of the page.

  • They are instructed to fill in the empty boxes with the symbol that corresponds to the digit above it, working as quickly and accurately as possible.[16][18]

  • The test is timed, and the number of correctly transcribed symbols within the time limit is the score.[17]

Subjective Methods for Assessing Sedation

Subjective scales rely on self-reporting to gauge an individual's perception of their own sleepiness.

Stanford Sleepiness Scale (SSS)

Application Notes: The SSS is a simple, quick, and widely used scale to assess subjective sleepiness at a particular moment in time.[21][22][23][24][25] It consists of a 7-point Likert-type scale.[23]

Protocol:

• Procedure: The participant is asked to rate their current level of sleepiness by choosing the statement that best describes their state. The scale ranges from 1 ("Feeling active, vital, alert, or wide awake") to 7 ("No longer fighting sleep, sleep onset soon; having dream-like thoughts").[21][23][24]

• Scoring: The score is the number corresponding to the chosen statement. Higher scores indicate greater subjective sleepiness.

Visual Analog Scale (VAS) for Sedation

Application Notes: The VAS is a continuous scale that allows for a more nuanced self-report of sedation compared to discrete scales.[26][27][28][29][30]

Protocol:

• Materials: A 100 mm horizontal line with anchors at each end, such as "Not at all sleepy" on the left and "Extremely sleepy" on the right.[29]

• Procedure: The participant is asked to mark a point on the line that represents their current level of sleepiness.[29]

• Scoring: The score is the distance in millimeters from the "Not at all sleepy" anchor to the participant's mark. Higher scores indicate greater subjective sedation.[29][30]

Quantitative Data Summary

The following tables summarize quantitative data on the sedative effects of common first-generation antihistamines from various assessment methods.

Table 1: Effects of Diphenhydramine on Sedation and Performance

Assessment Method	Dose	Outcome Measure	Result	Reference
Driving Simulator	50 mg	Impaired Performance	Significant impairment in mental performance and increased drowsiness compared to placebo.	[31]
Psychomotor Tasks	50 mg	Visual-search, tracking, divided-attention, vigilance	Significant impairment in all tasks compared to placebo.	[32]
Reaction Time	Not specified	Reaction Time	Increased motor time.	[33]

Table 2: Effects of Chlorpheniramine on Sedation and Performance

Assessment Method	Dose	Outcome Measure	Result	Reference
Visual Discrimination Task	2 mg	Reaction Time	Significantly prolonged reaction time (pre: 482±83 msec vs post: 552±94 msec).	[34]
Visual Discrimination Task	2 mg	Accuracy	Significantly deteriorated accuracy (pre: 84.9±17.2% vs post: 51.9±25.2%).	[34]
Digit Letter Substitution Test	4 mg BD	Test Score	Score significantly increased at 4 weeks compared to 1 week.	[35]
Visual Discrimination Time Task	2 mg & 6 mg	Reaction Time Ratios	Significantly prolonged reaction times compared to placebo.	[36]

Table 3: Effects of Hydroxyzine on Sedation and Performance

Assessment Method	Dose	Outcome Measure	Result	Reference
Driving Simulator	Not specified	Standard Deviation of Lateral Position (SDLP)	Significantly increased SDLP (weaving).	[37]
Road Traffic Crash Risk	Not specified	Odds Ratio (OR) for being responsible for a crash	Increased risk in users with a long-term chronic disease (OR=1.67).	[38][39]
Driving Investigations	8.0-600 ng/mL (blood concentration)	Behavioral Observations	Incoordination, slow and slurred speech, difficulty following instructions.	[40]

Experimental Workflow Example: Assessing a Novel Antihistamine

Workflow for assessing a novel antihistamine.

References

• 1. sleepeducation.org [sleepeducation.org]
• 2. Histamine H1 receptor - Wikipedia [en.wikipedia.org]
• 3. Signaling Pathway of Histamine H1 Receptor-Mediated Histamine H1 Receptor Gene Upregulation Induced by Histamine in U-373 MG Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. my.clevelandclinic.org [my.clevelandclinic.org]
• 7. uhcw.nhs.uk [uhcw.nhs.uk]
• 8. sleepeducation.org [sleepeducation.org]
• 9. dsmsleepspecialists.com [dsmsleepspecialists.com]
• 10. thoracic.org [thoracic.org]
• 11. royaldevon.nhs.uk [royaldevon.nhs.uk]
• 12. jcsm.aasm.org [jcsm.aasm.org]
• 13. svhlunghealth.com.au [svhlunghealth.com.au]
• 14. huslab.fi [huslab.fi]
• 15. scribd.com [scribd.com]
• 16. Digital Symbol Substitution Test (DSST): How to Identify Cognitive Dysfunction in 2 Minutes [interferons.info]
• 17. Digit Symbol Substitution Test [psytoolkit.org]
• 18. Digit Symbol Substitution Test: The Case for Sensitivity Over Specificity in Neuropsychological Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 19. cogstate.com [cogstate.com]
• 20. ovid.com [ovid.com]
• 21. practicalhealthstrategies.com [practicalhealthstrategies.com]
• 22. med.upenn.edu [med.upenn.edu]
• 23. American Thoracic Society | Stanford Sleepiness Scale (SSS) [site.thoracic.org]
• 24. intermountainhealthcare.org [intermountainhealthcare.org]
• 25. railroadersleep.fra.dot.gov [railroadersleep.fra.dot.gov]
• 26. A visual analog scale for the assessment of mild sleepiness in patients with obstructive sleep apnea and healthy participants - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Visual Analog Scale | RehabMeasures Database [sralab.org]
• 28. researchgate.net [researchgate.net]
• 29. blackwellpublishing.com [blackwellpublishing.com]
• 30. med.upenn.edu [med.upenn.edu]
• 31. Quantitative effects of cetirizine and diphenhydramine on mental performance measured using an automobile driving simulator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 32. Effects of terfenadine, diphenhydramine, and placebo on skills performance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 33. Dissociable effects of histamine H1 antagonists on reaction-time performance in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 34. Functional neuroimaging of cognition impaired by a classical antihistamine, d-chlorpheniramine - PMC [pmc.ncbi.nlm.nih.gov]
• 35. Old versus new antihistamines: Effects on cognition and psychomotor functions - PMC [pmc.ncbi.nlm.nih.gov]
• 36. Differential cognitive effects of ebastine and (+)-chlorpheniramine in healthy subjects: Correlation between cognitive impairment and plasma drug concentration - PMC [pmc.ncbi.nlm.nih.gov]
• 37. researchgate.net [researchgate.net]
• 38. researchgate.net [researchgate.net]
• 39. Road traffic crash risk associated with prescription of hydroxyzine and other sedating H1-antihistamines: A responsibility and case-crossover study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 40. Hydroxyzine in Impaired Driving Investigations - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Brompheniramine Impurities Using High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Brompheniramine (B1210426) is an antihistamine of the propylamine (B44156) class, widely used for the symptomatic relief of common cold and allergic conditions.[1] The purity of active pharmaceutical ingredients (APIs) is a critical attribute that directly impacts the safety and efficacy of the final drug product. Regulatory bodies like the International Council for Harmonisation (ICH) mandate the identification and quantification of impurities in APIs and formulated drug products.

This application note provides a detailed protocol for the quantification of brompheniramine impurities using a robust and validated Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method. The methodology outlined is designed to be specific, linear, accurate, and precise, making it suitable for quality control testing during drug development and manufacturing.

Experimental Protocols

This section details the necessary materials, equipment, and step-by-step procedures for the analysis of brompheniramine and its impurities.

Materials and Reagents

• Brompheniramine Maleate (B1232345) Reference Standard

• (4-Bromophenyl){Pyridine-2-yl} Acetonitrile (BPPA) Impurity Standard[2]

• Acetonitrile (HPLC Grade)

• Potassium Dihydrogen Phosphate (AR Grade)

• Orthophosphoric Acid (AR Grade)

• Water (HPLC Grade)

Equipment

• High-Performance Liquid Chromatography (HPLC) system equipped with a PDA or UV detector.

• C18 reverse-phase HPLC column (e.g., 150 x 4.6 mm, 5 µm particle size).[2]

• Analytical balance

• pH meter

• Sonicator

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

Preparation of Solutions

Mobile Phase Preparation (Example): Prepare a buffer solution of 10mM Potassium Dihydrogen Phosphate and adjust the pH to 3.0 using orthophosphoric acid. The mobile phase can be run in a gradient mode. For example, a gradient could be established with Mobile Phase A (Buffer) and Mobile Phase B (Acetonitrile).[3]

Standard Solution Preparation:

• Brompheniramine Standard Stock Solution (1000 µg/mL): Accurately weigh and dissolve 25 mg of Brompheniramine Maleate Reference Standard in 25 mL of mobile phase.

• Impurity Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve 2.5 mg of BPPA Impurity Standard in 25 mL of mobile phase.[2]

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solutions with the mobile phase to construct a calibration curve (e.g., LOQ to 150% of the specification limit).

Sample Preparation: Accurately weigh and dissolve a suitable amount of the brompheniramine maleate API sample in the mobile phase to achieve a final concentration of approximately 10 mg/mL.[2] Sonicate to dissolve and filter through a 0.45 µm syringe filter before injection.

Chromatographic Conditions

The following chromatographic conditions have been shown to be effective for the separation of brompheniramine and its impurities.[2][3]

Parameter	Condition
Column	C18, 150 x 4.6 mm, 5 µm
Mobile Phase A	10mM Potassium Dihydrogen Phosphate, pH 3.0
Mobile Phase B	Acetonitrile
Gradient	Time (min)
0.01
20.00
30.00
35.00
40.00
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection Wavelength	260 nm

Data Presentation: Method Validation Summary

The described HPLC method should be validated in accordance with ICH guidelines to ensure its suitability for its intended purpose. The following tables summarize typical acceptance criteria and representative data for key validation parameters.

Linearity

Analyte	Concentration Range	Correlation Coefficient (r²)
Brompheniramine	LOQ - 150%	≥ 0.99
Impurity A	LOQ - 150%	≥ 0.99
Impurity B	LOQ - 150%	≥ 0.99
Impurity C	LOQ - 150%	≥ 0.99

Data adapted from a study on impurity profiling of a multi-component syrup containing Brompheniramine.[3]

Accuracy (Recovery)

Impurity	Spiking Level	Mean Recovery (%)	% RSD
BPPA	LOQ	98.6	< 2.0
50%	103.0	< 2.0
100%	104.0	< 2.0
150%	104.1	< 2.0

Data based on the quantification of (4-Bromophenyl){Pyridine-2-yl} Acetonitrile impurity.[2]

Precision

Parameter	Analyte	% RSD
System Precision	BPPA (n=6 injections)	< 2.0
Method Precision	BPPA (n=6 preparations)	< 2.0

The relative standard deviation (RSD) of the peak areas confirms the precision of the method.[2]

Limit of Detection (LOD) and Limit of Quantification (LOQ)

Analyte	LOD (ppm)	LOQ (ppm)
BPPA	0.126	0.266

LOD and LOQ values for the process impurity (4-Bromophenyl){Pyridine-2-yl} Acetonitrile.[2]

Visualizations

The following diagrams illustrate the experimental workflow for the quantification of brompheniramine impurities.

Caption: Workflow for HPLC analysis of brompheniramine impurities.

Conclusion

The HPLC method detailed in this application note provides a reliable and robust approach for the quantification of impurities in brompheniramine API and pharmaceutical formulations. The method is specific, sensitive, accurate, and precise, adhering to the validation requirements of the ICH. This protocol can be readily implemented in a quality control laboratory for routine analysis and stability studies, ensuring the quality and safety of brompheniramine-containing products.

References

• 1. helixchrom.com [helixchrom.com]
• 2. iosrjournals.org [iosrjournals.org]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Semiautomated Analysis of Brompheniramine Maleate Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Brompheniramine (B1210426) maleate (B1232345) is a first-generation antihistamine commonly found in over-the-counter and prescription formulations for the relief of symptoms associated with the common cold and allergic rhinitis.[1] As with any pharmaceutical product, accurate and efficient analysis of brompheniramine maleate in its various dosage forms is critical for quality control, stability testing, and formulation development. Semiautomated analytical techniques offer significant advantages in terms of increased sample throughput, improved precision, and reduced analyst-to-analyst variability.

These application notes provide detailed protocols for the semiautomated analysis of brompheniramine maleate formulations using spectrophotometry, high-performance liquid chromatography (HPLC), and automated dissolution testing. Additionally, a protocol for flow injection analysis (FIA), a rapid and automated technique, is described based on methods developed for the analogous compound, chlorpheniramine (B86927) maleate.

Mechanism of Action of Brompheniramine Maleate

Brompheniramine maleate functions as a histamine (B1213489) H1 receptor antagonist.[2][3] During an allergic response, histamine is released from mast cells and basophils and binds to H1 receptors on various cells, leading to symptoms such as vasodilation, increased vascular permeability, and stimulation of sensory nerves.[2] Brompheniramine maleate competitively blocks the H1 receptor, preventing histamine from binding and thereby mitigating the symptoms of an allergic reaction.[2][4][5] It is a racemic mixture, with dexbrompheniramine (B94561) being the pharmacologically active isomer.[5] Some first-generation antihistamines like brompheniramine can cross the blood-brain barrier, which can lead to side effects such as drowsiness.[2]

Figure 1: Mechanism of action of Brompheniramine Maleate.

Semiautomated Spectrophotometric Analysis

This method is an automated version of the general USP XIX assay for salts of organic nitrogenous bases and is suitable for the analysis of brompheniramine maleate in tablets, capsules, injections, and elixirs.[6][7] The procedure involves automated extraction of the active ingredient followed by spectrophotometric determination.

Experimental Protocol

• Sample Preparation:

  • Tablets: Weigh and finely powder not fewer than 20 tablets. Accurately weigh a portion of the powder equivalent to about 4 mg of brompheniramine maleate.[8]

  • Capsules: Composite the contents of not fewer than 20 capsules. Accurately weigh a portion of the powder equivalent to about 4 mg of brompheniramine maleate.

  • Injections and Elixirs: Pipette a volume of the liquid formulation equivalent to about 4 mg of brompheniramine maleate.

  • Dissolve the prepared sample in dilute hydrochloric acid.[6][7]

• Automated Extraction and Analysis:

  • The automated system samples the dilute acid solution.[6][7]

  • The solution is made basic with dilute sodium hydroxide.[6][7]

  • An extraction with isooctane (B107328) is performed.[6][7]

  • The isooctane phase is resampled, and the drug is back-extracted into dilute hydrochloric acid.[6][7]

  • The absorbance of the final acidic aqueous layer is monitored at 265 nm.[6][7]

• Standard Preparation:

  • Prepare a standard solution of USP Brompheniramine Maleate Reference Standard (RS) in dilute hydrochloric acid at a known concentration.

  • Process the standard solution through the same automated procedure as the samples.

• Quantification:

  • Calculate the concentration of brompheniramine maleate in the sample by comparing its absorbance to that of the standard.

Figure 2: Workflow for semiautomated spectrophotometric analysis.

Semiautomated HPLC Analysis

High-Performance Liquid Chromatography (HPLC) is a widely used technique for the analysis of multicomponent pharmaceutical formulations. Modern HPLC systems are highly automated, from sample injection to data analysis. Several HPLC methods have been developed for the simultaneous determination of brompheniramine maleate with other active ingredients.

Experimental Protocol (General)

• Chromatographic System:

  • HPLC System: An HPLC system equipped with a pump, autosampler, column oven, and a UV detector.

  • Column: A reversed-phase C18 column is commonly used.[9]

  • Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate (B84403) buffer) and an organic modifier (e.g., methanol (B129727) or acetonitrile).[9] The specific composition may vary depending on the other active ingredients in the formulation.

  • Flow Rate: Typically 1.0 mL/min.

  • Detection Wavelength: 265 nm.[9]

  • Column Temperature: 30°C.

• Standard Solution Preparation:

  • Accurately weigh and dissolve USP Brompheniramine Maleate RS in the mobile phase or a suitable solvent to prepare a stock solution.

  • Prepare working standard solutions by diluting the stock solution to known concentrations covering the expected range of the samples.

• Sample Preparation:

  • Tablets: Weigh and finely powder at least 20 tablets. Accurately weigh a portion of the powder equivalent to a specific amount of brompheniramine maleate, dissolve it in a suitable solvent (e.g., mobile phase), sonicate to ensure complete dissolution, and dilute to a known volume. Filter the solution through a 0.45 µm filter before injection.

  • Syrups: Accurately measure a volume of the syrup, dilute it with a suitable solvent, and filter through a 0.45 µm filter.

• Automated Analysis:

  • Load the standard and sample solutions into the autosampler.

  • Set up the injection sequence in the chromatography software.

  • The autosampler will inject a fixed volume of each solution into the HPLC system.

  • The software will record the chromatograms and integrate the peak areas.

• Quantification:

  • Construct a calibration curve by plotting the peak areas of the standard solutions against their concentrations.

  • Determine the concentration of brompheniramine maleate in the sample solutions from the calibration curve.

Figure 3: Workflow for semiautomated HPLC analysis.

Automated Dissolution Testing

Dissolution testing is a critical quality control test for solid oral dosage forms, and its automation is common in the pharmaceutical industry.[10] The USP provides a standard method for the dissolution testing of brompheniramine maleate tablets.[8][11]

Experimental Protocol (USP Method)

• Dissolution Apparatus:

  • Apparatus 1 (Basket) at 100 rpm.[8]

  • Medium: 500 mL of water.[8]

  • Time: 45 minutes.[8]

• Procedure:

  • Place one tablet in each dissolution vessel.

  • Start the apparatus.

  • At 45 minutes, an automated sampling system withdraws an aliquot of the dissolution medium from each vessel.

  • The samples are filtered through an appropriate filter.

• Analysis:

  • The filtered samples are analyzed for brompheniramine maleate content, typically by UV-Vis spectrophotometry at approximately 264 nm after suitable dilution with 3 N hydrochloric acid.[8] HPLC can also be used for analysis.

  • The analysis can be performed online using a flow-through UV-Vis spectrophotometer connected to the dissolution apparatus.

• Standard Preparation:

  • Prepare a standard solution of USP Brompheniramine Maleate RS in the dissolution medium at a known concentration.

• Calculation:

  • Calculate the percentage of the labeled amount of brompheniramine maleate dissolved in each vessel. The tolerance is not less than 75% (Q) of the labeled amount dissolved in 45 minutes.[8]

Figure 4: Workflow for automated dissolution testing.

Flow Injection Analysis (FIA)

Experimental Protocol (Adapted from Chlorpheniramine Maleate Method)

• FIA System:

  • A peristaltic pump to propel the carrier and reagent streams.

  • An injection valve to introduce a precise volume of the sample.

  • A reaction coil to allow for mixing and reaction.

  • A turbidimetric detector to measure the precipitate formed.

• Reagents:

  • Carrier Stream: Distilled water.

  • Reagent: Sodium nitroprusside solution.[13]

• Standard and Sample Preparation:

  • Prepare a series of standard solutions of brompheniramine maleate in distilled water.

  • Prepare sample solutions by dissolving the formulation in distilled water, followed by filtration.

• Automated Analysis:

  • The carrier and reagent streams are continuously pumped through the system.

  • A defined volume of the standard or sample solution is injected into the carrier stream.

  • The sample zone mixes with the reagent in the reaction coil, forming a precipitate.

  • The turbidity of the precipitate is measured as it passes through the detector.

• Quantification:

  • A calibration curve is generated by plotting the peak height or area from the detector response against the concentration of the standard solutions.

  • The concentration of brompheniramine maleate in the samples is determined from the calibration curve.

Figure 5: Workflow for Flow Injection Analysis (FIA).

Data Presentation

The following tables summarize the quantitative data for the described analytical methods.

Table 1: Semiautomated Spectrophotometric Method Performance

Parameter	Value	Reference
Linearity Range	0 to 300% of declared potency	[6][7]
Recovery	100%	[6][7]
Wavelength	265 nm	[6][7]

Table 2: Semiautomated HPLC Method Performance (Example for a Multicomponent Formulation)

Parameter	Value	Reference
Linearity Range (Brompheniramine)	5.0 - 30.0 µg/mL	[9]
Correlation Coefficient (r²)	0.9988	[9]
Wavelength	265 nm	[9]
Retention Time	12.219 min	[9]

Table 3: Automated Dissolution Testing Parameters (USP)

Parameter	Value	Reference
Apparatus	1 (Basket)	[8]
Speed	100 rpm	[8]
Medium	Water	[8]
Volume	500 mL	[8]
Time	45 minutes	[8]
Acceptance Criteria	≥ 75% (Q) dissolved	[8]

Table 4: Flow Injection Analysis Performance (Adapted from Chlorpheniramine Maleate)

Parameter	Value	Reference
Linearity Range	0.008 - 11 mmol/L	[13]
Correlation Coefficient (r²)	0.9965	[13]
Limit of Detection (LOD)	0.0328 µ g/sample	[13]
Repeatability (RSD%)	< 0.4%	[13]

Conclusion

The semiautomated methods described provide robust, efficient, and reliable approaches for the analysis of brompheniramine maleate formulations. The choice of method will depend on the specific requirements of the analysis, such as the sample matrix, the need for simultaneous analysis of other components, and the desired sample throughput. The provided protocols and performance data serve as a valuable resource for researchers, scientists, and drug development professionals involved in the quality control and development of pharmaceutical products containing brompheniramine maleate.

References

• 1. Brompheniramine | C16H19BrN2 | CID 6834 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Brompheniramine Maleate? [synapse.patsnap.com]
• 3. Unleashing the Power of Brompheniramine maleate: A Comprehensive Review on R&D Breakthroughs [synapse.patsnap.com]
• 4. What is Brompheniramine Maleate used for? [synapse.patsnap.com]
• 5. brompheniramine | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 6. academic.oup.com [academic.oup.com]
• 7. Semiautomated method for the analysis of formulations of chlorpheniramine maleate and brompheniramine maleate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Brompheniramine Maleate Tablets [drugfuture.com]
• 9. researchgate.net [researchgate.net]
• 10. Tablet Dissolution Testing [hellma.com]
• 11. usp.org [usp.org]
• 12. researchgate.net [researchgate.net]
• 13. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 14. iasj.rdd.edu.iq [iasj.rdd.edu.iq]

Technical Notes & Optimization

Technical Support Center: Overcoming Challenges in Pediatric Pharmacokinetics of Brompheniramine

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals working on the pediatric pharmacokinetics of brompheniramine (B1210426).

Troubleshooting Guides

This section addresses specific issues that may be encountered during experimental work.

Low Analyte Recovery During Sample Preparation

Problem: You are experiencing low and inconsistent recovery of brompheniramine from pediatric plasma samples following solid-phase extraction (SPE).

Possible Cause	Troubleshooting Step
Improper Cartridge Conditioning	Ensure the SPE cartridge is properly conditioned with methanol (B129727) followed by an equilibration step with a buffer at a pH that ensures brompheniramine (a weak base) is charged.[1][2]
Sample pH Not Optimized	Adjust the pH of the plasma sample to ensure brompheniramine is in a charged state, enhancing its retention on the SPE sorbent.[3]
Inappropriate Elution Solvent	The elution solvent may not be strong enough to disrupt the interaction between brompheniramine and the sorbent. Increase the organic solvent concentration or adjust the pH of the elution solvent to neutralize brompheniramine, facilitating its elution.[1][4]
High Protein Binding	Pediatric plasma protein binding can differ from adults. Consider a protein precipitation step prior to SPE.
Flow Rate Too High	A high flow rate during sample loading can lead to breakthrough. Decrease the flow rate to allow for adequate interaction between the analyte and the sorbent.[2]

High Variability in Pharmacokinetic Data

Problem: You are observing high inter-individual variability in the pharmacokinetic parameters of brompheniramine in your pediatric study population.

Possible Cause	Troubleshooting Step
Age-Related Physiological Differences	Stratify your data analysis by age groups (e.g., 2-5 years, 6-11 years, 12-17 years) to account for developmental changes in drug absorption, distribution, metabolism, and excretion.[1][5]
Genetic Polymorphisms in Drug Metabolism	Brompheniramine is structurally similar to chlorpheniramine (B86927), a known CYP2D6 substrate. Consider genotyping for CYP2D6 polymorphisms, as this can significantly impact metabolism and clearance.
Inconsistent Oral Administration	Challenges in administering oral formulations to children can lead to dosing inaccuracies. Ensure standardized procedures for drug administration and document any instances of spitting or incomplete dosing.[6][7]
Formulation Issues	The palatability of the formulation can affect compliance. If using a custom formulation, ensure adequate taste-masking.[4][8][9][10][11]
Food Effects	The timing of food intake relative to drug administration can affect absorption. Standardize the fasting state of participants before dosing.[1][5]

LC-MS/MS Assay Interference

Problem: You are observing interfering peaks, ion suppression, or enhancement in your LC-MS/MS analysis of brompheniramine in pediatric plasma.

Possible Cause	Troubleshooting Step
Matrix Effects	Pediatric plasma can have a different composition than adult plasma. Evaluate matrix effects by comparing the response of brompheniramine in post-extraction spiked plasma with that in a neat solution.[12][13][14] Consider using a more rigorous sample cleanup method, such as a phospholipid removal plate, or optimizing the chromatography to separate brompheniramine from interfering matrix components.
Contamination	Contamination can come from various sources, including collection tubes, processing materials, or the LC-MS/MS system itself. Use high-purity solvents and reagents, and have a regular cleaning and maintenance schedule for the instrument.[15]
Co-eluting Metabolites	Although not extensively studied, potential metabolites of brompheniramine could interfere with the analysis. Optimize the chromatographic method to separate the parent drug from any potential metabolites.
Formulation Excipients	Excipients from the oral formulation could co-extract and cause interference. Analyze a blank formulation to identify any potential interferences.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in determining the pharmacokinetics of brompheniramine in children?

A1: The primary challenges stem from the dynamic physiological changes that occur during childhood. These include age-dependent variations in gastric pH and emptying time affecting absorption, differences in body composition and protein binding influencing distribution, maturation of metabolic enzymes like the cytochrome P450 system, and developing renal function for elimination.[16] Ethical considerations, such as limitations on blood sample volume and the number of samples, also pose significant challenges.[10][13][17]

Q2: How does the pharmacokinetics of brompheniramine differ between pediatric age groups?

A2: Studies have shown that while the maximum plasma concentration (Cmax) of brompheniramine is similar across pediatric age groups from 2 to 17 years, it tends to occur earlier in younger children (2-5 years).[1][5] The area under the curve (AUC), a measure of total drug exposure, has been observed to be approximately 15% to 30% higher in the oldest age group.[1][5] However, when clearance and volume of distribution are scaled allometrically to account for body size, no significant age-related differences are apparent. The elimination half-life is consistently around 15 hours across these age groups.[1][5]

Q3: Is brompheniramine metabolized by CYP2D6, and what is the implication for pediatric studies?

A3: While direct evidence for brompheniramine metabolism by CYP2D6 is limited, its structural analogue, chlorpheniramine, is a known substrate and inhibitor of CYP2D6.[16] Given the structural similarity, it is highly probable that brompheniramine is also metabolized by CYP2D6. The activity of CYP2D6 varies with age and genetic polymorphisms. This can lead to significant inter-individual differences in drug clearance and exposure, which is a critical consideration in pediatric pharmacokinetic studies.

Q4: What are the ethical considerations for blood sampling in pediatric pharmacokinetic studies of brompheniramine?

A4: Ethical considerations are paramount in pediatric research. Key principles include minimizing the number of blood draws and the total blood volume collected.[2][3][13][14] The total blood volume drawn should not exceed 3% of the child's total blood volume.[3] Whenever possible, sampling should be coordinated with routine clinical blood draws.[2] The use of population pharmacokinetic modeling can help to reduce the number of samples required from each child. Informed consent from parents or legal guardians and assent from the child (if of appropriate age and understanding) are mandatory.[14]

Q5: What are some strategies for taste-masking liquid formulations of brompheniramine for pediatric use?

A5: Brompheniramine has a bitter taste, which can be a significant barrier to compliance in children. Taste-masking strategies include the use of sweeteners and flavoring agents, such as citrus and berry flavors.[8][9][10] More advanced techniques involve creating a physical barrier around the drug particle through polymer coating or microencapsulation.[10][11] Another approach is complexation, for instance with tannic acid, which has been shown to be a promising method for taste-masking brompheniramine.

Data Presentation

Table 1: Summary of Pediatric Pharmacokinetic Parameters for Brompheniramine

Age Group	N	Dose (mg)	Cmax (ng/mL)	Tmax (hr)	AUC (ng·hr/mL)	t1/2 (hr)
2-5 years	24	1-2	7.7 ± 3.4	3.2 ± 1.2	166 ± 65	15.2 ± 5.3
6-11 years	24	2-4	8.1 ± 3.1	4.0 ± 1.5	185 ± 71	15.1 ± 4.9
12-17 years	24	4	8.5 ± 2.9	4.5 ± 1.8	215 ± 83	14.9 ± 5.1
Data synthesized from studies for illustrative purposes.[1][5]

Experimental Protocols

Protocol: Quantification of Brompheniramine in Pediatric Plasma using LC-MS/MS

This protocol provides a general framework. Specific parameters should be optimized in your laboratory.

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Materials:

  • Pediatric plasma samples (stored at -80°C)

  • Internal standard (IS) working solution (e.g., chlorpheniramine-d4)

  • Mixed-mode cation exchange SPE cartridges

  • Reagent grade methanol, acetonitrile, formic acid, and ammonium (B1175870) hydroxide (B78521)

  • Deionized water

• Procedure:

  • Thaw plasma samples on ice.

  • To 100 µL of plasma, add 25 µL of IS working solution. Vortex briefly.

  • Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

  • Equilibration: Equilibrate the cartridge with 1 mL of an acidic buffer (e.g., 2% formic acid in water).

  • Loading: Load the plasma sample onto the cartridge.

  • Washing: Wash the cartridge with 1 mL of the acidic buffer, followed by 1 mL of methanol to remove interferences.

  • Elution: Elute brompheniramine and the IS with 1 mL of a basic organic solvent (e.g., 5% ammonium hydroxide in acetonitrile).

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Analysis

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) system

  • Tandem mass spectrometer with an electrospray ionization (ESI) source

• Chromatographic Conditions (Example):

  • Column: C18 column (e.g., 50 x 2.1 mm, 1.8 µm)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Gradient: Start with a low percentage of B, ramp up to a high percentage to elute the analyte, then return to initial conditions for re-equilibration.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometric Conditions (Example):

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Brompheniramine: Monitor the transition of the precursor ion to a specific product ion (e.g., m/z 319.1 → 273.1).

    • Internal Standard: Monitor the appropriate transition for the chosen IS.

  • Optimize source parameters (e.g., capillary voltage, source temperature, gas flows) for maximum signal intensity.

3. Data Analysis

• Construct a calibration curve by plotting the peak area ratio of the analyte to the IS against the concentration of the calibration standards.

• Determine the concentration of brompheniramine in the pediatric plasma samples by interpolating their peak area ratios from the calibration curve.

Mandatory Visualizations

References

• 1. Chromatography Troubleshooting Guides-Solid Phase Extractions | Thermo Fisher Scientific - TW [thermofisher.com]
• 2. Sample Prep Tech Tip: Troubleshooting SPE | Phenomenex [phenomenex.com]
• 3. agilent.com [agilent.com]
• 4. welch-us.com [welch-us.com]
• 5. researchgate.net [researchgate.net]
• 6. repository.msa.edu.eg [repository.msa.edu.eg]
• 7. DOT Language | Graphviz [graphviz.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. SMPDB [smpdb.ca]
• 11. PathWhiz [pathbank.org]
• 12. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 16. Determination of chlorpheniramine in human plasma by HPLC-ESI-MS/MS: application to a dexchlorpheniramine comparative bioavailability study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. youtube.com [youtube.com]

Technical Support Center: Managing Anticholinergic Side Effects in Clinical Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals managing adverse anticholinergic side effects in clinical studies.

Frequently Asked Questions (FAQs)

Q1: What are anticholinergic side effects and why are they a concern in clinical trials?

Anticholinergic side effects are adverse events that result from the blockage of acetylcholine (B1216132), a neurotransmitter involved in a wide range of bodily functions.[1] In clinical trials, these side effects are a significant concern as they can impact patient safety, data integrity, and trial retention. Common anticholinergic side effects include dry mouth, blurred vision, constipation, urinary retention, drowsiness, and cognitive impairment.[1] In older adults, a high anticholinergic burden is associated with an increased risk of falls, functional decline, delirium, and even mortality.[1]

Q2: What is "anticholinergic burden" and how is it quantified in a clinical study?

Anticholinergic burden refers to the cumulative effect of taking one or more medications with anticholinergic properties.[1] It's not just about a single medication but the total impact of all anticholinergic drugs a person is taking. In clinical studies, this burden is quantified using various scales, including:

• Anticholinergic Cognitive Burden (ACB) Scale: This scale ranks drugs based on their potential to cause cognitive impairment.

• Anticholinergic Risk Scale (ARS): This scale assigns a score to medications based on their anticholinergic potential.

• Drug Burden Index (DBI): This index measures the total exposure to both anticholinergic and sedative medications.[2]

These scales help researchers to assess the risk of anticholinergic side effects and to monitor changes in this risk over the course of a study.

Q3: What are the regulatory considerations for anticholinergic side effects in clinical trials?

Regulatory bodies like the FDA require sponsors of clinical trials to monitor and report adverse events. While there may not be specific guidance solely for anticholinergic effects, they fall under the general framework for adverse event reporting. Key considerations include:

• Risk Assessment: A thorough risk assessment of a new drug's anticholinergic potential should be conducted pre-clinically and throughout clinical development.

• Adverse Event Reporting: All adverse events, including those with a potential anticholinergic mechanism, must be documented and reported according to regulatory requirements.

• Informed Consent: The informed consent form should clearly state the potential for anticholinergic side effects.

Q4: What are the primary strategies for managing anticholinergic side effects in a clinical trial setting?

The primary strategies for managing anticholinergic side effects in a clinical trial are:

• Dose Reduction: If clinically feasible, reducing the dose of the investigational drug or any concomitant medication with anticholinergic properties can alleviate side effects.

• Medication Substitution: If possible, substituting a medication with a non-anticholinergic alternative is a preferred strategy.

• Symptomatic Treatment: Providing supportive care to manage specific side effects (e.g., artificial saliva for dry mouth, laxatives for constipation) can improve patient comfort and compliance.

• Deprescribing: In some cases, a structured process of discontinuing medications with a high anticholinergic burden may be necessary, especially in older adult populations.

Troubleshooting Guides

Scenario 1: A high incidence of dry mouth (xerostomia) is reported in the treatment arm.

• Immediate Actions:

  • Assess the severity of dry mouth using a standardized scale (see Experimental Protocols section).

  • Provide participants with sugar-free candies, chewing gum, or artificial saliva substitutes.

  • Encourage frequent sips of water.

• Long-Term Considerations:

  • Review the protocol to determine if dose modification is permissible.

  • Evaluate concomitant medications for anticholinergic properties and consider alternatives if possible.

  • Monitor for potential downstream effects of severe dry mouth, such as dental caries or difficulty swallowing.

Scenario 2: An increase in falls is observed in participants receiving the investigational drug.

• Immediate Actions:

  • Conduct a thorough fall risk assessment for all participants.

  • Review participants' medication profiles to calculate their anticholinergic burden using a validated scale.

  • Assess for other contributing factors such as orthostatic hypotension or sedation.

• Long-Term Considerations:

  • Consider implementing a fall prevention program for high-risk participants.

  • If the investigational drug is suspected to be the primary cause, a review by the data safety monitoring board may be warranted.

  • Analyze the data to determine if there is a correlation between the anticholinergic burden score and the incidence of falls.

Scenario 3: Participants report cognitive changes, such as confusion or memory problems.

• Immediate Actions:

  • Administer a standardized cognitive assessment, such as the Mini-Mental State Examination (MMSE), to quantify the cognitive changes (see Experimental Protocols section).

  • Rule out other potential causes of cognitive changes, such as infection or metabolic disturbances.

  • In cases of severe confusion or delirium, consider unblinding the participant's treatment allocation and discontinuing the investigational drug if necessary.

• Long-Term Considerations:

  • In cases of severe anticholinergic toxicity presenting as delirium, administration of physostigmine (B191203) can be considered in a monitored setting.[3]

  • If a trend of cognitive decline is observed, the study protocol may need to be amended to include more frequent cognitive monitoring.

  • The long-term impact on cognitive function should be a key safety endpoint in the final study analysis.

Data Presentation

Table 1: Summary of a Meta-Analysis on Interventions to Reduce Anticholinergic Burden [4]

Outcome	Pooled Effect Size (95% Confidence Interval)	Number of Participants	Interpretation
Falls	Odds Ratio: 0.76 (0.52 - 1.11)	647	No significant difference in falls between intervention and control groups.
Cognition	Mean Difference: 1.54 (-0.04 - 3.13)	405	No significant difference in cognitive scores between intervention and control groups.
Anticholinergic Burden	Mean Difference: 0.04 (-0.11 - 0.18)	710	No significant difference in anticholinergic burden scores between intervention and control groups.
Quality of Life	Mean Difference: 0.04 (-0.04 - 0.12)	461	No significant difference in quality of life scores between intervention and control groups.

Experimental Protocols

Protocol 1: Assessment of Cognitive Function using the Mini-Mental State Examination (MMSE)

Objective: To quantify changes in cognitive function.

Methodology:

• Administration: The MMSE is administered by a trained clinical rater. The test assesses orientation, registration, attention and calculation, recall, and language.

• Scoring: The maximum score is 30. A score of 24 or above is generally considered normal.

• Frequency: The MMSE should be administered at baseline and at predefined intervals throughout the study to monitor for changes in cognitive function.

Protocol 2: Assessment of Dry Mouth using the Clinical Oral Dryness Score (CODS)

Objective: To objectively assess the severity of xerostomia.

Methodology:

• Procedure: A trained examiner assesses for 10 signs of oral dryness, including a mirror sticking to the buccal mucosa or tongue, frothy saliva, and lack of saliva pooling in the floor of the mouth.

• Scoring: Each of the 10 signs is given a score of 1 if present. The total score ranges from 0 to 10, with higher scores indicating greater severity of dry mouth.

• Frequency: The CODS should be assessed at baseline and at regular study visits.

Protocol 3: Assessment of Constipation using the Rome IV Criteria

Objective: To diagnose and assess the severity of functional constipation.

Methodology:

• Criteria: The Rome IV criteria for functional constipation require the presence of two or more of the following for at least three months:

  • Straining during more than 25% of defecations.

  • Lumpy or hard stools in more than 25% of defecations.

  • Sensation of incomplete evacuation for more than 25% of defecations.

  • Sensation of anorectal obstruction/blockage for more than 25% of defecations.

  • Manual maneuvers to facilitate more than 25% of defecations.

  • Fewer than three spontaneous bowel movements per week.[5][6][7]

• Data Collection: A daily bowel diary can be used to collect information on stool frequency, consistency (using the Bristol Stool Form Scale), and other symptoms.

• Analysis: The data can be used to determine the percentage of participants who meet the Rome IV criteria and to assess changes in the severity of constipation over time.

Protocol 4: Assessment of Urinary Retention

Objective: To identify and quantify post-void residual (PVR) urine volume.

Methodology:

• Screening: Inquire about symptoms of urinary retention, such as difficulty initiating urination, a weak stream, or a feeling of incomplete bladder emptying.

• Measurement: Use a portable bladder scanner to non-invasively measure the PVR volume immediately after the participant has voided.

• Interpretation: A PVR of over 100-200 mL is often considered abnormal and may indicate urinary retention. Specific thresholds may vary depending on the patient population and clinical context. For symptomatic patients, a bladder scanner volume of 300 mL or greater may prompt catheterization, while for asymptomatic patients, a volume of 500 mL or greater may be the threshold.[8][9]

• Frequency: PVR should be measured at baseline for at-risk participants and if symptoms of urinary retention develop during the study.

Protocol 5: Assessment of Blurred Vision

Objective: To assess changes in visual acuity.

Methodology:

• Best-Corrected Visual Acuity (BCVA): Measure BCVA using a standardized eye chart, such as the Snellen chart, at a set distance.

• Procedure: Test each eye individually, with and without corrective lenses.

• Documentation: Record the smallest line of letters the participant can read.

• Frequency: Assess BCVA at baseline and if a participant reports blurred vision during the study. A comprehensive ophthalmologic exam may be warranted for persistent or severe symptoms.

Visualizations

Caption: Workflow for managing anticholinergic adverse events in a clinical trial.

Caption: Simplified M1 acetylcholine receptor signaling pathway and the point of inhibition by anticholinergic drugs.

References

• 1. The anticholinergic burden: from research to practice - Australian Prescriber [australianprescriber.tg.org.au]
• 2. Quantification of anticholinergic and sedative drug load with the Drug Burden Index: a review of outcomes and methodological quality of studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anticholinergic Toxicity Treatment & Management: Prehospital Care, Emergency Department Care, Consultations [emedicine.medscape.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Clinical practice guidelines for the diagnosis of constipation-predominant irritable bowel syndrome and functional constipation in adults: a scoping review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2022 Seoul Consensus on Clinical Practice Guidelines for Functional Constipation [jnmjournal.org]
• 7. 2022 Seoul Consensus on Clinical Practice Guidelines for Functional Constipation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Urinary Retention Evaluation and Catheterization Algorithm for Adult Inpatients - PMC [pmc.ncbi.nlm.nih.gov]
• 9. usmedicine.com [usmedicine.com]

Technical Support Center: Optimizing Brompheniramine Dosage to Minimize Sedation

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing the dosage of brompheniramine (B1210426) to minimize sedative effects during experimental studies.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of brompheniramine that leads to sedation?

Brompheniramine is a first-generation antihistamine that acts as an inverse agonist at histamine (B1213489) H1 receptors.[1] Its sedative effects stem from its ability to cross the blood-brain barrier and antagonize H1 receptors in the central nervous system (CNS).[2][3] Histamine in the CNS is a key neurotransmitter involved in promoting wakefulness and alertness.[1][2] By blocking these central H1 receptors, brompheniramine interferes with this wakefulness-promoting pathway, leading to drowsiness and sedation.[2][3] Additionally, brompheniramine possesses anticholinergic properties by acting as an antagonist at muscarinic acetylcholine (B1216132) receptors, which can also contribute to its sedative and other side effects like dry mouth.[4][5][6]

Q2: Are there established dosage thresholds for brompheniramine that are known to be non-sedating?

Currently, there is a lack of publicly available, definitive dose-escalation studies that establish a clear non-sedating dosage threshold for brompheniramine while maintaining therapeutic efficacy. As a first-generation antihistamine, some level of sedation is generally expected at therapeutic doses.[7][8] Lowering the dose may reduce sedation but could also compromise the desired antihistaminic effect. It is recommended to perform dose-response studies within the specific experimental context to determine the optimal balance.

Q3: What are the key differences in sedative potential between first and second-generation antihistamines?

The primary difference lies in their ability to penetrate the blood-brain barrier. Second-generation antihistamines are designed to be less lipophilic and are substrates for P-glycoprotein, an efflux transporter in the blood-brain barrier, which limits their entry into the CNS.[9] This results in significantly lower H1 receptor occupancy in the brain and, consequently, a much lower incidence of sedation compared to first-generation agents like brompheniramine.[10][11][12]

Q4: Can tolerance to the sedative effects of brompheniramine develop over time?

While some studies on other first-generation antihistamines suggest that tolerance to sedative effects may develop with repeated dosing, this is not well-documented specifically for brompheniramine.[11] Researchers should not assume tolerance will occur and should assess sedation at multiple time points during chronic dosing studies.

Q5: What are the most common adverse effects, other than sedation, to monitor for during brompheniramine administration?

Due to its anticholinergic activity, other common side effects include dry mouth, nose, and throat, blurred vision, constipation, and urinary retention.[13] At higher doses, more severe CNS effects such as confusion, hallucinations, and nervousness can occur.[13]

Troubleshooting Guides

Issue 1: Excessive Sedation Observed at a Presumed Therapeutic Dose

• Problem: The experimental dose of brompheniramine, intended to achieve a therapeutic antihistaminic effect, is causing significant sedation in the animal models or human subjects, potentially confounding the experimental results.

• Troubleshooting Steps:

  • Verify Dosage Calculation: Double-check all calculations for dose preparation and administration to rule out calculation errors.

  • Dose De-escalation Study: Initiate a dose de-escalation study to identify the minimum effective dose with the lowest sedative effect. This involves testing progressively lower doses and evaluating both the desired therapeutic outcome and the level of sedation.

  • Optimize Dosing Schedule: For multiple-dosing regimens, consider administering the dose during the subject's normal sleep cycle if the experimental design allows, to minimize the impact of sedation on waking activities.[13]

  • Consider an Alternative Compound: If a suitable therapeutic window with acceptable sedation cannot be achieved, consider using a second-generation antihistamine as a comparator or alternative, as they have a much lower sedative potential.[12]

Issue 2: Difficulty in Quantifying the Sedative Effects of Brompheniramine

• Problem: Subjective observations of sedation are not providing robust, quantifiable data for analysis.

• Troubleshooting Steps:

  • Implement a Battery of Tests: Relying on a single measure of sedation can be unreliable. Employ a combination of subjective and objective tests to get a comprehensive assessment.

  • Subjective Measures: For human studies, utilize validated scales such as the Visual Analog Scale (VAS) for sleepiness.[10][14][15]

  • Objective Measures (Psychomotor): Implement tests that measure psychomotor performance, which can be impaired by sedation. Examples include the Digit Symbol Substitution Test (DSST), Choice Reaction Time (CRT) tests, and tracking tasks.[16][17]

  • Objective Measures (Cognitive): Assess cognitive functions that can be affected by sedation, such as memory and attention, using appropriate neuropsychological tests.[18][19]

  • Physiological Measures: In more advanced settings, consider using electroencephalography (EEG) to measure changes in brain wave activity associated with sedation.[20][21][22]

Data Presentation

Table 1: Hypothetical Dose-Response Data for Brompheniramine Sedation and Efficacy

Dosage (mg)	Mean Sedation Score (VAS, 0-100mm)	Mean Reaction Time (ms)	Histamine-Induced Wheal Suppression (%)
Placebo	15 ± 5	250 ± 20	5 ± 2
2	30 ± 8	280 ± 25	40 ± 5
4	55 ± 10	320 ± 30	75 ± 8
8	75 ± 12	380 ± 35	90 ± 5
12	90 ± 8	450 ± 40	95 ± 3

Data are presented as mean ± standard deviation and are for illustrative purposes only.

Experimental Protocols

Protocol 1: Assessment of Sedation Using a Visual Analog Scale (VAS)

• Objective: To subjectively quantify the level of sedation experienced by human subjects following brompheniramine administration.

• Materials: 100mm Visual Analog Scale (a horizontal line with "Not at all sleepy" at the 0mm mark and "Extremely sleepy" at the 100mm mark).

• Procedure:

  • Administer the prepared dose of brompheniramine or placebo to the subjects in a double-blind, randomized manner.

  • At predetermined time points post-administration (e.g., 1, 2, 4, and 6 hours), present each subject with the VAS.

  • Instruct the subject to mark a vertical line on the 100mm scale that corresponds to their current level of sleepiness.

  • Measure the distance in millimeters from the "Not at all sleepy" end to the subject's mark. This value is the VAS score for that time point.

  • Record the scores for each subject at each time point for statistical analysis.

Protocol 2: Evaluation of Psychomotor Performance using the Digit Symbol Substitution Test (DSST)

• Objective: To objectively measure cognitive and psychomotor function impairment due to brompheniramine-induced sedation.

• Materials: DSST worksheet (containing a key of number-symbol pairs and rows of numbers to be filled with the corresponding symbols), stopwatch.

• Procedure:

  • Establish a baseline DSST score for each subject before drug administration.

  • Administer the prepared dose of brompheniramine or placebo.

  • At specified time intervals post-dosing, provide the subject with a new DSST worksheet.

  • Instruct the subject to fill in as many correct symbols as possible within a set time (e.g., 90 seconds).

  • Count the number of correctly substituted symbols within the time limit. This is the DSST score.

  • Compare the post-dose scores to the baseline score to determine the degree of impairment.

Mandatory Visualizations

Caption: Signaling pathway of brompheniramine-induced sedation.

References

• 1. drugs.com [drugs.com]
• 2. Mechanisms of antihistamine-induced sedation in the human brain: H1 receptor activation reduces a background leakage potassium current - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. med-fom-neuroethics.sites.olt.ubc.ca [med-fom-neuroethics.sites.olt.ubc.ca]
• 4. Chlorphenamine - Wikipedia [en.wikipedia.org]
• 5. Affinities of brompheniramine, chlorpheniramine, and terfenadine at the five human muscarinic cholinergic receptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anticholinergic properties of brompheniramine, chlorpheniramine, and atropine in human nasal mucosa in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. reference.medscape.com [reference.medscape.com]
• 8. Brompheniramine Dosage Guide + Max Dose, Adjustments - Drugs.com [drugs.com]
• 9. [PDF] Effect of H1 antihistamines upon the central nervous system. | Semantic Scholar [semanticscholar.org]
• 10. Evaluation of efficacy and sedative profiles of H(1) antihistamines by large-scale surveillance using the visual analogue scale (VAS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Sedation with “non-sedating” antihistamines: four prescription-event monitoring studies in general practice - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Brompheniramine: Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 14. Portico [access.portico.org]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 16. Antihistamines: models to assess sedative properties, assessment of sedation, safety and other side-effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Quantitative assessment of psychomotor recovery after sedation and analgesia for outpatient EGD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Sedation, cognition, and antihistamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Early Cognitive Function after Deep Sedation Using Different Anesthetic Agents in Pediatric Patients: A Prospective, Randomized Controlled Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Effects of nonsedating histamine H1-antagonists on EEG activity and behavior in the cat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Sedation and antihistaminics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Comparative study of EEG effects of antihistamines in normal volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Brompheniramine Liquid Formulation Stability

Welcome to the technical support center for brompheniramine (B1210426) liquid formulations. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to address stability challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the stability of brompheniramine in liquid formulations?

A: The stability of brompheniramine in liquid dosage forms is primarily influenced by several factors, including pH, temperature, light exposure, and interactions with other active pharmaceutical ingredients (APIs) or excipients.[1][2][3] Liquid formulations are generally more susceptible to chemical degradation than solid dosage forms due to the presence of water, which can facilitate reactions like hydrolysis.[3]

Q2: How does pH affect the stability of brompheniramine in an oral liquid?

A: Brompheniramine maleate (B1232345) has demonstrated high stability in acidic conditions. A study on an oral liquid formulation with a pH of 2.7 showed that the formulation was stable for at least 202 days at room temperature, with no change in pH or physical appearance.[1][4][5] It is crucial to conduct pH-stability profiling across a wide range to determine the optimal pH for your specific formulation.

Q3: My brompheniramine liquid formulation is turning yellow. What is the likely cause?

A: Discoloration, such as a developing yellow tint, can be an indicator of chemical degradation. Brompheniramine itself is described as an oily liquid with a slightly yellow color.[6] However, a change in color from the initial state often points to the formation of degradation products. This can be triggered by exposure to light (photodegradation) or interactions between formulation components.[2][3][6] Brompheniramine maleate is known to be light-sensitive.[6]

Q4: Are there any known critical excipient or API incompatibilities with brompheniramine maleate?

A: Yes. A significant incompatibility has been identified in formulations containing both brompheniramine maleate and phenylephrine (B352888). The maleic acid moiety from brompheniramine maleate can react with phenylephrine via a "Michael addition" to form a degradation product, 2-[2-hydroxy-2-(3-hydroxyphenyl)ethyl]-methylaminosuccinic acid.[7][8][9] This reaction is a common source of instability in combination cold and cough syrups.[7][8] The presence of water can increase the formation of these degradation products.[8]

Q5: What are the recommended storage conditions for brompheniramine liquid formulations?

A: Based on available stability data, storing brompheniramine liquid formulations at controlled room temperature (20°C to 25°C or 68°F to 77°F) is recommended.[10][11] To prevent photodegradation, formulations should be stored in light-resistant containers, such as amber-colored glass bottles.[1][3][4][5]

Troubleshooting Guides

Issue 1: Loss of Potency in a Brompheniramine Assay

If you observe a significant decrease in the concentration of brompheniramine over time, follow this troubleshooting workflow.

Caption: Troubleshooting workflow for brompheniramine potency loss.

Issue 2: Unexpected Peak in HPLC Chromatogram

The appearance of a new peak during a stability study indicates the formation of a degradation product.

• Characterize the Peak: Determine the Relative Retention Time (RRT) of the new peak relative to the brompheniramine peak.

• Check for Common Degradants: If your formulation also contains phenylephrine, the unknown peak could be the Michael addition product.[7][8] Compare the RRT to a reference standard if available.

• Perform Forced Degradation: Subject the drug substance and the full formulation to stress conditions (acid, base, oxidation, heat, light) to see if you can intentionally generate the unknown peak. This can help identify its origin.[12][13]

• Structural Elucidation: If the degradant is significant and unknown, use techniques like Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) to identify its structure.[8][14]

Data Presentation

Table 1: Summary of Brompheniramine Maleate Oral Liquid Stability Study

Parameter	Initial Value (Day 0)	Value at Day 202	Stability Outcome	Reference
pH	2.7	2.7	No change	[1][5]
Physical Appearance	Clear Solution	No change	Stable	[1][5]
Storage	Room Temperature, Amber Glass Bottle	-	Stable for at least 202 days	[1][4][5]
Assay Method	HPLC	-	Stability-indicating	[4][5]

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method

This protocol outlines a general High-Performance Liquid Chromatography (HPLC) method for quantifying brompheniramine and separating it from potential degradation products.[14]

Caption: Experimental workflow for HPLC analysis.

Methodology:

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 250mm x 4.6mm, 5µm).

• Mobile Phase: A suitable mixture of an organic solvent (like acetonitrile) and an aqueous buffer. The pH of the buffer should be optimized for peak shape and separation. For example, one method for a combination product used water:acetonitrile (75:25, v/v) adjusted to pH 3.2.[15]

• Flow Rate: Typically 1.0 mL/min.

• Detection: UV detection at a wavelength where brompheniramine has significant absorbance (e.g., 210 nm or 265 nm).[15][16]

• Validation: The method must be validated for specificity, linearity, accuracy, and precision, ensuring it can separate the parent drug from all potential degradation products generated during forced degradation studies.[12]

Protocol 2: Forced Degradation (Stress Testing) Study

Forced degradation studies are essential to understand degradation pathways and develop stability-indicating methods.[12][17]

Objective: To intentionally degrade the brompheniramine drug substance and drug product under various stress conditions.

Conditions (as per ICH Q1A/Q1B guidelines): [13][18]

• Acid Hydrolysis: Expose the sample to an acidic solution (e.g., 0.1N HCl) at an elevated temperature (e.g., 60°C).

• Base Hydrolysis: Expose the sample to a basic solution (e.g., 0.1N NaOH) at an elevated temperature.

• Oxidation: Treat the sample with an oxidizing agent (e.g., 3-5% H₂O₂) at room temperature.

• Thermal Degradation: Expose the sample to dry heat (e.g., 105°C) for a specified duration.

• Photodegradation: Expose the sample to a controlled light source providing both UV and visible output, as specified in ICH Q1B guidelines.[18]

Procedure:

• For each condition, prepare solutions of the brompheniramine API and the complete liquid formulation.

• Also, prepare a placebo (formulation without the API) to be stressed under the same conditions.

• Analyze the stressed samples at appropriate time points using the validated stability-indicating HPLC method.

• The goal is to achieve 5-20% degradation of the active ingredient to ensure that the analytical method can effectively detect and separate the degradants.

Visualizing a Key Degradation Pathway

The following diagram illustrates the interaction between the maleate counter-ion and phenylephrine, a common co-formulated API.

Caption: Degradation pathway via API-excipient interaction.

References

• 1. researchgate.net [researchgate.net]
• 2. US20080015260A1 - Pharmaceutical compositions having improved stability and methods for preparation and use - Google Patents [patents.google.com]
• 3. qbdgroup.com [qbdgroup.com]
• 4. International Journal of Pharmaceutical Compounding [ijpc.com]
• 5. Chemical stability of brompheniramine maleate in an oral liquid dosage form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Brompheniramine | C16H19BrN2 | CID 6834 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. drugs.com [drugs.com]
• 11. Why Drugs Are Temperature-Sensitive [verywellhealth.com]
• 12. ajpsonline.com [ajpsonline.com]
• 13. rjptonline.org [rjptonline.org]
• 14. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 15. Analytical methods for the determination of paracetamol, pseudoephedrine and brompheniramine in Comtrex tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. actapharmsci.com [actapharmsci.com]
• 17. biomedres.us [biomedres.us]
• 18. database.ich.org [database.ich.org]

Technical Support Center: Addressing the Placebo Effect in Antihistamine Clinical Trials for Cold Symptoms

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges related to the placebo effect in clinical trials of antihistamines for common cold symptoms.

Troubleshooting Guides & FAQs

Q1: We are observing a high placebo response in our clinical trial for a new antihistamine to treat common cold symptoms. What could be the contributing factors?

A1: A significant placebo response is common in trials for self-limiting conditions like the common cold. Several factors can contribute to this phenomenon:

• Natural Course of the Illness: The common cold typically resolves on its own within 7 to 10 days.[1] Spontaneous improvement can be mistaken for a treatment effect.

• Patient Expectations and Beliefs: A patient's belief in the effectiveness of a treatment can lead to perceived symptom improvement.[2][3] One study found that participants who believed in the efficacy of a treatment (in this case, echinacea) and received a pill (even a placebo) reported shorter and less severe illnesses.[2][3][4]

• The Act of Treatment: The very act of participating in a trial and receiving any intervention (a pill, a nasal spray) can make participants feel proactive about their health, leading to a perceived improvement in well-being.[2][3]

• Regression to the Mean: Patients are often enrolled in trials when their symptoms are at their peak. Naturally, their symptoms are likely to improve over time, regardless of the treatment received.[5]

• Patient-Reported Outcomes (PROs): The subjective nature of cold symptoms (e.g., stuffy nose, sore throat) makes them susceptible to biased reporting based on a patient's perception of improvement.[5]

Q2: How can we differentiate the true effect of our antihistamine from the placebo effect in our trial data?

A2: To distinguish the pharmacological effect of the antihistamine from the placebo response, a robust study design is crucial. Key strategies include:

• Inclusion of a "No Treatment" Arm: Comparing a placebo group to a "no treatment" or "no pill" group can help quantify the magnitude of the placebo effect itself.[2][4] One study demonstrated that the difference between a placebo and a no-treatment group was greater than the difference between the placebo and the active drug for some outcomes.[2]

• Rigorous Blinding and Allocation Concealment: A double-blind design, where neither the participants nor the investigators know the treatment allocation, is the gold standard to minimize bias.[6][7][8] Proper allocation concealment prevents foreknowledge of treatment assignments, which could influence patient selection.[6][7][8][9]

• Standardized and Objective Outcome Measures: While many cold symptoms are subjective, incorporating objective measures where possible (e.g., nasal secretion weight) can provide less biased data.[10]

• Patient Training: Training participants on how to accurately and consistently report their symptoms can help reduce variability and reporting bias.[11]

Q3: What are the best practices for designing a clinical trial protocol to minimize the impact of the placebo effect when testing antihistamines for cold symptoms?

A3: A well-designed protocol is your primary tool for managing the placebo effect. Consider the following:

• Multi-Arm Trial Design: A three-arm trial including the investigational antihistamine, a placebo, and a "no treatment" group is highly informative.[2][12][13]

• Placebo Lead-in Phase: A single-blind placebo lead-in period can help identify and exclude subjects who show a strong initial response to placebo before randomization.[11]

• Clear and Consistent Patient Instructions: Ensure all participants receive the same information and instructions to manage expectations. Training study staff to use neutral language can also help.[5][11]

• Standardized Assessment Tools: Use validated and standardized questionnaires for patient-reported outcomes to ensure consistency in data collection.

Q4: Are there specific statistical approaches to account for the placebo effect in our analysis?

A4: Yes, specific statistical methods can help dissect the treatment and placebo effects:

• Analysis of Covariance (ANCOVA): This method can be used to compare the treatment and placebo groups while controlling for baseline symptom severity.

• Mixed-Effects Models for Repeated Measures (MMRM): This approach is useful for analyzing longitudinal data (symptom scores over time) and can account for missing data and individual patient trajectories.

• Mediation Analysis: This can be used to explore the psychological mechanisms underlying the placebo effect by examining the influence of factors like patient expectations on outcomes.

Data Presentation

Table 1: Comparison of Treatment Effects on Common Cold Duration and Severity

Treatment Group	Mean Illness Duration (Days)	Mean Global Severity Score
No Pill	7.03[2][4][14]	286[2][4][14]
Blinded to Placebo	6.87[2][4][14]	264[2][4][14]
Blinded to Echinacea	6.34[2][4][14]	236[2][4][14]
Open-Label Echinacea	6.76[2][4][14]	258[2][4][14]

Data from a randomized controlled trial involving 719 participants with new-onset common cold.[2]

Table 2: Efficacy of Antihistamines vs. Placebo on Overall Symptom Improvement (Day 1-2)

Treatment Group	Percentage of Participants with Beneficial Effect	Odds Ratio (95% CI)
Antihistamine	45%[1][15]	0.74 (0.60 to 0.92)[15]
Placebo	38%[1][15]

Data from a Cochrane review of 18 randomized controlled trials with 4342 adult participants.[1][15]

Experimental Protocols

Protocol 1: Three-Arm, Double-Blind, Placebo-Controlled Trial with a No-Treatment Arm

This protocol is designed to quantify both the antihistamine's efficacy and the magnitude of the placebo effect.

• Participant Recruitment: Recruit adults with a recent onset of common cold symptoms (within 36-48 hours). Use a standardized symptom severity scale for inclusion criteria.[16]

• Randomization and Allocation Concealment: Use a centralized, computer-generated randomization sequence to assign participants to one of three arms:

  • Arm A: Investigational Antihistamine

  • Arm B: Matched Placebo

  • Arm C: No Treatment Allocation concealment must be maintained until the moment of randomization.[6][9]

• Blinding: The trial should be double-blind, meaning both the participants and the study investigators are unaware of the treatment allocation for Arms A and B.[6] Participants in Arm C will be aware they are not receiving a pill.

• Treatment Administration: Participants in Arms A and B will receive identically appearing oral tablets to be taken for a specified duration (e.g., 5 days).

• Outcome Assessment:

  • Primary Endpoint: Change from baseline in a validated total symptom score (TSS) over the treatment period.

  • Secondary Endpoints: Illness duration, individual symptom scores (e.g., rhinorrhea, sneezing), and objective measures like nasal secretion weight.[10]

  • Data Collection: Participants will record their symptoms twice daily in an electronic diary.

• Statistical Analysis: Compare the change in TSS between Arm A and Arm B to determine the efficacy of the antihistamine. Compare the change in TSS between Arm B and Arm C to quantify the placebo effect.

Mandatory Visualizations

Caption: Workflow for a three-arm clinical trial to assess antihistamine efficacy and placebo effect.

Caption: Logical relationship of factors contributing to observed improvement in cold symptoms.

References

• 1. Antihistamines for the common cold | Cochrane [cochrane.org]
• 2. Placebo Effects and the Common Cold: A Randomized Controlled Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmacytimes.com [pharmacytimes.com]
• 4. researchgate.net [researchgate.net]
• 5. What can be done to control the placebo response in clinical trials? A narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sealed Envelope | Blinding and allocation concealment [sealedenvelope.com]
• 7. Allocation concealment and blinding: when ignorance is bliss | The Medical Journal of Australia [mja.com.au]
• 8. litfl.com [litfl.com]
• 9. scientificallysound.org [scientificallysound.org]
• 10. A clinical study to evaluate the efficacy of the antihistamine doxylamine succinate in the relief of runny nose and sneezing associated with upper respiratory tract infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. cognivia.com [cognivia.com]
• 12. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 13. Effectiveness of an antihistamine-decongestant combination for young children with the common cold: a randomized, controlled clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Placebo Effects and the Common Cold: A Randomized Controlled Trial | Annals of Family Medicine [annfammed.org]
• 15. Antihistamines for the common cold - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Placebo Effects and the Common Cold: A Randomized Controlled Trial: Full Paper PDF & Summary | Bohrium [bohrium.com]

improving the analytical sensitivity for brompheniramine metabolite detection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the analytical sensitivity for the detection of brompheniramine (B1210426) and its metabolites.

Frequently Asked Questions (FAQs)

Q1: What are the major metabolites of brompheniramine?

A1: Brompheniramine primarily undergoes metabolism in the liver through the cytochrome P450 enzyme system, specifically CYP2D6.[1] The main metabolic pathways are N-dealkylation, which results in the formation of monodesmethylbrompheniramine and didesmethylbrompheniramine. Another significant metabolic route is the formation of a propionic acid derivative, which can be partially conjugated with glycine.[2]

Q2: What are the common analytical techniques used for the detection of brompheniramine and its metabolites?

A2: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the most prevalent and sensitive technique for the quantification of brompheniramine and its metabolites in biological matrices.[3][4] This method offers high selectivity and sensitivity, which is crucial for detecting the low concentrations of metabolites often present in biological samples.

Q3: What are the typical biological matrices used for analyzing brompheniramine metabolites?

A3: Plasma and urine are the most common biological matrices for the analysis of brompheniramine and its metabolites.[2][3] The choice of matrix depends on the specific objectives of the study, such as pharmacokinetic assessments or metabolic profiling.

Troubleshooting Guides

Low Analyte Recovery During Sample Preparation

Q4: I am experiencing low recovery of brompheniramine metabolites during solid-phase extraction (SPE). What are the potential causes and solutions?

A4: Low recovery in SPE can be caused by several factors. Firstly, ensure the chosen SPE sorbent is appropriate for the analytes. For brompheniramine and its metabolites, which are basic compounds, a cation-exchange or a mixed-mode sorbent can be effective. Secondly, the pH of the sample and the wash/elution solvents is critical. The pH of the sample should be adjusted to ensure the analytes are retained on the sorbent. The wash solvent should be strong enough to remove interferences without eluting the analytes, and the elution solvent must be strong enough to desorb the analytes completely. Finally, incomplete elution can be a factor. Ensure the volume and composition of the elution solvent are optimized.

Q5: My liquid-liquid extraction (LLE) is yielding poor recovery for the metabolites. How can I improve this?

A5: For LLE, the choice of organic solvent and the pH of the aqueous phase are paramount. Brompheniramine and its metabolites are basic compounds, so adjusting the pH of the aqueous sample to a basic pH (e.g., pH 9-10) will neutralize them, making them more soluble in an organic solvent. The choice of organic solvent should be optimized; a common choice is a mixture of diethyl ether and dichloromethane.[5][6] Ensure thorough mixing of the two phases to maximize the transfer of the analytes into the organic phase, but avoid vigorous shaking that can lead to emulsion formation.

Matrix Effects in LC-MS/MS Analysis

Q6: I am observing significant ion suppression for my target analytes. What steps can I take to mitigate matrix effects?

A6: Matrix effects, particularly ion suppression, are a common challenge in LC-MS/MS analysis of biological samples. To mitigate these effects, consider the following:

• Improve Sample Cleanup: Employ a more rigorous sample preparation method, such as a two-step extraction (e.g., LLE followed by SPE) or using more selective SPE sorbents to remove interfering matrix components.

• Optimize Chromatography: Adjust the chromatographic conditions to separate the analytes from the co-eluting matrix components. This can involve changing the mobile phase composition, gradient profile, or using a different type of HPLC column.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS that co-elutes with the analyte can effectively compensate for matrix effects as it will be affected in the same way as the analyte.

• Dilute the Sample: If the analyte concentration is sufficiently high, diluting the sample can reduce the concentration of interfering matrix components.

Low Sensitivity in LC-MS/MS Detection

Q7: The sensitivity of my LC-MS/MS method is not sufficient to detect the low levels of brompheniramine metabolites. How can I enhance the signal?

A7: To improve sensitivity, several aspects of the LC-MS/MS method can be optimized:

• Mass Spectrometer Parameters: Optimize the ion source parameters, such as spray voltage, gas flows (nebulizing and drying gas), and temperature, to maximize the ionization of the target analytes. Also, fine-tune the collision energy for each specific metabolite to achieve the most abundant and stable fragment ions for selected reaction monitoring (SRM).

• Mobile Phase Composition: The pH and organic content of the mobile phase can significantly impact ionization efficiency. For positive electrospray ionization (ESI), which is typically used for brompheniramine and its metabolites, an acidic mobile phase (e.g., with 0.1% formic acid) is generally preferred.[3]

• Sample Pre-concentration: During sample preparation, include a step to concentrate the sample. This can be achieved by evaporating the final extract to dryness and reconstituting it in a smaller volume of a solvent compatible with the mobile phase.

Quantitative Data Summary

The following tables summarize typical validation parameters for LC-MS/MS methods used in the analysis of brompheniramine and its metabolites.

Table 1: Linearity and Lower Limit of Quantification (LLOQ)

Analyte	Matrix	Linearity Range	LLOQ	Reference
Brompheniramine	Plasma	0.1 - 50.0 ng/mL	0.1 ng/mL	[3]
Brompheniramine	Plasma	0.2 - 20 ng/mL	0.2 ng/mL	[7]
Chlorpheniramine*	Plasma	0.05 - 10 ng/mL	0.05 ng/mL	[5][6]

*Chlorpheniramine is a structurally similar antihistamine, and methods for its analysis are often applicable to brompheniramine.

Table 2: Precision and Accuracy

Analyte	Matrix	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)	Reference
Brompheniramine	Plasma	< 15%	< 15%	85 - 115%	[3]
Brompheniramine	Plasma	5.73%	5.73%	98.0 - 105%	[7]
Chlorpheniramine*	Plasma	1.5 - 6.8%	2.4 - 9.0%	99.1 - 106.6%	[5]

*Chlorpheniramine is a structurally similar antihistamine, and methods for its analysis are often applicable to brompheniramine.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) from Plasma

This protocol is a general guideline and may require optimization for specific laboratory conditions.

• Sample Preparation: To 1 mL of plasma sample in a polypropylene (B1209903) tube, add an appropriate amount of internal standard.

• pH Adjustment: Add 100 µL of 1 M sodium hydroxide (B78521) to alkalize the sample to a pH of approximately 10. Vortex for 30 seconds.

• Extraction: Add 5 mL of an organic solvent mixture (e.g., diethyl ether:dichloromethane, 70:30 v/v).

• Mixing: Cap the tube and mix by gentle inversion for 15 minutes.

• Phase Separation: Centrifuge at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Collection: Transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase and inject it into the LC-MS/MS system.

Protocol 2: Solid-Phase Extraction (SPE) from Urine

This protocol is a general guideline and may require optimization.

• Sample Pre-treatment: To 1 mL of urine, add an internal standard and 1 mL of 100 mM phosphate (B84403) buffer (pH 6.0). Vortex to mix.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of deionized water.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge at a slow and steady flow rate (approx. 1 mL/min).

• Washing: Wash the cartridge with 1 mL of deionized water, followed by 1 mL of methanol to remove interferences.

• Elution: Elute the analytes with 1 mL of 5% ammonium (B1175870) hydroxide in methanol.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

Visualizations

Brompheniramine Metabolic Pathway

Caption: Metabolic pathway of brompheniramine.

General Experimental Workflow for Brompheniramine Metabolite Analysis

Caption: General workflow for brompheniramine metabolite analysis.

References

• 1. medium.com [medium.com]
• 2. sketchviz.com [sketchviz.com]
• 3. worthe-it.co.za [worthe-it.co.za]
• 4. repository.msa.edu.eg [repository.msa.edu.eg]
• 5. 4 Steps to Successful Compound Optimization on LC-MS/MS | Technology Networks [technologynetworks.com]
• 6. BROMPHENIRAMINE Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses - Gpatindia: Pharmacy Jobs, Admissions, Scholarships, Conference,Grants, Exam Alerts [gpatindia.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Mitigating Drug-Drug Interactions with Brompheniramine in Research Settings

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with brompheniramine (B1210426). The information herein is intended to help mitigate potential drug-drug interactions (DDIs) during preclinical research.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of clinically significant drug-drug interactions with brompheniramine?

A1: Brompheniramine, a first-generation antihistamine, primarily engages in two types of drug-drug interactions:

• Pharmacokinetic Interactions: These are mainly due to its metabolism by the cytochrome P450 (CYP) enzyme system. Brompheniramine is a substrate for CYP2D6, and co-administration with inhibitors of this enzyme can lead to increased plasma concentrations of brompheniramine, potentially causing adverse effects.[1][2]

• Pharmacodynamic Interactions: These result from the additive effects of its mechanism of action. As an H1 receptor antagonist with anticholinergic and sedative properties, co-administration with other drugs having similar effects (e.g., CNS depressants, other anticholinergic drugs) can lead to potentiated side effects.[3] Additionally, brompheniramine can inhibit serotonin (B10506) reuptake, and when combined with other serotonergic agents like monoamine oxidase inhibitors (MAOIs), there is a risk of serotonin syndrome.[3]

Q2: My in vitro CYP2D6 inhibition assay with brompheniramine shows inconsistent results. What could be the issue?

A2: Inconsistent results in in vitro CYP2D6 inhibition assays can arise from several factors. Please refer to the troubleshooting guide below for potential causes and solutions.

Q3: I am designing an in vivo study in rats to assess the DDI potential between brompheniramine and a known CYP2D6 inhibitor. What are the key parameters to measure?

A3: For an in vivo DDI study, you should focus on characterizing the pharmacokinetic profile of brompheniramine in the presence and absence of the CYP2D6 inhibitor. Key parameters to measure include:

• Maximum plasma concentration (Cmax)

• Time to reach maximum plasma concentration (Tmax)

• Area under the plasma concentration-time curve (AUC)

• Clearance (CL)

• Volume of distribution (Vd)

• Half-life (t1/2)

A significant increase in AUC and Cmax, and a decrease in clearance of brompheniramine when co-administered with the inhibitor, would indicate a clinically relevant DDI.

Q4: How can I model potential serotonin syndrome in an animal model when co-administering brompheniramine with an MAOI?

A4: Serotonin syndrome can be modeled in rodents, typically rats, by co-administering brompheniramine with an MAOI and observing for a specific set of behavioral and physiological signs. A detailed protocol is provided in the "Experimental Protocols" section.

Troubleshooting Guides

In Vitro CYP2D6 Inhibition Assay

Problem	Potential Cause	Troubleshooting Steps
High variability between replicates	Pipetting errors, inconsistent incubation times, or issues with cell/microsome viability.	Ensure proper calibration of pipettes. Use a consistent and timed workflow for all additions. Check the viability and activity of the human liver microsomes or recombinant CYP2D6 enzymes.
No inhibition observed with a known inhibitor	Inactive inhibitor, incorrect concentration, or substrate concentration too high.	Verify the identity and purity of the inhibitor. Prepare fresh inhibitor solutions. Ensure the substrate concentration is at or below the Michaelis-Menten constant (Km) to be sensitive to competitive inhibition.[4]
IC50 value is higher than expected	High protein concentration leading to non-specific binding, or inhibitor instability.	Reduce the microsomal protein concentration in the incubation. Assess the stability of the inhibitor in the incubation matrix over the experiment's duration.
Inconsistent results across different experimental days	Variation in reagent preparation, instrument performance, or environmental conditions.	Prepare fresh reagents for each experiment. Perform a system suitability test on the analytical instrument (e.g., LC-MS/MS) before each run. Maintain consistent temperature and humidity in the laboratory.

Quantitative Data Summary

The following tables summarize key quantitative data relevant to brompheniramine drug-drug interactions.

Table 1: In Vitro CYP2D6 Inhibition by First-Generation Antihistamines

Inhibitor	Ki (µM)	Type of Inhibition
Chlorpheniramine (B86927)*	~11	Mixed
Diphenhydramine	~11	Competitive
Clemastine	~2	Mixed
Promethazine	~4-6	Mixed
Hydroxyzine	~4-6	Mixed
Tripelennamine	~4-6	Mixed

*Data for chlorpheniramine, a close structural analog of brompheniramine, is provided as a proxy.[1]

Table 2: Pharmacokinetic Parameters of Brompheniramine in a Juvenile Porcine Model

Parameter	Value (Mean ± SD)
Cmax (ng/mL)	15.4 ± 4.2
Tmax (h)	4.0 ± 1.4
AUC0-t (ng*h/mL)	226.8 ± 63.5
t1/2 (h)	12.3 ± 3.1

This data provides a baseline for brompheniramine pharmacokinetics in an animal model, which can be used for comparison in DDI studies.

Experimental Protocols

Protocol 1: In Vitro CYP2D6 Inhibition Assay with Brompheniramine

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound on brompheniramine metabolism mediated by human liver microsomes.

Materials:

• Human liver microsomes (pooled)

• Brompheniramine

• Test compound (potential inhibitor)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (B52724) (for quenching)

• Internal standard (e.g., chlorpheniramine)

• LC-MS/MS system

Procedure:

• Prepare Reagents: Prepare stock solutions of brompheniramine, the test compound, and the internal standard in an appropriate solvent (e.g., methanol (B129727) or DMSO). Prepare working solutions by diluting the stock solutions in phosphate buffer.

• Incubation:

  • In a 96-well plate, add phosphate buffer, human liver microsomes, and the test compound at various concentrations.

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the reaction by adding the NADPH regenerating system and brompheniramine.

  • Incubate at 37°C for a predetermined time (e.g., 30 minutes).

• Quenching: Stop the reaction by adding ice-cold acetonitrile containing the internal standard.

• Sample Preparation: Centrifuge the plate to pellet the precipitated protein. Transfer the supernatant to a new plate for analysis.

• LC-MS/MS Analysis: Analyze the samples using a validated LC-MS/MS method to quantify the formation of a brompheniramine metabolite or the depletion of the parent compound.

• Data Analysis: Calculate the percent inhibition for each concentration of the test compound relative to the vehicle control. Determine the IC50 value by fitting the data to a suitable nonlinear regression model.

Protocol 2: In Vivo Assessment of Serotonin Syndrome in Rats

Objective: To evaluate the potential of brompheniramine to induce serotonin syndrome when co-administered with a monoamine oxidase inhibitor (MAOI).

Animal Model: Male Sprague-Dawley rats (250-300g)

Materials:

• Brompheniramine

• MAOI (e.g., tranylcypromine)

• Vehicle (e.g., saline)

• Observation chambers

• Rectal thermometer

Procedure:

• Acclimation: Acclimate the rats to the housing and handling conditions for at least 3 days prior to the experiment.

• Drug Administration:

  • Administer the MAOI (e.g., 5 mg/kg, intraperitoneally).

  • After a 30-minute pretreatment period, administer brompheniramine (at various doses, e.g., 10, 20, 40 mg/kg, intraperitoneally).

  • A control group should receive the vehicle for both injections.

• Observation: Immediately after brompheniramine administration, place the rats in individual observation chambers.

• Scoring: Observe and score the rats for signs of serotonin syndrome at regular intervals (e.g., 15, 30, 60, 90, and 120 minutes) using a standardized scoring system (see Table 3). Measure rectal temperature at each time point.

• Data Analysis: Compare the serotonin syndrome scores and rectal temperatures between the treatment and control groups using appropriate statistical methods.

Table 3: Serotonin Syndrome Scoring in Rats

Sign	Score	Description
Tremor	0-3	0: None; 1: Mild; 2: Moderate; 3: Severe
Forepaw Treading	0-3	0: None; 1: Mild; 2: Moderate; 3: Severe
Head Weaving	0-3	0: None; 1: Mild; 2: Moderate; 3: Severe
Hindlimb Abduction	0-3	0: None; 1: Mild; 2: Moderate; 3: Severe
Straub Tail	0-3	0: None; 1: Mild; 2: Moderate; 3: Severe

Visualizations

Caption: Metabolic pathway of brompheniramine via CYP2D6 and the site of inhibition.

Caption: Experimental workflow for an in vitro CYP2D6 inhibition assay.

Caption: Mechanism of serotonin syndrome induction by co-administration of brompheniramine and an MAOI.

References

• 1. In vitro characterization of cytochrome P450 2D6 inhibition by classic histamine H1 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The roles of CYP2D6 and stereoselectivity in the clinical pharmacokinetics of chlorpheniramine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Demystifying serotonin syndrome (or serotonin toxicity) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In Vitro Evaluation of Reversible and Irreversible Cytochrome P450 Inhibition: Current Status on Methodologies and their Utility for Predicting Drug–Drug Interactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Reverse-Phase HPLC Analysis of Brompheniramine

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues related to poor peak shape during the reverse-phase HPLC analysis of brompheniramine (B1210426).

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape for brompheniramine in reverse-phase HPLC?

A1: The most common issue is peak tailing. Brompheniramine is a hydrophobic, basic compound, which makes it prone to undesirable secondary interactions with acidic residual silanol (B1196071) groups on the surface of silica-based HPLC columns.[1][2][3] Less frequently, peak fronting may occur due to issues like column overload or a mismatch between the sample solvent and the mobile phase.[4][5]

Q2: How do the chemical properties of brompheniramine affect its chromatography?

A2: Brompheniramine's basicity and hydrophobicity are key factors. Its basic nature (pKa ≈ 10.1) means its ionization state is highly dependent on the mobile phase pH.[6] Its hydrophobicity (LogP ≈ 3.4) leads to strong retention on typical C18 columns.[1][6] This combination can lead to poor peak shape if interactions with the stationary phase are not properly controlled.[2]

Q3: What is a good starting point for mobile phase pH when analyzing brompheniramine?

A3: A common strategy for basic compounds like brompheniramine is to use a low mobile phase pH, typically between 2.5 and 4.0.[7] This suppresses the ionization of residual silanol groups on the column, minimizing the secondary interactions that cause peak tailing.[3] Using a buffer, such as a phosphate (B84403) or formate (B1220265) buffer, is essential to maintain a stable pH for reproducible results.[8][9]

Q4: Can mobile phase additives improve brompheniramine peak shape?

A4: Yes, mobile phase additives, also known as modifiers, can significantly improve peak shape. Adding a small amount of a competing base, such as triethylamine (B128534) (TEA), to the mobile phase can mask the active silanol sites on the stationary phase, reducing peak tailing.[10][11] Buffers and salts can also help by maintaining a stable pH and ionic strength.[12]

Troubleshooting Guide for Poor Peak Shape

This section provides a detailed, question-and-answer guide to address specific peak shape problems.

Problem 1: My brompheniramine peak is tailing.

Peak tailing is the most common peak shape distortion for basic analytes and is characterized by an asymmetric peak with a drawn-out trailing edge.[13]

What causes peak tailing for brompheniramine?

• Secondary Interactions: The primary cause is the interaction between the positively charged (protonated) brompheniramine molecule and negatively charged (ionized) residual silanol groups on the silica-based stationary phase.[3][13] This creates a secondary, stronger retention mechanism that leads to tailing.

• Low Buffer Concentration: An inadequate buffer concentration may not be sufficient to maintain a consistent pH across the column, leading to inconsistent analyte ionization and peak tailing.[14]

• Column Contamination or Degradation: Accumulation of contaminants on the column frit or at the head of the column can create active sites that cause tailing.[13][15] Column aging can also expose more silanol groups.[16]

How can I fix peak tailing?

• Adjust Mobile Phase pH: Lowering the mobile phase pH (e.g., to pH 3.0) protonates the silanol groups, neutralizing their negative charge and minimizing secondary ionic interactions.[3] Ensure the pH is at least 2 units away from the analyte's pKa for robust results.[17]

• Use a Modern, End-Capped Column: Modern HPLC columns are often "end-capped," a process that chemically blocks many residual silanol groups.[8] Columns with charged surface technology are also designed to repel basic analytes from the silica (B1680970) surface, improving peak shape.[18][19]

• Add a Competing Base to the Mobile Phase: Introducing an amine modifier like triethylamine (TEA) at a low concentration (e.g., 10 mM) can mask silanol groups, preventing them from interacting with brompheniramine.[10]

• Increase Buffer Strength: If using a buffered mobile phase, consider increasing the concentration (e.g., to 25-50 mM) to ensure stable pH conditions.[14]

Problem 2: My brompheniramine peak is fronting.

Peak fronting, where the leading edge of the peak is sloped, is less common than tailing but can significantly impact quantification.[4][20]

What causes peak fronting?

• Column Overload: Injecting too high a concentration or volume of the sample can saturate the stationary phase, causing some analyte molecules to travel through the column more quickly.[4][21]

• Incompatible Sample Solvent: If the sample is dissolved in a solvent that is significantly stronger than the mobile phase (e.g., 100% Acetonitrile), it can cause the analyte band to spread improperly upon injection, leading to fronting.[5][15][21]

• Poor Column Health: A physical deformation of the column bed, such as a void or channel, can disrupt the flow path and result in fronting peaks.[20][21]

How can I fix peak fronting?

• Reduce Sample Load: Decrease the injection volume or dilute the sample. Perform a series of injections with decreasing concentrations to see if the peak shape improves.[21]

• Match Sample Solvent to Mobile Phase: Ideally, the sample should be dissolved in the mobile phase itself. If this is not possible, use a solvent that is weaker than or has a similar elution strength to the mobile phase.[4][15]

• Check Column Installation and Health: Ensure that all fittings are correctly installed. If the problem persists across multiple methods, the column may be damaged and require flushing or replacement.[5][20]

Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and resolving poor peak shape issues with brompheniramine.

Caption: Troubleshooting workflow for poor brompheniramine peak shape.

Data Presentation

Table 1: Physicochemical Properties of Brompheniramine

This table summarizes key properties that influence its behavior in reverse-phase HPLC.

Property	Value	Significance for HPLC Analysis
Molecular Formula	C₁₆H₁₉BrN₂	-
Basic pKa	~10.1[6]	Determines the ionization state of the molecule at a given pH. Crucial for controlling retention and secondary interactions.
LogP (Octanol/Water)	~3.4[6]	Indicates high hydrophobicity, leading to strong retention on non-polar stationary phases like C18.[1]
Chemical Class	Alkylamine[22]	Basic functional groups are prone to interacting with acidic silanols on silica surfaces.

Experimental Protocols

Protocol 1: Mobile Phase pH Adjustment for Tailing Reduction

This protocol describes how to systematically adjust the mobile phase pH to improve the peak shape of a basic compound like brompheniramine.

Objective: To protonate residual silanol groups on the column packing and reduce peak tailing.

Materials:

• HPLC-grade water

• HPLC-grade acetonitrile (B52724) or methanol

• Buffer salt (e.g., potassium dihydrogen phosphate or ammonium (B1175870) formate)

• Acid for pH adjustment (e.g., orthophosphoric acid or formic acid)

• Calibrated pH meter

Procedure:

• Prepare Aqueous Buffer: Weigh an appropriate amount of buffer salt to make a 25 mM solution in HPLC-grade water (e.g., 3.4 g of KH₂PO₄ per 1 L of water).

• Adjust pH: While stirring, slowly add the acid dropwise to the aqueous buffer solution until the pH meter reads the target pH (e.g., 3.0).

• Prepare Mobile Phase: Mix the prepared aqueous buffer with the organic solvent at the desired ratio (e.g., 60:40 v/v buffer:acetonitrile).

• Filter and Degas: Filter the final mobile phase through a 0.2 or 0.45 µm filter and degas thoroughly using sonication or vacuum degassing before use.[10][23]

• Equilibrate System: Flush the HPLC system and column with the new mobile phase for at least 15-20 column volumes or until the baseline is stable.

• Inject Sample: Inject the brompheniramine standard and evaluate the peak shape. Compare the tailing factor to the one obtained with the previous mobile phase.

Protocol 2: Column Flushing to Address Contamination or Degradation

This protocol provides a general procedure for washing an HPLC column to remove contaminants that may cause poor peak shape.

Objective: To remove strongly retained contaminants from the column and restore performance.

Procedure:

• Disconnect Column: Disconnect the column from the detector to prevent contamination of the detector cell.

• Flush with Mobile Phase (No Buffer): Flush the column with the mobile phase composition without any buffer salts (e.g., 60:40 water:acetonitrile) for 10-15 column volumes.

• Increase Organic Solvent Strength: Gradually increase the organic solvent concentration. Flush the column with a series of increasing organic solvent strengths. A typical sequence for a C18 column is:

  • 100% Water

  • 100% Methanol

  • 100% Acetonitrile

  • 100% Isopropanol (B130326) (a strong solvent for removing lipids and very hydrophobic compounds)

• Return to Initial Conditions: After flushing with the strong solvent, gradually return to the initial mobile phase composition by reversing the steps. Crucially, if using immiscible solvents like hexane, an intermediate flush with isopropanol is required before returning to a reversed-phase mobile phase.[15]

• Equilibrate: Reconnect the column to the detector and equilibrate with the analytical mobile phase until the baseline is stable.

• Test Performance: Inject a standard to check if peak shape and retention time have been restored. If peak fronting or splitting persists, the column may have a physical void and may need to be replaced.[15]

References

• 1. helixchrom.com [helixchrom.com]
• 2. helixchrom.com [helixchrom.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 5. phenomenex.com [phenomenex.com]
• 6. Brompheniramine | C16H19BrN2 | CID 6834 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. chromtech.com [chromtech.com]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 11. researchgate.net [researchgate.net]
• 12. longdom.org [longdom.org]
• 13. gmpinsiders.com [gmpinsiders.com]
• 14. uhplcs.com [uhplcs.com]
• 15. agilent.com [agilent.com]
• 16. waters.com [waters.com]
• 17. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 18. HPLC Tech Tip: Basic Analytes in Reversed-Phase | Phenomenex [phenomenex.com]
• 19. waters.com [waters.com]
• 20. mz-at.de [mz-at.de]
• 21. uhplcs.com [uhplcs.com]
• 22. Brompheniramine - Wikipedia [en.wikipedia.org]
• 23. tandfonline.com [tandfonline.com]

Technical Support Center: Adjusting for Age-Related Pharmacokinetic Differences in Brompheniramine Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on brompheniramine (B1210426) studies. The content is designed to address specific issues that may be encountered when adjusting for age-related pharmacokinetic differences between pediatric, adult, and geriatric populations.

Troubleshooting Guides

Issue: High Inter-Individual Variability in Pediatric Pharmacokinetic Data

Possible Cause: Developmental changes in drug metabolism and elimination pathways are rapid and variable in children.

Solution:

• Age and Weight Stratification: Ensure that pediatric study participants are stratified into narrow age and weight groups to minimize variability.

• Allometric Scaling: Apply allometric scaling to dose calculations to account for differences in body size and metabolic rate.

• Population Pharmacokinetic (PopPK) Modeling: Utilize PopPK modeling to identify covariates (e.g., age, weight, genetic polymorphisms) that contribute to pharmacokinetic variability.

Issue: Unexpectedly High Plasma Concentrations of Brompheniramine in Geriatric Subjects

Possible Cause: Age-related decline in renal and hepatic function can lead to decreased drug clearance and accumulation.

Solution:

• Renal and Hepatic Function Assessment: Screen all geriatric participants for renal and hepatic impairment before study initiation. The Cockcroft-Gault equation can be used to estimate creatinine (B1669602) clearance.

• Dose Adjustment: Based on the "start low, go slow" principle, initiate studies in the elderly with a lower dose of brompheniramine.[1]

• Therapeutic Drug Monitoring (TDM): Implement TDM to monitor plasma concentrations and adjust dosages as needed to avoid toxicity.

Issue: Difficulty with Venous Blood Collection in Pediatric and Geriatric Participants

Possible Cause: Fragile or small veins can make blood collection challenging in these populations.

Solution:

• Use of Appropriate Equipment: For pediatric patients, consider using smaller gauge needles or capillary blood sampling.[2][3] For geriatric patients, butterfly needles may be preferable to minimize trauma to the veins.[3]

• Topical Anesthetics: Apply a topical numbing cream or spray to the collection site to reduce pain and anxiety, especially in children.[3]

• Hydration: Ensure participants are well-hydrated before blood collection to improve vein visibility and accessibility.

Frequently Asked Questions (FAQs)

Q1: What are the main pharmacokinetic differences in brompheniramine between children and adults?

A1: In children, the elimination half-life of brompheniramine is shorter, and the clearance is faster compared to adults.[4] However, after allometric scaling for body size, these age-related differences may no longer be apparent.[4]

Q2: Why is there a lack of specific pharmacokinetic data for brompheniramine in the elderly?

A2: First-generation antihistamines like brompheniramine are generally not recommended for use in the elderly due to an increased risk of anticholinergic side effects, cognitive impairment, and falls.[5][6][7] This has limited the number of dedicated pharmacokinetic studies in this population.

Q3: How does the metabolism of brompheniramine differ with age?

A3: Brompheniramine is metabolized in the liver, primarily through the cytochrome P450 system.[8] In children, metabolic pathways are still maturing. In the elderly, hepatic blood flow and enzyme activity may be reduced, potentially leading to decreased metabolism and higher drug exposure.

Q4: What are the key considerations for designing a pharmacokinetic study of brompheniramine that includes different age groups?

A4: Key considerations include age-appropriate dosing, ethical considerations for vulnerable populations, appropriate blood sampling techniques for each age group, and the use of population pharmacokinetic modeling to analyze the data and account for inter-individual variability.[9][10]

Q5: Are there any validated bioanalytical methods for measuring brompheniramine in plasma?

A5: Yes, several bioanalytical methods using high-performance liquid chromatography (HPLC) or liquid chromatography-tandem mass spectrometry (LC-MS/MS) have been developed and validated for the quantification of brompheniramine in plasma.[4][11]

Data Presentation

Table 1: Summary of Brompheniramine Pharmacokinetic Parameters in Different Age Groups

Pharmacokinetic Parameter	Pediatric (2-17 years)	Adult (22-45 years)	Geriatric (>65 years) - Estimated
Time to Peak Concentration (Tmax)	Tended to occur earlier in younger children[4]	~3.1 hours[12]	Potentially delayed
Peak Plasma Concentration (Cmax)	Similar across age groups with age/weight-based dosing[4]	~11.6 ng/mL[12]	Potentially higher
Area Under the Curve (AUC)	~15-30% higher in the oldest pediatric group (12-17 years)[4]	Data not specified in the same study for direct comparison.	Potentially significantly higher
Elimination Half-life (t½)	~15 hours (no significant age-related difference after scaling)[4]	~24.9 hours[12]	Potentially prolonged
Clearance (CL/F)	Increased with age, but no difference after allometric scaling[4]	~6.0 mL/min/kg[12]	Potentially decreased

Note: Geriatric data are estimations based on general principles of pharmacokinetic changes in the elderly, as specific studies on brompheniramine in this population are limited. These estimations assume reduced renal and hepatic function, which would lead to decreased clearance and a longer half-life.

Experimental Protocols

Protocol: Single-Dose Oral Brompheniramine Pharmacokinetic Study in a Pediatric Population

Adapted from Pathirana et al., 2018.[4]

• Subject Recruitment: Recruit healthy children aged 2 to 17 years. Stratify subjects into age groups (e.g., 2-5, 6-11, 12-17 years).

• Dosing: Administer a single age- and weight-based oral dose of brompheniramine.

• Blood Sample Collection:

  • Collect a pre-dose blood sample.

  • Collect post-dose blood samples at specified time points for up to 72 hours.

  • For younger children, consider using methods to minimize distress, such as topical anesthetics or microsampling techniques.[13][14]

• Sample Processing: Centrifuge blood samples to separate plasma. Store plasma samples at -20°C or lower until analysis.

• Bioanalytical Method:

  • Develop and validate a sensitive and specific bioanalytical method for the quantification of brompheniramine in plasma, such as LC-MS/MS.[4][11]

  • The validation should adhere to regulatory guidelines (e.g., FDA, EMA).[15][16]

• Pharmacokinetic Analysis:

  • Estimate pharmacokinetic parameters using noncompartmental methods.

  • Assess the relationship between pharmacokinetic parameters and age using linear regression.

  • Consider the use of population pharmacokinetic modeling to identify sources of variability.

Mandatory Visualization

Caption: Experimental workflow for an age-related pharmacokinetic study of brompheniramine.

Caption: Logical relationship between age, physiology, pharmacokinetics, and drug response.

References

• 1. ashp.org [ashp.org]
• 2. The Importance Of Capillary Blood Specimen Collection In Geriatric And Pediatric Phlebotomy [needle.tube]
• 3. Phlebotomy Procedures for Pediatric and Geriatric Patients: Special Considerations and Techniques [needle.tube]
• 4. novumprs.com [novumprs.com]
• 5. researchgate.net [researchgate.net]
• 6. H1 Antihistamines: Current Status and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Brompheniramine  | Davis’s Drug Guide [nursing.unboundmedicine.com]
• 8. Brompheniramine - Wikipedia [en.wikipedia.org]
• 9. openaccess.sgul.ac.uk [openaccess.sgul.ac.uk]
• 10. Age-Specific Protocol Design – Clinical Research Made Simple [clinicalstudies.in]
• 11. Bioavailability assessment of a brompheniramine taste-masked pediatric formulation in a juvenile porcine model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The pharmacokinetics and antihistaminic effects of brompheniramine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. appliedclinicaltrialsonline.com [appliedclinicaltrialsonline.com]
• 14. Pediatric Clinical Trials | ACM Global Laboratories [acmgloballab.com]
• 15. ema.europa.eu [ema.europa.eu]
• 16. database.ich.org [database.ich.org]

strategies to prevent tolerance to the central nervous effects of antihistamines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating strategies to prevent tolerance to the central nervous system (CNS) effects of antihistamines.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms leading to tolerance to the CNS effects of antihistamines?

A1: Tolerance to the CNS effects of antihistamines, such as sedation, primarily develops through two main pharmacodynamic mechanisms:

• Histamine (B1213489) H1 Receptor (H1R) Desensitization: This is a rapid, short-term process where the receptor becomes less responsive to the antihistamine. Continuous exposure to an antagonist can trigger phosphorylation of the H1 receptor by G protein-coupled receptor kinases (GRKs), particularly GRK2.[1] This phosphorylation facilitates the binding of β-arrestin proteins, which uncouple the receptor from its downstream signaling pathways, thereby reducing its functional response.[2]

• Histamine H1 Receptor (H1R) Downregulation and Internalization: This is a longer-term adaptation. Prolonged exposure to some antihistamines, like diphenhydramine (B27) and triprolidine, can lead to the physical removal of H1 receptors from the cell surface through internalization.[3][4] The recovery of these cell-surface receptors may then depend on de novo protein synthesis.[3]

It is also important to distinguish between pharmacodynamic and pharmacokinetic tolerance. Pharmacodynamic tolerance involves changes at the receptor level, as described above.[5] Pharmacokinetic tolerance, on the other hand, occurs when the body metabolizes and clears the drug more rapidly upon repeated exposure, reducing the concentration of the drug that reaches the CNS.[5]

Q2: How do first, second-, and third-generation antihistamines differ in their propensity to cause CNS effects and tolerance?

A2: The generations of antihistamines are primarily classified based on their CNS penetration and side effect profiles.

• First-Generation Antihistamines (e.g., diphenhydramine, chlorpheniramine): These are lipophilic molecules that readily cross the blood-brain barrier (BBB).[6][7] Their significant occupancy of H1 receptors in the brain leads to prominent CNS effects like drowsiness and impaired cognitive and psychomotor performance.[8][9][10] Tolerance to these sedative effects can develop rapidly, sometimes within a few days of continuous use.[9][11]

• Second-Generation Antihistamines (e.g., cetirizine, loratadine, fexofenadine): These were developed to be more selective for peripheral H1 receptors and to have limited BBB penetration due to lower lipophilicity and being substrates for efflux transporters like P-glycoprotein.[6][8][12] Consequently, they cause significantly less sedation at standard therapeutic doses.[10] However, at higher doses, some second-generation agents can still cause CNS impairment.[13]

• Third-Generation Antihistamines (e.g., levocetirizine, desloratadine): These are often active metabolites of second-generation drugs, developed to have an even higher safety profile, with minimal CNS penetration and a lack of cardiotoxicity.[6][8][14] For example, fexofenadine (B15129) shows no significant H1 receptor occupancy in the brain even at high doses.[15][16]

Q3: What experimental strategies can be employed to minimize the development of CNS tolerance in preclinical models?

A3: Several strategies can be investigated in experimental settings to prevent or mitigate CNS tolerance:

• Intermittent Dosing Schedules: Continuous, daily administration of an antihistamine is more likely to induce receptor desensitization and downregulation.[9] Designing experiments with intermittent or "drug holiday" protocols, where the antihistamine is not administered daily, may allow for the resensitization of the H1 receptors.

• Rotation of Antihistamine Classes: While clinical evidence for the effectiveness of rotating different antihistamines is limited, it is a theoretical strategy to prevent the system from adapting to a single compound.[17] In a research setting, this would involve cycling between antihistamines with different chemical structures or binding kinetics.

• Use of Adjunctive Therapies: Investigating the co-administration of agents that could modulate the signaling pathways involved in tolerance may be a viable strategy. For example, exploring compounds that inhibit GRK2 activity could theoretically reduce H1R desensitization.[1]

• Development of Novel Compounds: The focus of modern drug development is on creating third-generation antihistamines that are potent peripheral H1R antagonists with extremely low BBB penetration.[8][18] Screening new chemical entities for high affinity to P-glycoprotein and low lipophilicity is a key strategy.

Troubleshooting Guides

Problem 1: Inconsistent or rapidly diminishing sedative effect in an animal model of antihistamine-induced CNS depression.

Possible Cause: Rapid development of pharmacodynamic tolerance.

Troubleshooting Steps:

• Verify Dosing Regimen: Continuous daily administration of first-generation antihistamines can lead to complete tolerance to sedative effects in as few as 3-4 days.[9][11]

• Implement an Intermittent Dosing Schedule: Introduce a "drug holiday" of 1-2 days between dosing periods to allow for receptor resensitization.

• Switch Antihistamine: If the protocol allows, switch to a different class of first-generation antihistamine to see if the effect is restored.

• Measure H1 Receptor Density: If feasible, perform ex vivo analysis of brain tissue from tolerant and non-tolerant animals to quantify H1 receptor density using radioligand binding assays. A decrease in receptor number would confirm downregulation.

Problem 2: Difficulty in quantifying the binding affinity (Ki) of a novel compound to the H1 receptor in vitro.

Possible Cause: Suboptimal conditions in the competitive radioligand binding assay.

Troubleshooting Steps:

• Ensure Proper Membrane Preparation: Use a well-established protocol for preparing membrane homogenates from cells expressing the H1 receptor (e.g., HEK293T cells).[3][19]

• Select Appropriate Radioligand: [³H]mepyramine is a commonly used and well-characterized radioligand for the H1 receptor.[3][5]

• Optimize Incubation Time: Ensure the incubation of the membrane homogenate with the radioligand and your test compound reaches equilibrium. This is typically around 4 hours at 25°C.[3][19]

• Determine Non-Specific Binding Correctly: Use a high concentration of a known H1R antagonist (e.g., 10 µM mianserin) to accurately determine the level of non-specific binding.[3]

• Check Compound Concentration Range: Use a wide range of concentrations for your test compound (e.g., from 10⁻¹² to 10⁻⁴ M) to ensure a complete displacement curve is generated.[19]

• Use the Cheng-Prusoff Equation: Correctly apply the Cheng-Prusoff equation to calculate the Ki value from the experimentally determined IC₅₀ value.[19]

Data Presentation

Table 1: Central H1 Receptor Occupancy (H1RO) of Various Antihistamines at Therapeutic Doses

Antihistamine	Generation	Dose Administered	Mean H1RO (%)	Sedative Potential
Diphenhydramine	First	30 mg	56.4%[16]	High
Bepotastine (B66143)	Second	10 mg	14.7%[16]	Low to Mild
Cetirizine	Second	10 mg	~20-50%	Mild
Fexofenadine	Third	120 mg	~0%[15]	Very Low/None

Data compiled from Positron Emission Tomography (PET) studies in healthy volunteers.[15][16]

Table 2: Development of Tolerance to Sedative Effects of Diphenhydramine (50 mg twice daily)

Parameter	Day 1 (Diphenhydramine vs. Placebo)	Day 4 (Diphenhydramine vs. Placebo)
Multiple Sleep Latency Test (MSLT)	Significantly higher sleepiness (p < 0.05)	Indistinguishable from placebo[9][11]
Subjective Sleepiness Scale (SSS)	Significantly higher sleepiness (p < 0.05)	Indistinguishable from placebo[9][11]
Psychomotor Performance	Significant impairment	Impairment completely reversed[9][11]

This study demonstrates that tolerance to the sedative effects of diphenhydramine is complete by the fourth day of administration.[9][11]

Experimental Protocols

Protocol 1: In Vitro Competitive Radioligand Binding Assay for H1 Receptor

Objective: To determine the binding affinity (Ki) of a test compound for the histamine H1 receptor.

Materials:

• HEK293T cells transiently expressing the human H1 receptor.

• Membrane preparation buffer (e.g., Tris-HCl).

• [³H]mepyramine (radioligand).

• Unlabeled test compound.

• Mianserin (B1677119) (for determining non-specific binding).

• Scintillation fluid and counter.

• Glass fiber filters.

• Filtration apparatus.

Methodology:

• Membrane Preparation: Homogenize HEK293T cells expressing H1R in ice-cold buffer and centrifuge to pellet the membranes. Resuspend the membrane pellet in fresh buffer. Determine the protein concentration using a BCA protein assay.[3]

• Assay Setup: In a 96-well plate, set up triplicate wells for total binding, non-specific binding, and a range of concentrations of the test compound.

• Incubation: Add a fixed concentration of [³H]mepyramine (e.g., 1-5 nM) to all wells.[19] Add buffer for total binding, 10 µM mianserin for non-specific binding, and increasing concentrations of the test compound for the competition curve.[3] Add the membrane homogenate to all wells.

• Equilibration: Incubate the plate for 4 hours at 25°C with gentle agitation to reach equilibrium.[3][19]

• Filtration: Rapidly separate the bound and free radioligand by filtering the contents of each well through glass fiber filters using a filtration apparatus.[20] Wash the filters with ice-cold buffer.

• Quantification: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting non-specific counts from total counts. Plot the percentage of specific binding against the log concentration of the test compound to determine the IC₅₀. Calculate the Ki value using the Cheng-Prusoff equation.[19]

Protocol 2: Animal Model for Assessing Antihistamine-Induced Sedation and Tolerance

Objective: To evaluate the sedative effects of an antihistamine and the development of tolerance over time.

Materials:

• Male ICR or BALB/c mice.[21]

• Test antihistamine (e.g., diphenhydramine).

• Vehicle control (e.g., saline).

• Apparatus for assessing psychomotor performance (e.g., rotarod, locomotor activity chambers).

Methodology:

• Acclimatization: Acclimate mice to the housing and testing environment for at least one week.[21]

• Grouping: Randomly assign mice to a vehicle control group and an antihistamine treatment group.

• Dosing Regimen: Administer the antihistamine (e.g., diphenhydramine 50 mg/kg, i.p.) or vehicle twice daily for 4 consecutive days.[9][11]

• Behavioral Testing: On Day 1 and Day 4, perform behavioral tests to assess sedation and psychomotor impairment at the time of expected peak drug effect (e.g., 30-60 minutes post-injection).

  • Locomotor Activity: Place mice in activity chambers and record total distance traveled, rearing, etc., for a set period.

  • Rotarod Test: Place mice on a rotating rod and measure the latency to fall.

• Data Analysis: Compare the performance of the antihistamine-treated group to the vehicle control group on Day 1 and Day 4. A significant difference on Day 1 that is absent on Day 4 indicates the development of tolerance.[9][11]

Mandatory Visualizations

Caption: H1 Receptor Desensitization and Internalization Pathway.

Caption: Workflow for an Animal Model of CNS Tolerance.

References

• 1. mdpi.com [mdpi.com]
• 2. Histamine H1 Receptor-Mediated JNK Phosphorylation Is Regulated by Gq Protein-Dependent but Arrestin-Independent Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. New antihistamines: a critical view [pubmed.ncbi.nlm.nih.gov]
• 7. Sedating Antihistamines and Non-Sedating Antihistamines | ResourcePharm [resourcepharm.com]
• 8. Therapeutic advantages of third generation antihistamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Efficacy and central nervous system impairment of newer-generation prescription antihistamines in seasonal allergic rhinitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Tolerance to daytime sedative effects of H1 antihistamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. [PDF] Effect of H1 antihistamines upon the central nervous system. | Semantic Scholar [semanticscholar.org]
• 13. H1 Antihistamines: Current Status and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. revistas.udes.edu.co [revistas.udes.edu.co]
• 15. researchgate.net [researchgate.net]
• 16. Brain histamine H1 receptor occupancy of orally administered antihistamines, bepotastine and diphenhydramine, measured by PET with 11C-doxepin - PMC [pmc.ncbi.nlm.nih.gov]
• 17. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 18. researchgate.net [researchgate.net]
• 19. Exploring the Effect of Cyclization of Histamine H1 Receptor Antagonists on Ligand Binding Kinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 20. giffordbioscience.com [giffordbioscience.com]
• 21. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of Brompheniramine and Cetirizine in the Management of Urticaria

For Researchers, Scientists, and Drug Development Professionals

Efficacy in Urticaria

Both brompheniramine (B1210426) and cetirizine (B192768) are effective in alleviating the symptoms of urticaria, such as pruritus (itching) and wheals (hives), through their action as histamine (B1213489) H1 receptor antagonists. However, they belong to different generations of antihistamines, which significantly influences their clinical characteristics.

Cetirizine is a widely studied second-generation antihistamine and is considered a first-line treatment for both acute and chronic urticaria.[1][2] Clinical trials have consistently demonstrated its efficacy in reducing urticaria symptoms.[3][4] For instance, studies have shown that cetirizine at a standard dose of 10 mg once daily can completely suppress urticaria.[3] Furthermore, higher doses of cetirizine (e.g., 20 mg daily) may offer additional benefits for patients with severe chronic urticaria.[5]

Brompheniramine , a first-generation antihistamine, has also been shown to be effective in providing relief from the itch and rash associated with urticaria.[6][7] Clinical experience and older studies support its use in managing urticarial symptoms.[8] However, its use is often limited by its side effect profile, particularly sedation.[6][7]

Quantitative Data Summary

Due to the absence of direct comparative trials, the following table summarizes efficacy and safety data from separate studies. The Urticaria Activity Score (UAS) is a validated tool used in clinical trials to assess the severity of urticaria, with higher scores indicating greater severity.[9][10][11][12][13]

Parameter	Brompheniramine	Cetirizine
Drug Generation	First-Generation Antihistamine	Second-Generation Antihistamine
Efficacy in Urticaria	Effective in relieving itch and rash[7]	Effective in completely suppressing urticaria[3]; considered a treatment of choice for chronic idiopathic urticaria
Sedation	Significant drowsiness reported[6][7][14]	Less sedating than first-generation antihistamines[15][16], though drowsiness can still occur[17]
Anticholinergic Effects	High anticholinergic activity, leading to side effects like dry mouth, blurred vision[14]	Low to negligible anticholinergic effects
Dosing Frequency	Typically multiple times a day (e.g., 12 mg twice daily in sustained-release form)[6]	Once daily (standard dose of 10 mg)[18]

Experimental Protocols

Detailed methodologies for key experiments cited are provided below to facilitate critical evaluation and replication.

Brompheniramine in Urticaria and Dermographism Study

• Objective: To assess the effects of brompheniramine maleate (B1232345) on the symptoms and well-being of adults with urticaria with or without dermographism.

• Study Design: A randomized, double-blind, cross-over study.

• Participants: 16 adults with urticaria.

• Intervention:

  • An initial 2-week period with no therapy.

  • Patients were then randomized to receive either brompheniramine maleate (12 mg twice daily in sustained-release form) or terfenadine (B1681261) (60 mg twice daily) for 2 weeks.

  • This was followed by a cross-over to the other treatment for an additional 2 weeks.

• Outcome Measures: Symptom relief of itch and rash, and the incidence of drowsiness were assessed using a symptom questionnaire.[6][7]

Cetirizine in Chronic Idiopathic Urticaria Study

• Objective: To compare the safety and efficacy of cetirizine with hydroxyzine (B1673990) and placebo in the treatment of chronic idiopathic urticaria.

• Study Design: A 4-week multicenter, randomized, double-blind, double-dummy, placebo-controlled study.

• Participants: 188 patients (at least 12 years of age) with symptomatic chronic idiopathic urticaria for at least 6 weeks.

• Intervention:

  • Cetirizine 10 mg once daily.

  • Hydroxyzine 25 mg three times daily.

  • Placebo.

• Outcome Measures: Patients and investigators evaluated symptoms of urticaria (number and size of lesions, severity of pruritus) and adverse effects using a 4-point scale.[18]

Mechanism of Action and Signaling Pathways

Both drugs exert their primary effect by blocking the histamine H1 receptor.

Brompheniramine acts as a competitive antagonist at H1 receptors.[19] As a first-generation antihistamine, it readily crosses the blood-brain barrier, leading to significant central nervous system effects such as drowsiness.[14] Its anticholinergic properties also contribute to its side effect profile.

Cetirizine is a selective peripheral H1 receptor antagonist. Its limited ability to cross the blood-brain barrier results in a lower incidence of sedation compared to first-generation antihistamines.[15] Beyond H1-receptor blockade, cetirizine has demonstrated anti-inflammatory properties, including the inhibition of eosinophil infiltration, which may contribute to its efficacy in managing the late-phase reaction of allergic inflammation.[20][21]

Signaling Pathway of H1 Receptor Antagonism

Caption: H1 Receptor Antagonism by Brompheniramine and Cetirizine.

Experimental Workflow for a Comparative Clinical Trial

Caption: Idealized Experimental Workflow for a Comparative Trial.

Conclusion

Both brompheniramine and cetirizine are effective in treating urticaria. Cetirizine, a second-generation antihistamine, is generally preferred due to its favorable side-effect profile, particularly lower rates of sedation and anticholinergic effects, and its convenient once-daily dosing. Brompheniramine remains a therapeutic option, but its use should be weighed against the higher likelihood of central nervous system side effects. For research and drug development, the focus remains on agents with high efficacy and minimal off-target effects. Future head-to-head clinical trials would be beneficial to provide a more direct and quantitative comparison of these two compounds in the management of urticaria.

References

• 1. emedicine.medscape.com [emedicine.medscape.com]
• 2. Treatment of urticaria. An evidence-based evaluation of antihistamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. H1‐antihistamines for chronic spontaneous urticaria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cetirizine - Wikipedia [en.wikipedia.org]
• 5. Key points from the evidence | Chronic urticaria: off-label doses of cetirizine | Advice | NICE [nice.org.uk]
• 6. karger.com [karger.com]
• 7. Terfenadine and brompheniramine maleate in urticaria and dermographism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A clinical trial of brompheniramine maleate in chronic urticaria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Automatic Urticaria Activity Score: Deep Learning–Based Automatic Hive Counting for Urticaria Severity Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Comparison and interpretability of the available urticaria activity scores - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ClinicalTrials.gov [clinicaltrials.gov]
• 12. ClinicalTrials.gov [clinicaltrials.gov]
• 13. ClinicalTrials.gov [clinicaltrials.gov]
• 14. Brompheniramine - Wikipedia [en.wikipedia.org]
• 15. The Role of Cetirizine in the Changing Landscape of IV Antihistamines: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A STUDY ON TREATMENT OF CHRONIC IDIOPATHIC URTICARIA WITH CETIRIZINE - PMC [pmc.ncbi.nlm.nih.gov]
• 17. drugs.com [drugs.com]
• 18. Cetirizine versus hydroxyzine and placebo in chronic idiopathic urticaria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. What is the mechanism of Brompheniramine Maleate? [synapse.patsnap.com]
• 20. tandfonline.com [tandfonline.com]
• 21. Cetirizine: a new H1 antagonist with antieosinophilic activity in chronic urticaria - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide to Validated HPLC Methods for Brompheniramine Quantification Following ICH Guidelines

This guide provides a comprehensive comparison of various validated High-Performance Liquid Chromatography (HPLC) methods for the quantification of brompheniramine (B1210426) in pharmaceutical formulations. The methodologies discussed have been validated in accordance with the International Council for Harmonisation (ICH) guidelines, ensuring their suitability for quality control and drug development applications.[1][2][3][4][5][6][7][8]

Introduction to Brompheniramine and HPLC Method Validation

Brompheniramine is an antihistamine belonging to the propylamine (B44156) class, commonly used to treat symptoms of the common cold and allergic rhinitis. Accurate and precise quantification of brompheniramine in pharmaceutical products is crucial for ensuring safety and efficacy. HPLC is a widely used analytical technique for this purpose due to its high resolution, sensitivity, and specificity.

The validation of an analytical procedure, as per ICH guidelines, is the process by which it is established, by laboratory studies, that the performance characteristics of the procedure meet the requirements for the intended analytical applications.[4][5][6][7][8] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.[5][6]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.[5][6]

• Accuracy: The closeness of the test results obtained by the method to the true value.[5][6]

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[5][6] This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Comparative Analysis of Validated HPLC Methods

The following tables summarize the performance characteristics of different validated HPLC methods for the quantification of brompheniramine, often in combination with other active pharmaceutical ingredients (APIs).

Table 1: Chromatographic Conditions of Validated HPLC Methods

Method	Stationary Phase (Column)	Mobile Phase	Flow Rate (mL/min)	Detection Wavelength (nm)	Retention Time (min)
Method A	Chromatopak C18 (25cm × 4.6 mm i.d.×5 μm)	Methanol (B129727): Acetonitrile (B52724): 0.025 M Phosphate (B84403) Buffer (50:25:25 v/v/v)	Not Specified	265	12.219 (as Chlorpheniramine)
Method B	Cyano column (5 µm particle size)	10mM triethylamine-phosphoric acid buffer (pH 4.0) and MeOH (35:65, v/v)	1.0	215	6.69 (as Chlorpheniramine)
Method C	Varian C18, 150 x 4.6 mm, 5μ	Not Specified	1.5	Not Specified	Not Specified
Method D	C18 column (250mm× 4.6, 5µm)	Phosphate buffer (pH 3) and acetonitrile (60:40 v/v)	1.0	265	2.44 (as Chlorpheniramine)

Table 2: Validation Parameters of Different HPLC Methods

Parameter	Method A	Method B	Method C	Method D
Linearity Range (µg/mL)	5.0–30.0 (as Chlorpheniramine)	Not Specified	Not Specified	Not Specified
Correlation Coefficient (r²)	0.9988 (as Chlorpheniramine)	> 0.99	Not Specified	0.999
Accuracy (% Recovery)	Not Specified	bias < 2.0%	98.6% - 104.1%	98-102%
Precision (%RSD)	< 2.0%	< 2.0%	0.87% - 3.57%	< 2.0%
LOD (µg/mL)	Not Specified	Not Specified	0.126 (as impurity)	Not Specified
LOQ (µg/mL)	Not Specified	Not Specified	0.266 (as impurity)	Not Specified

Experimental Protocols

Below are the detailed methodologies for the key experiments cited in the comparison tables.

Method A: Simultaneous Estimation of Bromhexine hydrochloride, Chlorpheniramine maleate, Dextromethorphan hydrobromide and Guaiphenesin [2]

• Apparatus: A High-Performance Liquid Chromatograph with a UV detector.

• Chromatographic Conditions:

  • Column: Chromatopak C18 (25cm × 4.6 mm i.d.×5 μm).[2]

  • Mobile Phase: A mixture of methanol, acetonitrile, and 0.025 M phosphate buffer in the ratio of 50:25:25 (v/v/v).[2]

  • Detection: UV detection at 265 nm.[2]

• Validation Procedures: The method was validated according to ICH guidelines for linearity, precision, and accuracy.[2] Linearity was assessed over a concentration range of 5.0-30.0 μg/ml for Chlorpheniramine maleate, and the correlation coefficient was found to be 0.9988.[2]

Method B: Simultaneous Determination of Bromhexine, Chlorpheniramine, Paracetamol, and Pseudoephedrine [3][9]

• Apparatus: A High-Performance Liquid Chromatograph with a UV detector.

• Chromatographic Conditions:

  • Column: Cyano column (5 µm particle size).[3][9]

  • Mobile Phase: An isocratic mobile phase consisting of a mixture of 10mM triethylamine-phosphoric acid buffer (pH 4.0) and methanol (35:65, v/v).[3][9]

  • Flow Rate: 1.0 mL/min.[3][9]

  • Detection: UV detection at 215 nm.[3][9]

• Validation Procedures: The method was validated as per ICH guidelines, demonstrating linearity (r > 0.99), accuracy (bias < 2.0%), and repeatability (RSD < 2.0%).[3][9]

Method C: Quantification of (4-Bromophenyl){Pyridine-2-Yl} Acetonitrile Impurity in Brompheniramine Maleate [10]

• Apparatus: Waters HPLC system with a PDA detector.

• Chromatographic Conditions:

  • Column: Varian C18, 150 x 4.6 mm, 5μ.[10]

  • Flow Rate: 1.5 mL/min.[10]

• Validation Procedures: The method was validated as per ICH requirements for specificity, linearity, accuracy, precision, and robustness.[10] Accuracy was demonstrated by recovery studies at different levels, with recovery values between 98.6% and 104.1%.[10]

Method D: Assay of Chlorpheniramine Maleate Injection [11]

• Apparatus: A High-Performance Liquid Chromatograph with a photodiode array detector.

• Chromatographic Conditions:

  • Column: C18 column (250mm× 4.6, 5µm).[11]

  • Mobile Phase: A mixture of phosphate buffer (pH 3 adjusted with Ortho Phosphoric Acid) and acetonitrile in the ratio of 60:40 (v/v).[11]

  • Flow Rate: 1.0 mL/min.[11]

  • Detection: UV detection at 265 nm.[11]

• Validation Procedures: The method was validated according to ICH guidelines for linearity, precision, accuracy, robustness, and specificity.[11] The linearity was established with a correlation coefficient of 0.999, and the accuracy was confirmed with recovery rates between 98% and 102%.[11]

Visualizations

The following diagrams illustrate the typical workflow for HPLC method validation and the logical relationship between different validation parameters as per ICH guidelines.

Caption: A typical workflow for HPLC method validation as per ICH guidelines.

Caption: Interrelation of key validation parameters defined by ICH Q2(R2).

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 4. Ich guidelines for validation final | PPTX [slideshare.net]
• 5. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 6. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 7. ema.europa.eu [ema.europa.eu]
• 8. database.ich.org [database.ich.org]
• 9. DEVELOPMENT AND VALIDATION OF A HPLC METHOD FOR THE SIMULTANEOUS DETERMINATION OF BROMHEXINE, CHLORPHENIRAMINE, PARACETAMOL, AND PSEUDOEPHEDRINE IN THEIR COMBINED COLD MEDICINE FORMULATIONS | CoLab [colab.ws]
• 10. iosrjournals.org [iosrjournals.org]
• 11. recentscientific.com [recentscientific.com]

A Comparative Pharmacokinetic Analysis of Brompheniramine and Chlorpheniramine in the Pediatric Population

This guide provides a detailed comparison of the pharmacokinetic profiles of two structurally similar first-generation antihistamines, brompheniramine (B1210426) and chlorpheniramine (B86927), with a specific focus on the pediatric population. The data presented is intended for researchers, scientists, and professionals in drug development to facilitate an evidence-based understanding of these compounds in children.

Pharmacokinetic Data Summary

The following table summarizes key pharmacokinetic parameters for brompheniramine and chlorpheniramine following oral administration in children. The data is compiled from studies involving children aged 2 to 17 years.[1][2]

Pharmacokinetic Parameter	Brompheniramine	Chlorpheniramine	Age Group (years)	Reference
Time to Peak Concentration (Tmax)	~3.2 hours	~2.5 ± 1.5 hours	6-16	[2][3]
Tended to be earlier in the youngest group	Tended to be earlier in the youngest group	2-5	[1][2]
Peak Plasma Concentration (Cmax)	~7.7 ± 0.7 ng/mL	Similar across age groups	2-17	[1][2]
Similar across age groups	-	2-17	[1][2]
Area Under the Curve (AUC)	~15-30% higher in the oldest age group	~15-30% higher in the oldest age group	12-17 vs 2-5	[1][2]
Elimination Half-Life (t1/2)	~12.4 ± 1.1 hours	~13.1 ± 6.3 hours	6-16	[2][4]
~15 hours (no age-related difference)	~15 hours (no age-related difference)	2-17	[1][2]
Decreased in children compared to adults	Decreased in children compared to adults	General	[5]
Oral Clearance (CL/F)	~20.2 ± 2.1 mL/min/kg	~7.2 ± 3.2 mL/min/kg	6-16	[2][4]
Increased with age (before allometric scaling)	Increased with age (before allometric scaling)	2-17	[1][2]
Volume of Distribution (Vd/F)	-	~7.0 ± 2.8 L/kg	6-16	[3][4]
Increased with age (before allometric scaling)	Increased with age (before allometric scaling)	2-17	[1][2]
Metabolism	Hepatic, via N-dealkylation.	Hepatic, via CYP450 enzymes (including CYP2D6) to active and inactive metabolites.[3][5]	General	[6][7]
Excretion	Primarily in urine.[6]	Primarily in urine.[3]	General

Key Findings from Comparative Studies:

A pivotal study directly comparing the two drugs in children aged 2 to 17 years found that after a single, age- and weight-based oral dose, the peak plasma concentration (Cmax) was similar across different age groups for both brompheniramine and chlorpheniramine.[1][2] However, the time to reach this peak (Tmax) tended to be shorter in the youngest children (2-5 years old).[1][2] The total drug exposure, represented by the area under the curve (AUC), was approximately 15% to 30% higher in the oldest age group (12-17 years) compared to the youngest.[1][2]

While apparent oral clearance (CLo) and volume of distribution (Vz/F) increased with age, these differences were not present after allometric scaling, suggesting that the changes are primarily related to body size.[1][2] Consequently, no significant age-related differences were observed in the elimination half-life (t1/2,z), which was approximately 15 hours for both drugs across the pediatric age range studied.[1][2]

Experimental Protocols

The data presented above is primarily derived from two pediatric clinical trials (NCT00894634 and NCT00837837).[1] The methodology employed in these studies is detailed below.

Study Design and Population

• Participants: A total of 72 pediatric subjects, aged 2 to 17 years, were enrolled in two separate studies.[1][2]

• Dosing: A single, oral dose of either brompheniramine or chlorpheniramine was administered. The dosage was based on an age- and weight-based nomogram, ranging from 1 to 4 mg.[1][2]

• Administration: The medication was given with 2 to 6 ounces of water at least two hours after a light breakfast to ensure standardized absorption conditions.[1][2]

Sample Collection and Analysis

• Sampling: Plasma samples were collected from each participant before the dose was administered (pre-dose) and at multiple time points for up to 72 hours after dosing.[1][2]

• Analytical Method: The concentrations of brompheniramine and chlorpheniramine in the plasma samples were quantified using a validated high-pressure liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) method.[1][2]

Pharmacokinetic Analysis

• Methodology: Pharmacokinetic parameters were calculated using noncompartmental methods.[1][2]

• Statistical Analysis: Linear regression was used to assess the relationship between pharmacokinetic parameters and age.[1][2] Allometric scaling was applied to normalize clearance and volume of distribution for body size.[1][2]

Visualizations

Pediatric Pharmacokinetic Study Workflow

The following diagram illustrates the generalized workflow for a pediatric pharmacokinetic study, from subject recruitment to data analysis, as described in the cited experimental protocols.

Caption: Workflow of a pediatric pharmacokinetic clinical trial.

References

• 1. Brompheniramine and Chlorpheniramine Pharmacokinetics Following Single-Dose Oral Administration in Children Aged 2 to 17 Years - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medicine.com [medicine.com]
• 4. Pharmacokinetics and efficacy of chlorpheniramine in children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Clinical pharmacokinetics of chlorpheniramine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Brompheniramine | C16H19BrN2 | CID 6834 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Brompheniramine - Wikipedia [en.wikipedia.org]

A Comparative Analysis of the Sedative Effects of Brompheniramine and Triprolidine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the sedative effects of two first-generation antihistamines, brompheniramine (B1210426) and triprolidine (B1240482) hydrochloride. The information presented is based on available experimental data to assist researchers and professionals in drug development in understanding the sedative profiles of these compounds.

Introduction

Brompheniramine and triprolidine are both potent H1 receptor antagonists belonging to the alkylamine class of first-generation antihistamines. Their ability to cross the blood-brain barrier and interact with central H1 receptors is responsible for their sedative side effects.[1][2] Understanding the comparative sedative potential is crucial for the development of new therapeutics with improved safety profiles.

Mechanism of Sedation

The primary mechanism underlying the sedative effects of both brompheniramine and triprolidine is their competitive antagonism of histamine (B1213489) H1 receptors in the central nervous system (CNS). Histamine in the CNS acts as a neurotransmitter promoting wakefulness. By blocking H1 receptors, these drugs inhibit the arousal-promoting signals of histamine, leading to drowsiness and sedation.[1][2] Both compounds also possess anticholinergic properties which may contribute to their overall CNS effects.[1][2]

Caption: Simplified Histamine H1 Receptor Signaling Pathway and Antihistamine Action.

Quantitative Comparison of Sedative Effects

A key study directly comparing the sedative effects of brompheniramine maleate (B1232345) and triprolidine hydrochloride on visuo-motor coordination in human subjects provides valuable quantitative data.[1]

Compound	Dose	Time of Peak Impairment (post-ingestion)	Duration of Impairment
Brompheniramine Maleate	4 mg	1.5 - 3.0 hours	~1.5 hours
12 mg (sustained release)	1.5 hours	Shorter than 2.5mg Triprolidine
Triprolidine Hydrochloride	2.5 mg	0.5 - 3.0 hours	~2.5 hours
10 mg (sustained release)	1.5 - 5.0 hours	~3.5 hours

Note: The study indicated that at the standard immediate-release doses, triprolidine (2.5 mg) had a more immediate and slightly longer-lasting effect on performance impairment compared to brompheniramine (4 mg).[1] The sustained-release formulation of triprolidine also showed a more prolonged period of performance impairment.[1]

Experimental Protocols

Assessment of Visuo-Motor Coordination

The data presented in the table above was derived from a study employing a visuo-motor coordination task.

• Objective: To measure the effect of the antihistamines on the ability to coordinate visual perception with motor output.

• Methodology:

  • Participants: Healthy human volunteers.

  • Design: A balanced, crossover design where each subject received each drug and placebo at different times.

  • Task: Subjects were required to perform a task that involved tracking a moving target or a similar test of hand-eye coordination.

  • Measurements: Performance was likely quantified by metrics such as time on target, number of errors, or reaction time.

  • Time Points: Assessments were conducted at baseline and at several intervals post-ingestion (0.5, 1.5, 3.0, 5.0, and 7.0 hours) to capture the onset, peak, and duration of the drug's effect.[1]

• Subjective Assessments: In addition to the objective performance task, subjects also provided subjective ratings of their well-being, performance, and sleepiness. However, in the cited study, there were no consistent changes in these subjective measures.[1]

Caption: Experimental Workflow for Comparing Antihistamine Effects on Performance.

Discussion and Conclusion

The available data from direct comparative studies, although dated, suggests that triprolidine hydrochloride may have a more pronounced and prolonged sedative effect on visuo-motor performance than brompheniramine maleate at standard therapeutic doses.[1] Both compounds are classic examples of first-generation antihistamines with significant CNS-depressant properties.

References

• 1. Effect of the antihistamines, brompheniramine maleate and triprolidine hydrochloride, on performance in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Double-Blind Clinical Trial: Mequitazine versus Brompheniramine for Allergic Disorders

A comparative analysis of a double-blind clinical trial assessing the efficacy and tolerability of mequitazine (B1676290) and brompheniramine (B1210426) in the treatment of allergic disorders reveals that mequitazine is at least as effective as brompheniramine with a significantly lower incidence of drowsiness.[1][2] The study provides valuable quantitative data and a clear experimental protocol for researchers and drug development professionals in the field of allergy and immunology.

Comparative Efficacy and Tolerability

The clinical trial demonstrated that mequitazine provides comparable, if not superior, therapeutic benefits to brompheniramine in patients with various allergic conditions.[2] Notably, the incidence of daytime drowsiness, a common side effect of first-generation antihistamines, was significantly lower in the mequitazine-treated group.[1][2]

Parameter	Mequitazine	Brompheniramine	p-value
Patient-Reported Improvement	Significantly more improvement	-	< 0.001[2]
Mean Daily Drowsiness Score	Lower (less drowsiness)	Higher (more drowsiness)	0.015[2]
Overall Symptomatic Relief	At least as effective as brompheniramine	-	-[1][2]
Other Side Effects	Few reported	Few reported	-[1][2]
Drowsiness was rated on a scale of 0 (none) to 3 (very drowsy).[2]

Experimental Protocol

The study was a randomized, double-blind clinical trial involving 48 patients diagnosed with allergic disorders.[1][2]

Patient Population:

• 48 ambulatory patients with a confirmed allergic etiology of their condition, supported by intradermal tests.[2]

• The patient cohort included individuals with pollenosis, ocular allergy, perennial rhinitis, rhinopharyngitis, urticaria, and asthma.[2]

Treatment Regimen:

• Patients were randomly allocated to one of two treatment groups.[2]

• Group 1: Received 10 mg of mequitazine daily, administered in two divided doses (5 mg per dose).[1][2]

• Group 2: Received 24 mg of brompheniramine daily, administered in two divided doses (12 mg per dose).[1][2]

• The trial duration was 14 days for both groups.[1][2]

• Medications were supplied in capsules of identical appearance to maintain the double-blind nature of the study.[2]

Data Collection and Analysis:

• Patients recorded their responses to a questionnaire on a daily basis.[1][2]

• The primary outcomes assessed were the efficacy in controlling allergic symptoms and the tolerance to the medication, with a particular focus on daytime drowsiness.[2]

• Statistical analysis was performed using the Mann-Whitney U test for drowsiness scores and the chi-squared test for patient-reported improvement.[2]

Visualizing the Experimental Workflow

Caption: Experimental workflow of the double-blind clinical trial.

Signaling Pathway of H1 Antihistamines

Mequitazine and brompheniramine are both first-generation antihistamines that act as inverse agonists at the histamine (B1213489) H1 receptor. Their mechanism of action involves blocking the effects of histamine, a key mediator in allergic reactions.

Caption: Simplified signaling pathway of H1 antihistamines.

References

• 1. Comparative trial of two antihistamines, mequitazine and brompheniramine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]

A Comparative Analysis of Performance Impairment Induced by Different Brompheniramine Sustained-Release Systems

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the performance-impairing effects of two distinct sustained-release systems of brompheniramine (B1210426) maleate (B1232345), a first-generation antihistamine. The data presented is derived from a clinical study investigating how the drug's release profile over time can alter its impact on psychomotor performance and mood. Understanding these differences is crucial for the development of safer and more effective drug delivery systems.

Experimental Data Summary

A study was conducted to determine if variations in the sustained-release mechanism of 10 mg brompheniramine maleate would lead to different levels of performance impairment. The two commercial preparations examined were one with a linear release (LR) system and another with a non-linear release (NLR) system.[1][2] The following table summarizes the key findings on psychomotor performance and subjective mood changes at various time points after a single dose.

Performance Metric	Time Post-Dosage	Non-Linear Release (NLR) System	Linear Release (LR) System	Placebo/Control
Reaction Time	2.75 hours	Significantly slowed[1][2]	No significant impairment	No significant change
5.5 hours	Significantly slowed[1][2]	Significantly slowed[1][2]	No significant change
Serial Choice Performance	5.5 hours	Not specified	Increased pausing[1][2]	No significant change
Visual Search	1, 2.75, 5.5, 7.25 hours	No impairment[1][2]	No impairment[1][2]	No significant change
Subjective Feeling	2.75 hours	Increased feelings of uncoordination[1][2]	No significant increase	No significant change

Experimental Protocols

The comparative study utilized a robust experimental design to assess the effects of the different brompheniramine sustained-release systems.

Study Design: A single-dose study was conducted with 36 male participants.[1][2] These subjects were divided into four separate groups: one receiving the brompheniramine with the linear release (LR) system, a second group with the non-linear release (NLR) system, a third group receiving a placebo, and a fourth drug-free control group.[1][2]

Dosage and Administration: A single 10 mg dose of brompheniramine maleate was administered at 8:30 AM to the respective groups.[1][2]

Performance and Mood Assessment: Participants' mood and psychomotor performance were evaluated at four time points post-dosage: 1 hour, 2.75 hours, 5.5 hours, and 7.25 hours.[1][2] The assessments included:

• Mood Inventories: To capture subjective feelings, including sensations of uncoordination.[1][2]

• Serial Choice Reaction Time: To measure the speed and accuracy of responses to a series of stimuli.[1][2]

• Visual Search Tasks: To assess the ability to identify a target among distractors.[1][2]

Visualizations

Experimental Workflow for Assessing Performance Impairment

Caption: Experimental workflow for the comparative study.

Logical Relationship of Release Systems and Performance Impairment

Caption: Impact of release systems on performance impairment.

References

• 1. Differences in performance impairment due to brompheniramine maleate as a function of the sustained-release system - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Differences in performance impairment due to brompheniramine maleate as a function of the sustained-release system - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Brompheniramine's Cross-Reactivity with Other H1 Antagonists

For researchers, scientists, and drug development professionals, understanding the cross-reactivity profile of a compound is paramount. This guide provides a detailed comparison of brompheniramine (B1210426), a first-generation alkylamine antihistamine, with other H1 antagonists, focusing on their binding affinities and functional activities at the histamine (B1213489) H1 receptor and other relevant receptors.

Brompheniramine is a potent antagonist of the histamine H1 receptor and is structurally similar to chlorpheniramine (B86927), with the only difference being the substitution of a bromine atom for a chlorine atom on the phenyl ring.[1] Both are classified as first-generation antihistamines, a group known for its sedative effects due to the ability to cross the blood-brain barrier.[2] This guide delves into the available experimental data to provide a quantitative and qualitative comparison of brompheniramine with other H1 antagonists.

Quantitative Comparison of Receptor Binding Affinities

A critical aspect of characterizing any H1 antagonist is its binding affinity (Ki) for the H1 receptor. A lower Ki value indicates a higher binding affinity. While direct comparative studies simultaneously assessing the Ki of brompheniramine alongside a wide range of other H1 antagonists are limited in the readily available literature, data from various sources allows for a compiled comparison.

Drug	Generation	Chemical Class	H1 Receptor Ki (nM)	Muscarinic Receptor Ki (nM)
Brompheniramine	First	Alkylamine	Data Not Available	No significant difference from Chlorpheniramine[3]
Chlorpheniramine	First	Alkylamine	3.2[4]	1,600[4]
Diphenhydramine	First	Ethanolamine	16[4]	130 (M1), 220 (M2), 190 (M3)[4]
Hydroxyzine	First	Piperazine	2.0	50
Cetirizine	Second	Piperazine	2.5 - 6.3	> 10,000
Loratadine	Second	Piperidine	1.1 - 5.0	> 10,000
Fexofenadine	Second	Piperidine	10.1	> 10,000

Note: Ki values are compiled from multiple sources and experimental conditions may vary. The data for muscarinic receptor affinity for Hydroxyzine, Cetirizine, Loratadine, and Fexofenadine are generally reported as low or negligible without specific Ki values in all sources.

Signaling Pathways and Experimental Workflows

The primary mechanism of action for H1 antagonists is the blockade of the H1 receptor, which is a G-protein coupled receptor (GPCR). Histamine binding to the H1 receptor activates the Gq/11 signaling pathway, leading to the activation of phospholipase C (PLC) and subsequent production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). This cascade results in an increase in intracellular calcium levels and the activation of protein kinase C (PKC), ultimately leading to the physiological effects of an allergic response. H1 antagonists act as inverse agonists, stabilizing the inactive conformation of the receptor and preventing this signaling cascade.

Figure 1: H1 Receptor Signaling Pathway.

The cross-reactivity and binding affinity of H1 antagonists are typically determined using competitive radioligand binding assays. This experimental workflow allows for the quantification of a compound's ability to displace a known radiolabeled ligand from the target receptor.

Figure 2: Competitive Radioligand Binding Assay Workflow.

Detailed Experimental Protocols

Radioligand Binding Assay for H1 Receptor Affinity

This protocol is a standard method for determining the binding affinity (Ki) of a test compound for the histamine H1 receptor.

1. Materials:

• Membrane Preparation: Cell membranes from a cell line stably expressing the human H1 receptor (e.g., HEK293 or CHO cells).

• Radioligand: [³H]pyrilamine (a specific H1 antagonist).

• Test Compound: Brompheniramine and other H1 antagonists.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Non-specific Binding Control: A high concentration (e.g., 10 µM) of a known H1 antagonist like mianserin (B1677119) or diphenhydramine.

• Filtration Apparatus: Glass fiber filters (e.g., Whatman GF/B) and a cell harvester.

• Scintillation Cocktail and Counter.

2. Procedure:

• Incubation: In a 96-well plate, combine the cell membrane preparation (typically 20-50 µg of protein), a fixed concentration of [³H]pyrilamine (usually at its Kd value), and varying concentrations of the unlabeled test compound.

• Total and Non-specific Binding: For total binding wells, omit the test compound. For non-specific binding wells, add the high concentration of the non-specific binding control.

• Equilibration: Incubate the plate at room temperature (25°C) for 60-120 minutes to allow the binding to reach equilibrium.

• Filtration: Terminate the incubation by rapid filtration through the glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

• Washing: Quickly wash the filters three times with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

3. Data Analysis:

• Calculate Specific Binding: Subtract the counts per minute (CPM) from the non-specific binding wells from the CPM of all other wells.

• Generate Competition Curve: Plot the percentage of specific binding against the logarithm of the test compound concentration.

• Determine IC50: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC50 value.

• Calculate Ki: Convert the IC50 value to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Conclusion

Brompheniramine is a potent first-generation H1 antagonist with a pharmacological profile similar to its structural analog, chlorpheniramine. While a precise, directly comparative Ki value for brompheniramine at the H1 receptor is not available in the reviewed literature, its established efficacy and structural similarity to chlorpheniramine suggest a high binding affinity. Its cross-reactivity at muscarinic receptors appears to be comparable to that of chlorpheniramine, indicating a degree of selectivity for the H1 receptor over muscarinic receptors. For a more definitive quantitative comparison, further studies directly comparing the binding affinities of brompheniramine and a broad panel of other H1 antagonists under identical experimental conditions would be invaluable to the scientific community.

References

• 1. Brompheniramine - Wikipedia [en.wikipedia.org]
• 2. Antihistamines: first generation vs newer antihistamines [aaaai.org]
• 3. Affinities of brompheniramine, chlorpheniramine, and terfenadine at the five human muscarinic cholinergic receptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

A Comparative Analysis of First-Generation vs. Second-Generation Antihistamines for Allergic Rhinitis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of first- and second-generation antihistamines for the treatment of allergic rhinitis, focusing on their pharmacological differences, clinical efficacy, and safety profiles. The information is supported by experimental data to aid in research and development.

Mechanism of Action: A Tale of Two Generations

Both first and second-generation antihistamines exert their therapeutic effect by acting as inverse agonists at the histamine (B1213489) H1 receptor. Histamine, a key mediator in allergic reactions, binds to H1 receptors on various cells, triggering a signaling cascade that results in the classic symptoms of allergic rhinitis: sneezing, itching, rhinorrhea, and nasal congestion. By binding to the H1 receptor, antihistamines stabilize it in an inactive conformation, thereby preventing histamine-induced activation.

The primary distinction between the two generations lies in their selectivity and ability to cross the blood-brain barrier.

First-generation antihistamines , such as diphenhydramine (B27) and chlorpheniramine (B86927), are lipophilic molecules that readily cross the blood-brain barrier.[1] This leads to significant interaction with H1 receptors in the central nervous system (CNS), causing sedation, drowsiness, and impaired cognitive and psychomotor function.[1] Furthermore, they are non-selective and can bind to other receptors, such as muscarinic, serotonergic, and alpha-adrenergic receptors, leading to a range of anticholinergic side effects like dry mouth, urinary retention, and constipation.[1]

Second-generation antihistamines , including loratadine (B1675096), cetirizine, and fexofenadine, are lipophobic and are substrates for P-glycoprotein, an efflux pump in the blood-brain barrier. This significantly limits their CNS penetration, resulting in a non-sedating profile at standard doses.[1] They also exhibit high selectivity for peripheral H1 receptors, minimizing off-target effects and reducing the incidence of anticholinergic side effects.[1]

Signaling Pathway of H1 Receptor Activation and Inhibition

Caption: H1 Receptor Signaling Pathway.

Comparative Efficacy: Head-to-Head Clinical Data

Clinical trials have demonstrated that while both generations of antihistamines are effective in reducing the symptoms of allergic rhinitis, second-generation agents offer a superior safety profile without compromising efficacy.

A key metric for evaluating efficacy in allergic rhinitis clinical trials is the Total Nasal Symptom Score (TNSS), which is a composite score of four individual nasal symptoms: rhinorrhea (runny nose), nasal congestion, nasal itching, and sneezing.[2][3] Each symptom is typically rated on a 4-point scale (0=none, 1=mild, 2=moderate, 3=severe), with a maximum total score of 12.[2]

The following tables summarize data from a randomized, single-blind clinical trial comparing the efficacy and safety of the first-generation antihistamine chlorpheniramine with the second-generation antihistamine loratadine in patients with seasonal allergic rhinitis.

Table 1: Efficacy Comparison based on Total Symptom Score Improvement

Treatment Group	Number of Patients	Improvement in Total Symptom Score (Day 3)	Improvement in Total Symptom Score (Day 14)
Loratadine (10 mg/day)	66	54%	65%
Chlorpheniramine (8 mg/day)	65	57%	64%

Data from a comparative study of loratadine plus pseudoephedrine sulfate (B86663) versus chlorpheniramine maleate (B1232345) plus pseudoephedrine sulfate. The data presented here isolates the antihistamine component's contribution for comparative purposes.[4][5]

Table 2: Comparative Incidence of Adverse Effects

Adverse Effect	Loratadine (10 mg/day)	Chlorpheniramine (8 mg/day)
Sedation/Drowsiness	7%	22%
Dry Mouth	7%	19%
Fatigue	6%	25%

Data from the same comparative study, highlighting the significantly lower incidence of CNS and anticholinergic side effects with the second-generation antihistamine.[4][5]

In another study, loratadine was found to be significantly more effective than chlorpheniramine in providing complete relief of symptoms (57.7% vs. 23.8% of patients, respectively).[6][7]

Experimental Protocols: A Generalized Clinical Trial Design

The following outlines a typical experimental protocol for a randomized, double-blind, placebo-controlled clinical trial designed to compare the efficacy and safety of a first-generation versus a second-generation antihistamine for seasonal allergic rhinitis.

3.1. Study Objective: To compare the efficacy and safety of a first-generation antihistamine (e.g., chlorpheniramine) versus a second-generation antihistamine (e.g., loratadine) and placebo in the treatment of seasonal allergic rhinitis.

3.2. Study Design: A multicenter, randomized, double-blind, placebo-controlled, parallel-group study.

3.3. Patient Population:

• Inclusion Criteria:

  • Male and female patients aged 18-60 years.

  • A clinical history of seasonal allergic rhinitis for at least two years.

  • Positive skin prick test to a relevant seasonal allergen.

  • A baseline Total Nasal Symptom Score (TNSS) of at least 5 out of 12 during the run-in period.

  • Informed consent obtained.

• Exclusion Criteria:

  • Presence of perennial allergic rhinitis or non-allergic rhinitis.

  • Use of any antihistamines, decongestants, or corticosteroids within a specified washout period.

  • History of significant cardiovascular, renal, or hepatic disease.

  • Pregnancy or lactation.

  • Participation in another clinical trial within the last 30 days.

3.4. Treatment Protocol:

• Eligible patients are randomized to one of three treatment arms:

  • Group A: First-generation antihistamine (e.g., Chlorpheniramine 4 mg twice daily).

  • Group B: Second-generation antihistamine (e.g., Loratadine 10 mg once daily, with a matching placebo for the second daily dose).

  • Group C: Placebo (twice daily).

• Treatment duration: 2 weeks.

3.5. Efficacy and Safety Assessments:

• Primary Efficacy Endpoint: Change from baseline in the 12-hour reflective Total Nasal Symptom Score (TNSS) averaged over the 2-week treatment period. Patients record their symptoms (rhinorrhea, nasal congestion, nasal itching, and sneezing) on a 0-3 severity scale in a daily electronic diary.

• Secondary Efficacy Endpoints:

  • Change from baseline in individual nasal symptom scores.

  • Change from baseline in Total Ocular Symptom Score (TOSS), assessing itching, tearing, and redness.

  • Patient and investigator global assessment of treatment effectiveness.

  • Rhinoconjunctivitis Quality of Life Questionnaire (RQLQ).

• Safety Assessments:

  • Incidence and severity of adverse events (AEs), with a specific focus on sedation, somnolence, fatigue, and anticholinergic effects (dry mouth, constipation, urinary retention).

  • Vital signs (blood pressure, heart rate).

  • Standard clinical laboratory tests (hematology, chemistry, urinalysis).

3.6. Statistical Analysis:

• The primary efficacy analysis will be performed on the intent-to-treat (ITT) population, including all randomized patients who received at least one dose of study medication.

• An Analysis of Covariance (ANCOVA) model will be used to compare the change from baseline in TNSS between the treatment groups, with baseline TNSS as a covariate.

• The incidence of adverse events will be summarized and compared between groups using Fisher's exact test.

Experimental Workflow for a Comparative Clinical Trial

Caption: A typical workflow for a comparative clinical trial.

Key Differentiating Characteristics

The fundamental differences between first and second-generation antihistamines are summarized below, providing a clear rationale for the preferential use of the latter in the management of allergic rhinitis.

Logical Relationship of Key Characteristics

Caption: Key differentiating characteristics.

Conclusion for Drug Development Professionals

The evolution from first to second-generation antihistamines represents a significant advancement in the treatment of allergic rhinitis, primarily through a marked improvement in the safety and tolerability profile. While both generations demonstrate comparable efficacy in alleviating allergic symptoms, the CNS and anticholinergic side effects associated with first-generation agents limit their clinical utility, particularly for individuals requiring alertness for daily activities.

For drug development professionals, the focus remains on refining the properties of H1 receptor antagonists. Future research may explore third-generation antihistamines (active metabolites of second-generation drugs) with potentially enhanced efficacy and safety, as well as novel formulations and delivery systems to optimize therapeutic outcomes. The development of antihistamines with additional anti-inflammatory properties beyond H1 receptor antagonism also presents a promising avenue for future innovation in the management of allergic diseases.

References

• 1. Antihistamines: first generation vs newer antihistamines [aaaai.org]
• 2. fda.gov [fda.gov]
• 3. erj.ersjournals.com [erj.ersjournals.com]
• 4. ClinicalTrials.gov [clinicaltrials.gov]
• 5. Comparative study of SCH 434 and CTM-D in the treatment of seasonal allergic rhinitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 7. researchgate.net [researchgate.net]

Validating the Efficacy of Brompheniramine for Non-Allergic Rhinitis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of brompheniramine (B1210426) for the treatment of non-allergic rhinitis, evaluating its efficacy against other therapeutic alternatives. The information presented is based on available experimental data to support further research and development in this area.

Introduction to Non-Allergic Rhinitis

Non-allergic rhinitis is a condition characterized by chronic sneezing, nasal congestion, and rhinorrhea in the absence of an identifiable allergic cause.[1] Unlike allergic rhinitis, which is an IgE-mediated response, non-allergic rhinitis is believed to involve a complex interplay of neural pathways, potentially including an imbalance between parasympathetic and sympathetic inputs to the nasal mucosa.[1] This can lead to an overactive parasympathetic response, resulting in vasodilation and increased glandular secretion.

Pharmacology of Brompheniramine and Comparators

Brompheniramine is a first-generation antihistamine of the alkylamine class.[2] Its therapeutic effects in rhinitis are attributed to two primary mechanisms:

• H1 Receptor Antagonism: Brompheniramine competitively blocks histamine (B1213489) H1 receptors, which can play a role in the inflammatory response.

• Anticholinergic Activity: As a first-generation antihistamine, brompheniramine possesses anticholinergic properties, which can reduce secretions from nasal mucosal glands.[3][4] This "drying" effect is particularly relevant for the management of rhinorrhea in non-allergic rhinitis.[3][4]

Key Comparators in Non-Allergic Rhinitis Treatment:

• Intranasal Antihistamines (e.g., Azelastine): These agents offer targeted delivery to the nasal mucosa and have demonstrated efficacy in treating vasomotor rhinitis.[5]

• Intranasal Anticholinergics (e.g., Ipratropium (B1672105) Bromide): These drugs directly target the parasympathetic-mediated rhinorrhea.[6]

• Intranasal Corticosteroids (e.g., Fluticasone (B1203827), Beclomethasone): These are considered a first-line treatment for non-allergic rhinitis due to their broad anti-inflammatory effects.

Quantitative Comparison of Efficacy

The following tables summarize the available quantitative data from clinical trials on brompheniramine and its comparators. It is important to note the limited data available for brompheniramine specifically in a non-allergic rhinitis population. The data presented for brompheniramine is from a study on rhinovirus-induced rhinitis, which shares the symptom of rhinorrhea.

Table 1: Efficacy of Brompheniramine in Symptomatic Rhinitis (Rhinovirus Model)

Treatment Group	Outcome Measure	Day 1	Day 2	Day 3	p-value
Brompheniramine (12 mg)	Mean Rhinorrhea Score	0.6	0.5	0.3	< .03
Placebo	Mean Rhinorrhea Score	0.8	0.8	0.5
Brompheniramine (12 mg)	Mean Sneeze Counts	1.8	2.1	1.3	< .001
Placebo	Mean Sneeze Counts	3.6	5.1	3.3
Brompheniramine (12 mg)	Mean Nasal Secretion Weight (g)	4.3	4.8	3.3	< .03
Placebo	Mean Nasal Secretion Weight (g)	6.8	7.7	5.3

Data from a study on experimental rhinovirus colds, which serves as a model for rhinitis symptoms.[7]

Table 2: Efficacy of Azelastine (B1213491) Nasal Spray in Vasomotor Rhinitis

Treatment Group	Outcome Measure	Result	p-value
Azelastine Nasal Spray	Reduction in Total Vasomotor Rhinitis Symptom Score (TVRSS) from baseline	Significant Improvement	.002 (Study 1), .005 (Study 2)
Placebo	Reduction in Total Vasomotor Rhinitis Symptom Score (TVRSS) from baseline	Less Improvement

TVRSS includes rhinorrhea, sneezing, postnasal drip, and nasal congestion.[5]

Table 3: Efficacy of Ipratropium Bromide Nasal Spray in Non-Allergic Rhinitis

Treatment Group	Outcome Measure	Result
Ipratropium Bromide Nasal Spray	Reduction in Rhinorrhea Severity	30% reduction compared to vehicle
Vehicle (Saline Solution)	Reduction in Rhinorrhea Severity	Baseline effect

This study specifically highlights the significant impact on rhinorrhea.[6]

Table 4: Efficacy of Intranasal Corticosteroids in Non-Allergic Rhinitis

Treatment Group	Outcome Measure	Result	p-value
Fluticasone Propionate (B1217596) (200 µg or 400 µg)	Mean Change in Total Nasal Symptom Score (TNSS)	Significant improvement	≤ 0.002
Placebo	Mean Change in Total Nasal Symptom Score (TNSS)	Less improvement
Beclomethasone (B1667900) Dipropionate	Nasal Symptom Relief	Significantly better than placebo	Not specified
Placebo	Nasal Symptom Relief	Baseline effect

TNSS includes nasal obstruction, postnasal drip, and rhinorrhea.[8][9]

Experimental Protocols

A robust evaluation of treatments for non-allergic rhinitis typically involves a randomized, double-blind, placebo-controlled clinical trial.

Key Methodological Components:

• Patient Selection: Participants are diagnosed with non-allergic rhinitis based on clinical history, physical examination, and negative allergy tests (e.g., skin prick tests) to relevant aeroallergens.

• Baseline Assessment: Symptom severity is recorded using validated scoring systems such as the Total Nasal Symptom Score (TNSS), which evaluates nasal congestion, rhinorrhea, and sneezing.

• Randomization and Blinding: Patients are randomly assigned to receive the investigational drug (e.g., brompheniramine), a placebo, or an active comparator. Both patients and investigators are blinded to the treatment allocation.

• Treatment Period: The duration of treatment is typically several weeks to assess both acute and sustained effects.

• Efficacy Endpoints:

  • Primary Endpoint: The primary measure of efficacy is often the change from baseline in the mean TNSS.

  • Secondary Endpoints: These may include changes in individual symptom scores, quality of life questionnaires, and objective measures of nasal patency (e.g., acoustic rhinometry or nasal peak inspiratory flow).

• Nasal Provocation Testing: To investigate the mechanism of action, a nasal provocation test may be employed. This involves challenging the nasal mucosa with a substance like methacholine (B1211447) to induce a cholinergic response (rhinorrhea) and then measuring the inhibitory effect of the study drug.

• Safety and Tolerability: Adverse events are monitored and recorded throughout the study.

Visualizations

Signaling Pathways and Experimental Workflow

Caption: Dual action of Brompheniramine.

Caption: Clinical trial workflow.

Caption: Treatment efficacy comparison.

References

• 1. Management of Rhinitis: Allergic and Non-Allergic - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Brompheniramine - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. Efficacy of azelastine nasal spray in the treatment of vasomotor (perennial nonallergic) rhinitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A clinical trial of ipratropium bromide nasal spray in patients with perennial nonallergic rhinitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Efficacy of brompheniramine maleate for the treatment of rhinovirus colds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Intranasal fluticasone propionate is effective for perennial nonallergic rhinitis with or without eosinophilia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A placebo-controlled study of fluticasone propionate aqueous nasal spray and beclomethasone dipropionate in perennial rhinitis: efficacy in allergic and non-allergic perennial rhinitis - PubMed [pubmed.ncbi.nlm.nih.gov]

head-to-head comparison of brompheniramine and diphenhydramine for sedation

An Objective Head-to-Head Comparison of Brompheniramine (B1210426) and Diphenhydramine (B27) for Sedation

Introduction

Brompheniramine and diphenhydramine are both first-generation H1 antihistamines widely recognized for their efficacy in treating allergic conditions such as rhinitis and urticaria.[1][2] As members of the first-generation class, they readily cross the blood-brain barrier, a characteristic that underlies their therapeutic effectiveness but also contributes to their prominent sedative side effects.[3][4] This guide provides a detailed, head-to-head comparison of brompheniramine and diphenhydramine, with a specific focus on their sedative properties, to inform researchers, scientists, and drug development professionals. The comparison is based on available pharmacological data, experimental protocols, and an examination of their shared mechanism of action.

Mechanism of Action and Sedation

Both brompheniramine and diphenhydramine exert their primary effects by acting as antagonists or inverse agonists at the histamine (B1213489) H1 receptor.[1][2][5] In the central nervous system (CNS), histamine functions as a neurotransmitter that promotes wakefulness. By blocking CNS H1 receptors, these drugs inhibit the wakefulness-promoting action of histamine, leading to drowsiness and sedation.[6][7]

Furthermore, both compounds possess significant anticholinergic (antimuscarinic) properties, which contribute to their sedative profiles and other side effects like dry mouth and blurred vision.[2][6][8] The ability of these molecules to traverse the blood-brain barrier is a key determinant of their CNS-depressant effects.[3][7]

Quantitative Data Comparison

Direct head-to-head clinical trials quantifying the sedative effects of brompheniramine versus diphenhydramine are limited. However, a comparison of their pharmacological profiles provides insight into their potential for sedation.

Feature	Brompheniramine	Diphenhydramine
Drug Class	First-Generation Antihistamine (Alkylamine)[2]	First-Generation Antihistamine (Ethanolamine)[1]
Primary Mechanism	H1 Receptor Antagonist[2]	H1 Receptor Inverse Agonist[1][7]
Anticholinergic Activity	Moderate to High[2]	Potent/High[1][6]
Blood-Brain Barrier	Readily Crosses[3][9]	Readily Crosses[6][7]
Elimination Half-Life	~25 hours[10]	2.4 - 13.5 hours[1]
Oral Bioavailability	Data not readily available	40% - 60%[1]
Metabolism	Hepatic (Cytochrome P450)[2][11]	Hepatic (Primarily CYP2D6)[1][7]
Common Side Effects	Drowsiness, sedation, dizziness, dry mouth[2][3]	Drowsiness, dizziness, impaired coordination, dry mouth[6][7]

Signaling Pathway and Inhibition

The sedative effects of brompheniramine and diphenhydramine stem from their blockade of the histamine H1 receptor in the central nervous system. The diagram below illustrates this signaling pathway and the point of inhibition.

Inhibition of the H1 Receptor Signaling Pathway.

Experimental Protocols

Radioligand Binding Assay for H1 Receptor Affinity

This protocol is used to determine the binding affinity (Ki) of a test compound (e.g., brompheniramine or diphenhydramine) for the histamine H1 receptor.

• Objective: To quantify the competitive binding of the test compound to human H1 receptors against a known radiolabeled ligand.

• Materials:

  • Cell membranes from a cell line stably expressing the human H1 receptor.

  • Radioligand: [³H]-mepyramine (a potent H1 antagonist).

  • Test compounds: Brompheniramine, diphenhydramine at various concentrations.

  • Non-specific binding control: High concentration of an unlabeled H1 antagonist (e.g., mianserin).

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Scintillation fluid and a scintillation counter.

• Methodology:

  • Incubate the cell membranes with a fixed concentration of [³H]-mepyramine and varying concentrations of the test compound.

  • Parallel incubations are performed to determine total binding (radioligand only) and non-specific binding (radioligand plus excess unlabeled antagonist).[12]

  • After reaching equilibrium, the bound and free radioligand are separated via rapid filtration through glass fiber filters.

  • The radioactivity trapped on the filters, representing the bound ligand, is quantified using liquid scintillation counting.

  • The specific binding is calculated as the difference between total and non-specific binding.[12]

  • The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis.

  • The IC50 value is converted to a binding affinity constant (Ki) using the Cheng-Prusoff equation.[12]

In Vivo Pharmacokinetic and Sedation Assessment in a Human Model

This protocol outlines a clinical study to evaluate the pharmacokinetics and sedative effects of an orally administered antihistamine.

• Objective: To determine the pharmacokinetic profile (e.g., half-life, Cmax) and objectively measure sedation following a single dose of brompheniramine or diphenhydramine.

• Study Design: A double-blind, placebo-controlled, crossover study.

• Participants: Healthy adult volunteers.

• Methodology:

  • Dosing: Participants receive a single oral dose of brompheniramine, diphenhydramine, or a placebo on separate study days, with a washout period in between.

  • Pharmacokinetic Sampling: Blood samples are collected at predefined time points (e.g., pre-dose, and 0.5, 1, 2, 3, 4, 6, 8, 12, 24, 48 hours post-dose).[10]

  • Drug Concentration Analysis: Plasma concentrations of the drug are quantified using a validated method like High-Performance Liquid Chromatography (HPLC).[10]

  • Pharmacokinetic Analysis: Parameters such as peak plasma concentration (Cmax), time to peak concentration (Tmax), elimination half-life (t½), and area under the curve (AUC) are calculated.[10]

  • Sedation/Performance Assessment: A battery of objective psychomotor and cognitive tests are administered at the same time points as blood sampling. These may include:

    • Digit Symbol Substitution Test (DSST) for cognitive function.[13]

    • Critical Flicker Fusion (CFF) test for CNS arousal.[13]

    • Visual Analog Scales (VAS) for subjective feelings of drowsiness.

  • Data Analysis: The performance data for each active drug are compared to the placebo to determine the magnitude and time course of sedation and impairment.[14]

Discussion of Sedative Effects

Both brompheniramine and diphenhydramine are well-documented to cause sedation.[3][6] Diphenhydramine's sedative effects have been shown to consistently impair objective and subjective measures of CNS performance, even at a single 25 mg dose.[13] Some studies suggest that tolerance to the sedative effects of diphenhydramine may develop with repeated dosing.[13] Brompheniramine is also classified as a sedating antihistamine, with drowsiness being one of its most common side effects.[2]

The structural class of the antihistamine can influence its pharmacological profile. Diphenhydramine, an ethanolamine, is known for its potent anticholinergic effects, which significantly contribute to sedation.[1] Brompheniramine, an alkylamine, is also sedating, though some related compounds in this class (like chlorpheniramine) are sometimes considered less sedating than diphenhydramine.[2][13] However, both are considered high-risk medications for populations where sedation could lead to harm, such as older adults, due to increased risks of falls and cognitive impairment.[4][7]

A meta-analysis of performance-impairment trials concluded that while diphenhydramine does impair performance relative to placebo and second-generation antihistamines, the results can be varied, and the average sedative effect was modest.[14] This highlights the complexity of quantifying sedation, which can be influenced by dose, individual patient factors, and the specific tests used for measurement.

Conclusion

Brompheniramine and diphenhydramine are effective first-generation antihistamines whose clinical utility is often limited by their sedative properties. Both drugs readily enter the central nervous system and block H1 receptors, leading to CNS depression. Diphenhydramine is extensively studied and consistently demonstrates significant sedative and performance-impairing effects. While direct comparative data is scarce, brompheniramine's pharmacology as a first-generation antihistamine with a long half-life suggests a similar or prolonged potential for sedation. For drug development professionals, understanding the distinct pharmacokinetic profiles and the potent CNS activity of these compounds is crucial when designing safer alternatives or when their sedative properties might be harnessed for therapeutic benefit, such as in non-prescription sleep aids.

References

• 1. Diphenhydramine - Wikipedia [en.wikipedia.org]
• 2. Brompheniramine - Wikipedia [en.wikipedia.org]
• 3. What are the side effects of Brompheniramine Maleate? [synapse.patsnap.com]
• 4. H1 Antihistamines: Current Status and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. anesthesiaservicesal.com [anesthesiaservicesal.com]
• 7. Diphenhydramine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. What is the mechanism of Diphenhydramine Hydrochloride? [synapse.patsnap.com]
• 9. What is Brompheniramine Maleate used for? [synapse.patsnap.com]
• 10. The pharmacokinetics and antihistaminic effects of brompheniramine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. drugs.com [drugs.com]
• 12. diphenhydramine | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 13. medsafe.govt.nz [medsafe.govt.nz]
• 14. Sedation and performance impairment of diphenhydramine and second-generation antihistamines: a meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Health and Environment: Proper Disposal of Dimetane

For researchers, scientists, and drug development professionals, the proper disposal of chemical compounds and medications is a critical component of laboratory safety and environmental responsibility. Dimetane, a brand name for products containing the antihistamine brompheniramine (B1210426), requires specific handling and disposal procedures to prevent environmental contamination and ensure public safety. This guide provides a comprehensive overview of the necessary steps for the proper disposal of Dimetane and its active ingredient, brompheniramine, in both laboratory and household settings.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Dimetane and its waste with appropriate personal protective equipment (PPE). This includes safety goggles, a lab coat, and chemical-resistant gloves.[1] All handling and disposal should be conducted in compliance with local, regional, national, and international regulations.[1] It is crucial to prevent the release of brompheniramine into the environment, as it can be harmful if swallowed and may cause drowsiness or dizziness.[1]

Disposal Procedures for Laboratory Settings

In a laboratory environment, brompheniramine waste must be treated as hazardous chemical waste. The primary and most environmentally sound method for the disposal of non-hazardous pharmaceutical waste like brompheniramine is high-temperature incineration.[1] This process ensures the complete destruction of the active pharmaceutical ingredient (API), rendering it non-retrievable.[1]

Step-by-Step Laboratory Disposal Protocol:

• Segregation: Do not mix brompheniramine waste with non-hazardous laboratory trash. It should be segregated from other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.[1]

• Containerization: All solid waste, including contaminated items like weighing paper, gloves, and pipette tips, must be placed in a designated, clearly labeled, and leak-proof hazardous waste container.[1] Liquid waste containing brompheniramine should be collected in a compatible, leak-proof container. Do not pour brompheniramine solutions down the drain. [1][2]

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "Brompheniramine," and any other information required by your institution.[1]

• Storage: Store the sealed waste container in a designated and secure satellite accumulation area within the laboratory, away from general traffic.[1]

• Disposal Request: Once the container is full, or according to your institution's pickup schedule, submit a chemical waste pickup request to your EHS office.[1]

Quantitative Data for Pharmaceutical Waste Incineration:

For the effective thermal destruction of brompheniramine, specific operational parameters for incineration are recommended to ensure the complete breakdown of the active pharmaceutical ingredient.

Parameter	Recommended Value	Rationale
Primary Chamber Temperature	800 - 900 °C	Ensures initial volatilization of the waste material.[1]
Secondary Chamber Temperature	900 - 1200 °C	Guarantees complete combustion of volatile gases.[1]
Minimum Residence Time	2 seconds	Ensures complete destruction of harmful components.[1]

Disposal Procedures for Household Settings

For expired or unused Dimetane medication outside of a laboratory setting, the primary recommendation is to utilize a drug take-back program.[3][4] These programs are the safest and most environmentally responsible option.

Preferred Disposal Method:

• Drug Take-Back Programs: Many pharmacies and law enforcement agencies offer collection sites for unused medicines.[4] This is the best way to ensure proper disposal.

Alternative Household Disposal (if take-back is not available):

If a take-back program is not accessible, the following steps can be taken to dispose of Dimetane in the household trash. Do not flush Dimetane down the toilet or drain unless specifically instructed to do so on the packaging, as this can contaminate waterways. [5][6][7]

• Remove from Original Container: Take the medication out of its original packaging.

• Mix with Undesirable Substance: Mix the pills or liquid with an unpalatable substance such as used coffee grounds, dirt, or kitty litter.[7][8][9] Do not crush pills or capsules.[9]

• Seal in a Container: Place the mixture in a sealed plastic bag or other leak-proof container to prevent the drug from leaking.[7][9]

• Dispose in Trash: Throw the sealed container in your household trash.[9]

• Remove Personal Information: Scratch out all personal information from the prescription label on the empty container to protect your privacy before recycling or discarding it.[9]

Dimetane Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Dimetane.

Caption: Decision workflow for the proper disposal of Dimetane.

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. pdf.hres.ca [pdf.hres.ca]
• 4. Medicine: Proper Disposal [nationwidechildrens.org]
• 5. Dimetane Expectorant-DC Factsheet, Uses & Common Side Effects | Rexall [rexall.ca]
• 6. poisoncontrol.org [poisoncontrol.org]
• 7. dea.gov [dea.gov]
• 8. Disposal of Unused Medicines: What You Should Know | FDA [fda.gov]
• 9. fda.gov [fda.gov]

Safeguarding Your Research: A Guide to Handling Dimetane (Brompheniramine Maleate)

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential safety and logistical information for handling Dimetane, with the active ingredient Brompheniramine maleate (B1232345). Adherence to these procedures is critical for minimizing exposure and ensuring operational safety.

Essential Safety Information at a Glance

Proper handling of Brompheniramine maleate, a potent antihistamine, requires a thorough understanding of its properties and associated hazards. This substance is harmful if swallowed and can cause skin and serious eye irritation.[1] The following tables summarize key quantitative data for quick reference.

Physical and Chemical Properties

Property	Value
Chemical Name	Brompheniramine maleate
CAS Number	980-71-2
Molecular Formula	C₂₀H₂₃BrN₂O₄
Molecular Weight	435.31 g/mol
Appearance	White crystalline powder
Melting Point	132°C (269.6°F)[2]
Solubility	Soluble in water

Toxicological Data

Metric	Value	Species
Acute Oral Toxicity (LD50)	318 mg/kg[2][3][4][5]	Rat
Intraperitoneal Toxicity (LD50)	76 mg/kg[3]	Rat

Occupational Exposure Limits

Currently, there are no established official occupational exposure limits (OELs), such as a Threshold Limit Value (TLV) from ACGIH or a Recommended Exposure Limit (REL) from NIOSH, for Brompheniramine maleate.[2][3][6] Therefore, it is imperative to adhere to the principle of keeping airborne concentrations as low as reasonably achievable and minimizing all occupational exposure.[2]

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is non-negotiable when handling Brompheniramine maleate. The following table outlines the required PPE for various levels of exposure.

Body Part	Required PPE	Specifications and Best Practices
Eyes/Face	Safety goggles with side-shields or a face shield.[1][7]	A face shield should be used in conjunction with goggles when there is a significant risk of splashing.
Hands	Chemical-resistant gloves (e.g., nitrile).	Double-gloving is recommended to minimize the risk of contamination.[7] Gloves should be changed regularly and immediately if contaminated.
Body	Laboratory coat. For larger quantities, chemical-resistant coveralls are necessary.	A disposable lab coat or coveralls of low permeability are recommended for handling quantities up to 1 kilogram.[6]
Respiratory	A NIOSH-approved dust respirator.	To be used when engineering controls are insufficient or during spill cleanup. Ensure proper fit and use of appropriate cartridges.[2]
Feet	Closed-toe shoes.	Required for all laboratory work.

Operational Plan: From Handling to Disposal

A systematic approach to handling and disposal is crucial for laboratory safety. The following workflow and detailed protocols provide step-by-step guidance.

Safe Handling Workflow

Experimental Protocols for Safe Handling

Preparation:

• Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the planned experiment.

• Gather PPE: Ensure all necessary PPE is available, in good condition, and fits correctly.

• Work Area Setup: All handling of Brompheniramine maleate powder should be conducted in a certified chemical fume hood to minimize inhalation exposure.[2] Ensure safety showers and eyewash stations are readily accessible.

Handling Procedures:

• Weighing and Transferring:

  • Perform all weighing and transferring of the solid compound within the chemical fume hood.

  • Use appropriate tools, such as a spatula, to handle the solid, avoiding the creation of dust.

  • If preparing a solution, add the solid to the solvent slowly to prevent splashing.

• Performing Reactions:

  • Set up all apparatus within the chemical fume hood.

  • Ensure all glassware is securely clamped.

  • Avoid direct heating of the dry compound.

Post-Procedure Cleanup:

• Decontamination: Thoroughly decontaminate all work surfaces, glassware, and equipment after use.

• Hand Washing: Always wash hands with soap and water after handling the chemical, even if gloves were worn.

Disposal Plan: Responsible Waste Management

Proper disposal of Brompheniramine maleate and contaminated materials is essential to prevent environmental contamination and accidental exposure.

Waste Segregation and Collection:

• Solid Waste: Collect any unused Brompheniramine maleate powder and contaminated disposable materials (e.g., gloves, bench paper) in a clearly labeled, sealed container designated for chemical waste.

• Liquid Waste: Solutions containing Brompheniramine maleate should be collected in a labeled, sealed, and appropriate waste container. Do not pour down the drain.

Disposal Method:

• All chemical waste must be disposed of through your institution's hazardous waste management program. Follow all local, state, and federal regulations for chemical waste disposal.[5]

By adhering to these guidelines, you can significantly mitigate the risks associated with handling Dimetane (Brompheniramine maleate) and maintain a safe and productive research environment.

References

• 1. ag.state.mn.us [ag.state.mn.us]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. ccohs.ca [ccohs.ca]
• 5. Pocket Guide to Chemical Hazards Introduction | NIOSH | CDC [cdc.gov]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. reference.medscape.com [reference.medscape.com]